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Core Science & Biosynthesis

Foundational

Biological role of 4-hydroxy-3-methyl-2-butenoic acid in the non-mevalonate (MEP) pathway

An In-depth Technical Guide on the Biological Role of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMBPP) in the Non-mevalonate (MEP) Pathway Introduction Isoprenoids represent one of the most extensive and functiona...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Biological Role of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMBPP) in the Non-mevalonate (MEP) Pathway

Introduction

Isoprenoids represent one of the most extensive and functionally diverse families of natural products, with over 30,000 identified members. These compounds are integral to a myriad of biological processes across all domains of life. In eukaryotes, they are the building blocks for hormones, cholesterol, and dolichols, while in prokaryotes, they are essential for cell wall biosynthesis and electron transport. The universal precursors for all isoprenoids are isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[1][2][3][4][5]

Two distinct biosynthetic routes have evolved for the production of IPP and DMAPP: the mevalonate (MVA) pathway and the non-mevalonate, or 2-C-methyl-D-erythritol 4-phosphate (MEP), pathway.[2][5][6][7][8] The MVA pathway is the primary route in animals, fungi, archaea, and the cytoplasm of plants.[1][6][9] In contrast, the MEP pathway is operative in most bacteria, apicomplexan parasites (such as the malaria parasite Plasmodium falciparum), and the plastids of plants.[1][6][7][10][11] This metabolic dichotomy is of profound significance for drug development; as the MEP pathway is essential in numerous pathogenic organisms but absent in humans, its constituent enzymes represent prime targets for novel antimicrobial agents.[11][12][13][14]

A pivotal intermediate in the MEP pathway is (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP). This molecule stands at a critical juncture, being the product of the penultimate step and the substrate for the final, rate-limiting reaction that yields IPP and DMAPP.[5][12][15][16] Beyond its central metabolic role, HMBPP has emerged as a potent immunomodulator, acting as a "phosphoantigen" that specifically activates a unique subset of human T cells, thereby bridging microbial metabolism with the human immune response.[12][14][17][18]

This technical guide provides a comprehensive exploration of the biological role of HMBPP. We will delve into its biosynthesis and conversion within the MEP pathway, its function as a key regulatory and immunological signaling molecule, and the methodologies employed to study its activity. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this critical metabolite and its therapeutic potential.

The Non-mevalonate (MEP) Pathway: A Detailed Overview

The MEP pathway commences with the condensation of pyruvate and D-glyceraldehyde 3-phosphate to form 1-deoxy-D-xylulose 5-phosphate (DXP), a reaction catalyzed by DXP synthase (DXS).[1][4][19] DXP is then converted to 2-C-methyl-D-erythritol 4-phosphate (MEP) by DXP reductoisomerase (DXR).[1][20] The subsequent steps involve the sequential action of five more enzymes: MEP cytidylyltransferase (IspD), 4-diphosphocytidyl-2-C-methyl-D-erythritol kinase (IspE), 2-C-methyl-D-erythritol 2,4-cyclodiphosphate synthase (IspF), (E)-4-hydroxy-3-methyl-but-2-enyl-diphosphate synthase (IspG/GcpE), and (E)-4-hydroxy-3-methyl-but-2-enyl-diphosphate reductase (IspH/LytB), ultimately yielding IPP and DMAPP.[1][5][16]

The overall stoichiometry of the MEP pathway is: Pyruvate + D-glyceraldehyde 3-phosphate + 2 ATP + 2 NADPH + 2 H+ → IPP + DMAPP + 2 ADP + 2 Pi + 2 NADP+ + CO2

MEP_Pathway Pyruvate Pyruvate DXP 1-Deoxy-D-xylulose 5-phosphate (DXP) Pyruvate->DXP DXS G3P Glyceraldehyde 3-Phosphate G3P->DXP DXS MEP 2-C-Methyl-D-erythritol 4-phosphate (MEP) DXP->MEP DXR (IspC) CDP_ME 4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritol (CDP-ME) MEP->CDP_ME IspD CDP_MEP 2-Phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol (CDP-MEP) CDP_ME->CDP_MEP IspE MEcPP 2-C-Methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) CDP_MEP->MEcPP IspF HMBPP (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP) MEcPP->HMBPP IspG (HDS) IPP Isopentenyl Pyrophosphate (IPP) HMBPP->IPP IspH (HDR) DMAPP Dimethylallyl Pyrophosphate (DMAPP) HMBPP->DMAPP IspH (HDR) IPP->DMAPP IDI

Figure 1: The Non-mevalonate (MEP) Pathway.

The Penultimate Step: Synthesis of HMBPP by HMB-PP Synthase (IspG)

The formation of HMBPP is catalyzed by the enzyme (E)-4-hydroxy-3-methylbut-2-enyl-diphosphate synthase, commonly known as IspG or HDS.[1][16] This enzyme facilitates the reductive ring-opening of the cyclic intermediate 2-C-methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) to produce HMBPP.[5][12] IspG is an iron-sulfur protein that utilizes a [4Fe-4S] cluster to mediate the two-electron reduction of MEcPP.[1][15][21] The reaction is a complex dehydroxylation process and is considered a rate-limiting step in the MEP pathway, particularly when the initial enzyme, DXS, is overexpressed.[15]

The Final Step: Conversion of HMBPP by HMB-PP Reductase (IspH)

The terminal step of the MEP pathway is the simultaneous formation of IPP and DMAPP from HMBPP, a reaction catalyzed by (E)-4-hydroxy-3-methylbut-2-enyl-diphosphate reductase, also known as IspH or LytB.[12][22][23] This enzyme is essential for the survival of organisms that rely on the MEP pathway.[24] IspH is also an iron-sulfur protein, containing a [4Fe-4S] cluster at its active site that is crucial for catalysis.[16][21][22][25][26] The enzyme catalyzes the 2e- reductive dehydroxylation of HMBPP to yield a mixture of IPP and DMAPP, typically in a ratio of approximately 5:1.[24][27]

The catalytic mechanism of IspH is a subject of ongoing research, with a leading "bioorganometallic" theory proposing that the reaction proceeds through intermediates where the substrate is directly bound to the [4Fe-4S] cluster.[24][28] In this model, the hydroxyl group of HMBPP coordinates with a unique iron atom of the cluster, followed by electron transfer to form a π-complex intermediate.[26][28] Subsequent reduction and protonation steps lead to the formation and release of IPP and DMAPP.[24][26]

IspH_Mechanism cluster_legend Reaction Steps HMBPP HMBPP Complex1 HMBPP binds to IspH HMBPP->Complex1 IspH_reduced IspH [4Fe-4S]+ (Reduced) IspH_reduced->Complex1 Intermediate π-complex intermediate (HMBPP bound to Fe-S cluster) Complex1->Intermediate - H2O + 1e- Products IPP + DMAPP Intermediate->Products + 1e- + 2H+ IspH_oxidized IspH [4Fe-4S]2+ (Oxidized) IspH_oxidized->IspH_reduced + 2e- (from Ferredoxin) A 1. Substrate Binding B 2. Reductive Dehydroxylation C 3. Product Formation D 4. Enzyme Regeneration TCell_Activation cluster_pathogen Pathogen cluster_apc Antigen Presenting Cell (APC) cluster_tcell Vγ9Vδ2 T Cell Pathogen Bacterium / Parasite MEP_Pathway MEP Pathway HMBPP HMBPP MEP_Pathway->HMBPP B30_2 B30.2 domain HMBPP->B30_2 binds BTN3A1 BTN3A1 BTN3A1_active Active BTN3A1 B30_2->BTN3A1_active induces conformational change TCR Vγ9Vδ2 TCR BTN3A1_active->TCR is recognized by Activation T Cell Activation (Proliferation, Cytotoxicity, Cytokine Release) TCR->Activation triggers

Figure 3: Activation of Vγ9Vδ2 T Cells by HMBPP.

The MEP Pathway and HMBPP as a Drug Target

The essentiality of the MEP pathway in many pathogenic bacteria and parasites, coupled with its absence in humans, makes it an ideal target for the development of novel anti-infective agents. [7][11][14]Inhibitors targeting the enzymes of this pathway are expected to exhibit high selectivity and low toxicity in humans. Several enzymes in the MEP pathway have been explored as drug targets. Fosmidomycin, an inhibitor of DXR (IspC), has shown clinical efficacy against malaria, particularly when used in combination with other drugs. [14][25][29]There is also significant interest in developing inhibitors for other enzymes in the pathway, including IspF and the terminal enzymes, IspG and IspH. [13][30] Given their unique iron-sulfur cluster-dependent mechanisms, IspG and IspH are particularly attractive targets. [16][23]The development of inhibitors that can specifically interact with the active site and disrupt the catalytic activity of these enzymes is an active area of research. [16][23]Such inhibitors could provide new therapeutic options for treating bacterial infections and parasitic diseases.

Quantitative Data on MEP Pathway Inhibitors
Enzyme TargetInhibitorOrganismInhibition Constant (Ki) / IC50Reference
DXR (IspC)FosmidomycinE. coliKi = 38 nM[29]
DXR (IspC)FosmidomycinZymomonas mobilisKi = 0.6 µM[29]
DXSFluoropyruvateE. coliIC50 = 80 µM[29]
DXS5-KetoclomazoneChlamydomonasIC50 ≈ 0.1 mM[29]
IspFThiazolopyrimidinesP. falciparum / M. tuberculosisLow µM range[13]

Experimental Protocols

Experimental Protocol 1: In Vitro Activity Assay for IspH

This protocol outlines a method to determine the activity of recombinant IspH by monitoring the consumption of its substrate, HMBPP.

1. Reagents and Buffers:

  • Recombinant IspH protein (purified under anaerobic conditions)

  • HMBPP substrate solution

  • Reaction Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2

  • Reducing System: Ferredoxin, Ferredoxin-NADP+ reductase, and NADPH

  • Quenching Solution: 10% (w/v) Trichloroacetic acid (TCA)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

2. Step-by-Step Methodology:

  • Anaerobic Preparation: All steps involving the active IspH enzyme must be performed in an anaerobic chamber to prevent inactivation of the [4Fe-4S] cluster.

  • Reaction Setup: In an anaerobic environment, prepare the reaction mixture in a microcentrifuge tube. A typical 100 µL reaction would contain:

    • Reaction Buffer (to final volume)

    • 5 mM NADPH

    • 1 µM Ferredoxin

    • 0.5 µM Ferredoxin-NADP+ reductase

    • 1 mM HMBPP

  • Enzyme Addition: Initiate the reaction by adding a known concentration of purified IspH (e.g., 1-5 µM).

  • Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C for E. coli IspH) for a specific time course (e.g., 0, 5, 10, 20, 30 minutes).

  • Quenching: Stop the reaction at each time point by adding an equal volume of ice-cold 10% TCA.

  • Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant to an HPLC vial.

  • HPLC Analysis: Analyze the supernatant by HPLC to quantify the amount of remaining HMBPP and the formation of IPP and DMAPP. Compare the peak areas to a standard curve of known concentrations of HMBPP, IPP, and DMAPP.

  • Data Analysis: Calculate the rate of HMBPP consumption or product formation to determine the specific activity of the IspH enzyme.

IspH_Assay_Workflow Start Start (Anaerobic Chamber) Setup Prepare Reaction Mixture (Buffer, NADPH, Reducing System, HMBPP) Start->Setup Initiate Add Purified IspH Enzyme Setup->Initiate Incubate Incubate at Optimal Temperature (Time Course) Initiate->Incubate Quench Stop Reaction with TCA Incubate->Quench Centrifuge Centrifuge to Pellet Protein Quench->Centrifuge Analyze Analyze Supernatant by HPLC Centrifuge->Analyze Calculate Calculate Enzyme Activity Analyze->Calculate End End Calculate->End

Figure 4: Experimental Workflow for IspH Activity Assay.

Experimental Protocol 2: Expansion of Human Vγ9Vδ2 T Cells using HMBPP

This protocol describes the in vitro expansion of Vγ9Vδ2 T cells from human peripheral blood mononuclear cells (PBMCs).

1. Reagents and Buffers:

  • Human PBMCs isolated from healthy donor blood (e.g., via Ficoll-Paque density gradient centrifugation)

  • Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

  • HMBPP solution (sterile, endotoxin-free)

  • Recombinant human Interleukin-2 (rIL-2)

  • Cell culture plates (e.g., 24-well)

  • Flow cytometer and antibodies for Vγ9Vδ2 T cell identification (e.g., anti-CD3, anti-TCR Vδ2)

2. Step-by-Step Methodology:

  • Cell Plating: Plate freshly isolated PBMCs in a 24-well plate at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

  • Stimulation: Add HMBPP to a final concentration of 1 µM and rIL-2 to a final concentration of 100 U/mL to each well.

  • Incubation: Culture the cells at 37°C in a humidified 5% CO2 incubator.

  • Cell Maintenance: Every 2-3 days, assess the cell culture. If the medium turns yellow, indicating high metabolic activity, split the cells into new wells and add fresh medium containing rIL-2 (100 U/mL).

  • Expansion Monitoring: After 10-14 days, harvest the cells.

  • Flow Cytometry Analysis: Stain the cells with fluorescently labeled antibodies against CD3 and TCR Vδ2. Analyze the cell population using a flow cytometer to determine the percentage and number of Vγ9Vδ2 T cells. A successful expansion will show a significant increase in the Vγ9Vδ2 T cell population compared to unstimulated controls.

  • Functional Assays: The expanded Vγ9Vδ2 T cells can be used for downstream functional assays, such as cytotoxicity assays against tumor cells or infected cells.

Conclusion and Future Perspectives

(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate is far more than a simple metabolic intermediate. It occupies a central position in the non-mevalonate pathway, a critical route for isoprenoid biosynthesis in a vast array of organisms, including major human pathogens. The enzymes responsible for its synthesis (IspG) and conversion (IspH) are themselves fascinating subjects of study, with unique iron-sulfur cluster-dependent mechanisms that are now recognized as promising targets for novel anti-infective therapies.

Perhaps even more compelling is the role of HMBPP as a potent molecular bridge between the microbial world and the human immune system. Its ability to activate Vγ9Vδ2 T cells at nanomolar concentrations underscores a highly sensitive and specific mechanism for detecting the presence of microbes. This has opened up new avenues for immunotherapy, with the potential to harness the power of Vγ9Vδ2 T cells to combat infections and cancer.

Future research will undoubtedly continue to unravel the intricacies of the MEP pathway's regulation and the precise catalytic mechanisms of its enzymes. The development of next-generation inhibitors targeting IspG and IspH holds significant promise for addressing the growing challenge of antimicrobial resistance. Furthermore, a deeper understanding of the HMBPP-BTN3A1-TCR axis will be crucial for optimizing Vγ9Vδ2 T cell-based therapies and translating the unique biology of this pathway into tangible clinical benefits.

References

  • Unravelling the regulatory mechanisms that modulate the MEP pathway in higher plants. Journal of Experimental Botany.
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  • Iron–Sulfur Cluster Enzymes of the Methylerythritol Phosphate P
  • Iron-Sulfur Cluster Enzymes of the Methylerythritol Phosphate Pathway: IspG and IspH.
  • Methylerythritol 4-phosphate (MEP) pathway metabolic regulation.
  • Investigating Novel IspE Inhibitors of the MEP P
  • Preferential recognition of a microbial metabolite by human Vgamma2Vdelta2 T cells. The Journal of Immunology.
  • Inhibition of the MEP pathway : design, synthesis and evaluation of IspF enzyme inhibitors. University of Kansas.
  • Regulatory network of the methylerythritol phosphate (MEP) and mevalonate (MVA) pathways in plant growth, development and stress responses.
  • Inhibitors of the methylerythritol phosphate pathway.
  • Methylerythritol 4-phosphate (MEP)
  • Unravelling the regulatory mechanisms that modulate the MEP p
  • A Closer Look at the Spectroscopic Properties of Possible Reaction Intermediates in WT and Mutant (E)
  • The biosynthesis of isoprenoids and the mechanisms regul
  • Development of Inhibitors of the 2C-Methyl-d-erythritol 4-Phosphate (MEP) Pathway Enzymes as Potential Anti-Infective Agents. Journal of Medicinal Chemistry.
  • The MEP pathway and the development of inhibitors as potential anti-infective agents. RSC Publishing.
  • A new family of enzymes catalyzing the first committed step of the methylerythritol 4-phosphate (MEP) pathway for isoprenoid biosynthesis in bacteria. PNAS.
  • Evolutionary flexibility and rigidity in the bacterial methylerythritol phosphate (MEP)
  • Proposed mechanism of the reaction catalyzed by IspH. Substrate 2 forms...
  • An Update on the Molecular Basis of Phosphoantigen Recognition by Vγ9Vδ2 T Cells. MDPI.
  • Isoprenoid biosynthesis enzymes. IUPHAR/BPS Guide to PHARMACOLOGY.
  • The non-mevalonate pathway of isoprenoids: genes, enzymes and intermedi
  • Activation of human Vγ9/Vδ2 + T cells by HMBP ProPAgens. (a) Human...
  • Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth. Frontiers.
  • Multifunctional immune responses of HMBPP-specific Vγ2Vδ2 T cells in M. tuberculosis and other infections. PMC.
  • Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Frontiers.
  • The Malaria Metabolite HMBPP Does Not Trigger Erythrocyte Terpene Release. PMC.
  • Two-step p
  • Discovery of a metabolic alternative to the classical mevalonate p
  • Role of Vγ9vδ2 T lymphocytes in infectious diseases. Frontiers.
  • Potentiating Vγ9Vδ2 T cell proliferation and assessing their cytotoxicity towards adherent cancer cells
  • HMBPP lithium ((E)
  • Bioorganometallic mechanism of action, and inhibition, of IspH. PNAS.
  • Dimethylallyl pyrophosph
  • Five Questions about Non-Mevalonate Isoprenoid Biosynthesis.
  • An overview of the non-mevalonate pathway for terpenoid biosynthesis in plants. Journal of Biosciences.
  • 4-Hydroxy-3-methylbut-2-enyl diphosph
  • Biochemistry of the non-mevalonate isoprenoid p
  • The eukaryotic MEP-pathway genes are evolutionarily conserved and originated
  • The nonmevalonate pathway of isoprenoid biosynthesis.
  • Current Development in Isoprenoid Precursor Biosynthesis and Regul
  • Mevalonate and Nonmevalonate Pathways for the Biosynthesis of Isoprene Units. Journal of the Japan Society for Bioscience, Biotechnology, and Agrochemistry.
  • What are 4-hydroxy-3-methylbut-2-enyl diphosphate reductase inhibitors and how do they work?.
  • The Multifaceted MEP Pathway: Towards New Therapeutic Perspectives. PMC.
  • Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. PMC.
  • Investigation of the methylerythritol 4-phosphate pathway for microbial terpenoid production through metabolic control analysis. PMC.
  • Utilization of an intermediate of the methylerythritol phosphate pathway, (E)
  • The mevalonate-independent or DXP/MEP pathway for isoprenoid...

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Exploratory

An In-depth Technical Guide to the Mechanism of Vγ9Vδ2 T Cell Activation by (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate

Aimed at Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the molecular mechanisms underpinning the activation of human Vγ9Vδ2 T cells by the potent phosphoantig...

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Author: BenchChem Technical Support Team. Date: April 2026

Aimed at Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular mechanisms underpinning the activation of human Vγ9Vδ2 T cells by the potent phosphoantigen (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMB-PP). Vγ9Vδ2 T cells are a unique subset of unconventional T cells that play a crucial role in the immune surveillance of both microbial infections and tumors.[1][2][3] Their activation is not dependent on the classical major histocompatibility complex (MHC) presentation pathway, but rather on the recognition of small phosphorylated metabolites, known as phosphoantigens.[2][4][5] HMB-PP, a metabolic intermediate of the non-mevalonate pathway present in many bacteria and parasites, is the most potent natural phosphoantigen known to activate Vγ9Vδ2 T cells.[1][2][6] Understanding the intricate details of this activation process is paramount for the development of novel immunotherapies that harness the potent anti-tumor and anti-infective properties of these cells.

The Central Role of Butyrophilin 3A1 (BTN3A1) as the Phosphoantigen Sensor

The activation of Vγ9Vδ2 T cells by HMB-PP is critically dependent on the butyrophilin 3A1 (BTN3A1) molecule, a type I transmembrane glycoprotein ubiquitously expressed on the surface of various cell types.[7][8] BTN3A1 acts as the primary sensor for intracellular HMB-PP, initiating a signaling cascade that ultimately leads to the activation of Vγ9Vδ2 T cells.[4][9][10] Structurally, BTN3A1 comprises an extracellular domain with IgV and IgC-like folds, a transmembrane region, and an intracellular B30.2 (also known as PRY/SPRY) domain.[7] It is this intracellular B30.2 domain that directly binds to HMB-PP.[9][10][11]

The binding of HMB-PP occurs within a positively charged pocket of the B30.2 domain.[9][11][12] This interaction is highly specific, and even minor structural changes to the phosphoantigen can significantly impact binding affinity and subsequent T cell activation.[13] The binding of HMB-PP to the B30.2 domain of BTN3A1 is the initial and indispensable step in the "inside-out" signaling mechanism that alerts the immune system to the presence of infected or malignant cells.[9][14]

The Molecular Mechanism of Activation: An "Inside-Out" and "Outside-In" Signaling Cascade

The activation of Vγ9Vδ2 T cells by HMB-PP is a multi-step process that involves conformational changes in BTN3A1, the involvement of other cell surface molecules, and ultimately the engagement of the Vγ9Vδ2 T cell receptor (TCR). This can be conceptualized as an "inside-out" signal, where an intracellular event (HMB-PP binding) is transmitted to the cell exterior, followed by an "outside-in" signal upon TCR engagement.

1. Intracellular Sensing and Conformational Change: The binding of HMB-PP to the intracellular B30.2 domain of BTN3A1 induces a significant conformational change in the entire BTN3A1 molecule.[4][7][15] This allosteric change is transmitted from the intracellular domain, through the transmembrane region, to the extracellular domains of BTN3A1.[4][16][17] This "inside-out" signaling is a crucial event that renders the target cell recognizable by Vγ9Vδ2 T cells.[16][17]

2. The Role of Butyrophilin 2A1 (BTN2A1): Recent studies have highlighted the essential role of Butyrophilin 2A1 (BTN2A1) in the activation process. BTN2A1 forms a heterodimer with BTN3A1 on the cell surface.[6][14][18] The HMB-PP-induced conformational change in BTN3A1 is thought to modulate the BTN3A1-BTN2A1 complex, creating a composite ligand for the Vγ9Vδ2 TCR.[14][19] In fact, HMB-PP has been described as a "molecular glue" that promotes the association between the intracellular domains of BTN3A1 and BTN2A1.[14][20]

3. Involvement of the Cytoskeleton and Membrane Dynamics: The small GTPase RhoB has been identified as a critical mediator in the spatial organization and stabilization of BTN3A1 at the cell membrane.[16][17] Upon phosphoantigen accumulation, RhoB is activated and redistributes to the plasma membrane, where it interacts with BTN3A1.[16][21] This interaction is associated with cytoskeletal changes that stabilize BTN3A1 in the membrane, facilitating its recognition by the Vγ9Vδ2 TCR.[16][17]

4. Vγ9Vδ2 T Cell Receptor (TCR) Engagement: The conformational changes in the extracellular domains of the BTN3A1-BTN2A1 complex create a binding site for the Vγ9Vδ2 TCR.[6][18] The engagement of the TCR with this complex on the surface of the target cell initiates the "outside-in" signaling cascade within the Vγ9Vδ2 T cell, leading to its activation.

Figure 1: Signaling pathway of Vγ9Vδ2 T cell activation by HMB-PP.

Downstream Signaling and Effector Functions

Upon TCR engagement, a signaling cascade is initiated within the Vγ9Vδ2 T cell, leading to the activation of various effector functions. This includes the production of pro-inflammatory cytokines such as interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α), which play a crucial role in orchestrating an anti-tumor or anti-microbial immune response.[3][22] Activated Vγ9Vδ2 T cells also exhibit potent cytotoxic activity against target cells, mediated by the release of cytotoxic granules containing perforin and granzymes, or through death receptor pathways like Fas/FasL.[3][6][23]

Experimental Protocols for Studying Vγ9Vδ2 T Cell Activation

The study of Vγ9Vδ2 T cell activation involves a series of well-established in vitro assays. A general workflow is outlined below.

G cluster_expansion Vγ9Vδ2 T Cell Expansion cluster_target_prep Target Cell Preparation cluster_coculture Co-culture and Analysis PBMC Isolate PBMCs from healthy donor blood Stimulation Stimulate with HMB-PP and IL-2 PBMC->Stimulation Expansion Culture for 10-14 days Stimulation->Expansion Purification Purify Vγ9Vδ2 T cells (e.g., MACS) Expansion->Purification Coculture Co-culture expanded Vγ9Vδ2 T cells with prepared target cells Purification->Coculture Target_cells Culture target cells (e.g., tumor cell line) Loading Load with HMB-PP or treat with aminobisphosphonates Target_cells->Loading Washing Wash to remove excess antigen Loading->Washing Washing->Coculture Cytotoxicity Cytotoxicity Assay (e.g., 51Cr release, Flow Cytometry) Coculture->Cytotoxicity Cytokine Cytokine Production Assay (e.g., ELISA, ELISPOT, ICS) Coculture->Cytokine Proliferation Proliferation Assay (e.g., CFSE dilution) Coculture->Proliferation

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Foundational

Comprehensive Physicochemical Profiling and Pharmacological Potential of (2E)-4-Hydroxy-3-methylbut-2-enoic Acid

Molecular Architecture & Scientific Significance (2E)-4-Hydroxy-3-methylbut-2-enoic acid (commonly referred to as HMB acid) is a highly functionalized, naturally occurring α,β-unsaturated carboxylic acid. Structurally, i...

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Author: BenchChem Technical Support Team. Date: April 2026

Molecular Architecture & Scientific Significance

(2E)-4-Hydroxy-3-methylbut-2-enoic acid (commonly referred to as HMB acid) is a highly functionalized, naturally occurring α,β-unsaturated carboxylic acid. Structurally, it serves as the oxidized, non-phosphorylated analog of (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMB-PP)—a critical intermediate in the methylerythritol phosphate (MEP) pathway of isoprenoid biosynthesis.

Recently isolated from the floral extracts of Ferula lutea[1], HMB acid has garnered significant attention in pharmacognosy and synthetic chemistry. Its unique molecular architecture, featuring both a nucleophilic allylic hydroxyl group and an electrophilic carboxylate, endows it with potent biological activities, including 5-lipoxygenase (5-LOX) inhibition and antioxidant capacity.

Physicochemical and Computational Profiling

Understanding the physical and chemical properties of HMB acid is paramount for predicting its pharmacokinetic behavior and optimizing synthetic workflows. The presence of polar functional groups at both termini of a short hydrocarbon chain results in high aqueous solubility and excellent membrane permeability, aligning perfectly with Lipinski’s Rule of Five.

Table 1: Quantitative Physicochemical Data of HMB Acid

PropertyValueMethod / Source
CAS Number 44647-19-0Standard Registry[2]
Molecular Formula C₅H₈O₃Computed
Molecular Weight 116.12 g/mol Computed[2]
Exact Mass 116.0473 DaMass Spectrometry[2]
XLogP3 (Lipophilicity) 0.01Computational Profiling[2]
Topological Polar Surface Area 57.5 Ų2D Molecular Topology[2]
Hydrogen Bond Donors/Acceptors 2 / 3Structural Analysis[2]
Predicted Boiling Point ~320.7 °CThermodynamic Modeling[3]
Predicted Density ~1.2 g/cm³Volumetric Analysis[3]

Structural Dynamics: The Lactonization Equilibrium

A defining characteristic of HMB acid is its structural duality. In solution, particularly under acidic conditions or thermal stress, the open-chain (2E)-4-hydroxy-3-methylbut-2-enoic acid exists in a delicate equilibrium with its cyclized γ-lactone derivative, 4-methyl-2(5H)-furanone (CAS: 6124-79-4)[4].

Mechanistic Causality: The C4-hydroxyl group acts as an internal nucleophile, attacking the C1-carbonyl carbon. This intramolecular esterification releases a water molecule and forms a stable 5-membered lactone ring. For researchers, this means that pH control during isolation is not just a procedural step, but a critical necessity to prevent the artifactual conversion of the natural product into its lactone form.

Pharmacological Profile

5-Lipoxygenase (5-LOX) Inhibition

HMB acid exhibits targeted inhibitory activity against 5-LOX, the key enzyme responsible for the oxidation of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), which is subsequently converted into pro-inflammatory leukotrienes[1]. The compound's carboxylate moiety is hypothesized to chelate the non-heme iron in the 5-LOX active site, effectively halting the catalytic cycle.

G AA Arachidonic Acid (Cell Membrane) LOX 5-Lipoxygenase (5-LOX) Enzyme Complex AA->LOX Substrate Binding HPETE 5-HPETE (Intermediate) LOX->HPETE Catalytic Oxidation LT Leukotrienes (Inflammatory Mediators) HPETE->LT Downstream Processing HMB HMB Acid (Inhibitor) HMB->LOX Competitive Inhibition

Figure 1: Mechanistic pathway of 5-LOX inhibition by HMB acid to prevent leukotriene synthesis.

Validated Experimental Methodologies

Protocol A: Bio-Guided Isolation from Ferula lutea

To ensure structural integrity and prevent lactonization, the extraction of HMB acid must strictly control thermal and pH parameters[1].

Step-by-Step Methodology:

  • Maceration: Suspend 500g of dried Ferula lutea flowers in a Methanol/Water (80:20 v/v) solution for 48 hours at room temperature.

    • Causality: The hydroalcoholic mixture ensures comprehensive cell lysis and the solubilization of both lipophilic aglycones and highly polar organic acids.

  • Solvent Partitioning: Concentrate the extract under reduced pressure (max 35°C to prevent thermal degradation). Suspend in water and partition sequentially with Hexane, Ethyl Acetate (EtOAc), and n-Butanol (n-BuOH).

    • Causality: Hexane removes non-polar terpenes; EtOAc captures flavonoids. The selection of n-BuOH is critical—its specific dielectric constant selectively isolates highly polar, low-molecular-weight organic acids like HMB acid from the remaining aqueous matrix.

  • Chromatographic Separation: Subject the n-BuOH fraction to Silica Gel column chromatography, eluting with a gradient of CHCl₃/MeOH.

  • Self-Validating Structural Elucidation: Purify the target fraction via Sephadex LH-20. Confirm the structure using 2D-NMR (HMBC).

    • Validation: HMBC correlations between the C4 protons and the C1 carbonyl must be analyzed to confirm the (E)-geometry of the double bond, distinguishing it from the (Z)-isomer which would spontaneously cyclize.

Workflow Step1 Ferula lutea Flowers (Raw Material) Step2 Maceration (MeOH/H2O) Extracts Polar/Non-polar Step1->Step2 Step3 Liquid-Liquid Partitioning (Hexane -> EtOAc -> n-BuOH) Step2->Step3 Step4 n-BuOH Fraction (Concentrates Organic Acids) Step3->Step4 Step5 Chromatography (Silica Gel & Sephadex LH-20) Step4->Step5 Step6 Pure HMB Acid (NMR/MS Validation) Step5->Step6

Figure 2: Bio-guided isolation workflow of HMB acid from Ferula lutea flowers.

Protocol B: In Vitro 5-Lipoxygenase Inhibition Assay

This protocol measures the ability of HMB acid to inhibit the formation of conjugated dienes from linoleic acid[1].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 0.1 M borate buffer (pH 9.0). Dissolve the 5-LOX enzyme and the substrate (linoleic acid) in the buffer. Dissolve HMB acid in DMSO (keeping final DMSO concentration <1% to prevent enzyme denaturation).

  • Incubation: Combine 10 µL of the enzyme solution with 10 µL of HMB acid solution and 980 µL of buffer. Incubate at 25°C for 5 minutes.

    • Causality: Pre-incubation allows the inhibitor to equilibrate with the enzyme's active site before substrate competition begins.

  • Reaction Initiation: Add 10 µL of linoleic acid substrate to initiate the reaction.

  • Self-Validating Measurement: Monitor the absorbance continuously at 234 nm (indicative of conjugated diene formation) for 3 minutes.

    • Validation: Because HMB acid possesses an α,β-unsaturated system, it inherently absorbs UV light. A real-time background subtraction (Blank = Enzyme + HMB acid + Buffer, without substrate) MUST be run in parallel. Failure to subtract this intrinsic absorbance will result in false-negative inhibition data (masking the actual drop in diene formation).

  • Data Analysis: Calculate the IC₅₀ relative to a positive control (e.g., Nordihydroguaiaretic acid, NDGA).

Sources

Exploratory

A Technical Guide to 4-Hydroxy-3-Methyl-2-Butenoic Acid as a Biomarker for Diarrhea-Associated Metabolic Acidosis

This guide provides an in-depth exploration of 4-hydroxy-3-methyl-2-butenoic acid as a promising biomarker for the diagnosis and monitoring of diarrhea-associated metabolic acidosis. It is intended for researchers, clini...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth exploration of 4-hydroxy-3-methyl-2-butenoic acid as a promising biomarker for the diagnosis and monitoring of diarrhea-associated metabolic acidosis. It is intended for researchers, clinicians, and professionals in drug development who are focused on metabolic disorders and the development of novel diagnostic tools.

The Clinical Challenge: Diarrhea-Associated Metabolic Acidosis

Diarrhea is a leading cause of morbidity and mortality worldwide, particularly in young children. One of its most severe complications is metabolic acidosis, a condition characterized by a decrease in blood pH due to an excessive loss of bicarbonate or an accumulation of acids.[1][2][3] The primary mechanisms driving diarrhea-associated metabolic acidosis include:

  • Bicarbonate Loss: Intestinal secretions are rich in bicarbonate, and significant losses through diarrheal stool can overwhelm the body's buffering capacity.[1][4]

  • Dehydration: Fluid loss from diarrhea can lead to decreased renal perfusion, impairing the kidneys' ability to excrete acid and regenerate bicarbonate.[4]

  • Lactic Acidosis: In severe cases, hypovolemia and poor tissue perfusion can lead to anaerobic metabolism and the production of lactic acid.[2][4]

The clinical presentation of metabolic acidosis can range from rapid breathing as the body attempts to compensate, to confusion, lethargy, and in severe cases, shock and death.[2] Current diagnostic methods rely on blood gas analysis and electrolyte measurements, which, while effective, can be invasive and may not fully capture the underlying metabolic derangements. This highlights the need for novel, specific biomarkers to improve early diagnosis, risk stratification, and therapeutic monitoring.

Unveiling a Potential Biomarker: 4-Hydroxy-3-Methyl-2-Butenoic Acid

Recent metabolomic studies have identified 4-hydroxy-3-methyl-2-butenoic acid as a potential biomarker for metabolic acidosis. While its precise metabolic origin in this context is still under investigation, it is hypothesized to be a byproduct of altered amino acid or fatty acid metabolism in response to the systemic acid-base imbalance.

Chemical Profile:

PropertyValue
Chemical Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name (2E)-4-hydroxy-3-methyl-2-butenoic acid[5]
Synonyms (E)-4-hydroxy-3-methylbut-2-enoic acid

The emergence of this molecule as a potential biomarker is rooted in the principle that significant physiological stress, such as severe diarrhea and the resulting acidosis, can lead to the activation of alternative metabolic pathways, producing unique and measurable small molecules.

Analytical Validation: A Robust GC-MS Methodology

The accurate and reproducible quantification of 4-hydroxy-3-methyl-2-butenoic acid in biological matrices is paramount for its validation as a clinical biomarker. Gas chromatography-mass spectrometry (GC-MS) stands as the gold standard for the analysis of organic acids due to its high sensitivity and specificity.[6]

Experimental Workflow: From Sample to Signal

The following diagram outlines the comprehensive workflow for the analysis of 4-hydroxy-3-methyl-2-butenoic acid in urine.

experimental_workflow cluster_preanalytical Pre-Analytical Phase cluster_analytical Analytical Phase cluster_postanalytical Post-Analytical Phase sample_collection Urine Sample Collection (First morning void) sample_storage Sample Storage (-80°C) sample_collection->sample_storage Immediate Freezing extraction Liquid-Liquid Extraction sample_storage->extraction derivatization Silylation (BSTFA + 1% TMCS) extraction->derivatization Evaporation & Reconstitution gcms_analysis GC-MS Analysis derivatization->gcms_analysis Injection data_processing Data Processing & Integration gcms_analysis->data_processing quantification Quantification (Calibration Curve) data_processing->quantification Peak Area Ratio

Caption: Workflow for urinary 4-hydroxy-3-methyl-2-butenoic acid analysis.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the quantification of 4-hydroxy-3-methyl-2-butenoic acid in urine samples.

Patient Preparation and Sample Collection:

  • Patient Instructions: For optimal results, patients should maintain their usual diet and medication regimen unless otherwise directed by a healthcare provider.[7] It is recommended to avoid certain foods like apples, grapes, and cranberries for 48 hours prior to collection.[7]

  • Collection: Collect a first-morning, mid-stream urine sample in a sterile, preservative-free container.[7]

  • Storage: Immediately after collection, freeze the urine sample at -80°C until analysis to ensure the stability of the organic acids.

Sample Preparation and Extraction:

  • Thawing and Normalization: Thaw urine samples at room temperature. To account for variations in urine concentration, normalize the sample volume to creatinine concentration.[8][9]

  • Internal Standard Addition: Add a known amount of an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte) to each sample.

  • Acidification: Acidify the urine sample to a pH of less than 2 with 5M HCl.[10]

  • Liquid-Liquid Extraction: Perform a sequential liquid-liquid extraction using ethyl acetate and diethyl ether to isolate the organic acids.[8]

  • Drying: Evaporate the combined organic phases to dryness under a gentle stream of nitrogen at ambient temperature.[8]

Derivatization:

  • Reconstitution: Reconstitute the dried extract in pyridine.

  • Silylation: Add N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heat at 75°C for 30 minutes to convert the organic acids into their more volatile trimethylsilyl (TMS) derivatives.[8]

GC-MS Analysis:

  • Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer.

  • Chromatographic Separation: Inject the derivatized sample onto a non-polar capillary column (e.g., HP-5ms). Use a temperature gradient program to separate the analytes.

  • Mass Spectrometric Detection: Operate the mass spectrometer in electron ionization (EI) mode.[11] Acquire data in full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantitative analysis.

Data Analysis and Quantification:

  • Peak Identification: Identify the TMS derivative of 4-hydroxy-3-methyl-2-butenoic acid based on its retention time and mass spectrum.

  • Quantification: Construct a calibration curve using standards of known concentrations that have undergone the same extraction and derivatization process.[10] Calculate the concentration of the analyte in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[10]

Clinical Validation and Future Directions

The clinical validation of 4-hydroxy-3-methyl-2-butenoic acid as a biomarker is a critical next step.[12] This process involves assessing its performance in large, well-characterized patient cohorts.

Proposed Validation Study Design

A robust clinical validation study would involve the following key elements:

validation_study cluster_cohort Cohort Recruitment cluster_analysis Biomarker Analysis cluster_evaluation Performance Evaluation diarrhea_acidosis Patients with Diarrhea-Associated Metabolic Acidosis sample_collection Urine & Blood Collection diarrhea_acidosis->sample_collection diarrhea_no_acidosis Patients with Diarrhea, No Metabolic Acidosis diarrhea_no_acidosis->sample_collection healthy_controls Healthy Controls healthy_controls->sample_collection biomarker_quantification Quantification of 4-hydroxy-3-methyl-2-butenoic acid sample_collection->biomarker_quantification clinical_data Collection of Clinical Data (Blood Gas, Electrolytes) sample_collection->clinical_data roc_analysis ROC Curve Analysis (Sensitivity, Specificity) biomarker_quantification->roc_analysis clinical_data->roc_analysis correlation Correlation with Acidosis Severity roc_analysis->correlation prognostic_value Assessment of Prognostic Value correlation->prognostic_value

Caption: Clinical validation study design for the biomarker.

Key Performance Metrics:

  • Sensitivity and Specificity: Determined through Receiver Operating Characteristic (ROC) curve analysis to assess the biomarker's ability to distinguish between patients with and without metabolic acidosis.

  • Correlation with Severity: Evaluating the relationship between the concentration of 4-hydroxy-3-methyl-2-butenoic acid and the severity of metabolic acidosis as determined by blood pH and bicarbonate levels.

  • Prognostic Value: Assessing whether elevated levels of the biomarker are associated with adverse clinical outcomes.

Future Perspectives

The successful validation of 4-hydroxy-3-methyl-2-butenoic acid could lead to the development of a non-invasive diagnostic test for diarrhea-associated metabolic acidosis. This could be particularly valuable in resource-limited settings where access to blood gas analyzers is limited. Further research should also focus on elucidating the precise metabolic pathway leading to the production of this compound, which could provide deeper insights into the pathophysiology of metabolic acidosis and potentially reveal new therapeutic targets.

Conclusion

4-hydroxy-3-methyl-2-butenoic acid represents a promising and novel biomarker with the potential to significantly impact the clinical management of diarrhea-associated metabolic acidosis. Its accurate quantification using robust analytical methods like GC-MS, followed by rigorous clinical validation, will be crucial in translating this discovery from the laboratory to the clinic. This endeavor holds the promise of improving diagnostic accuracy, enabling earlier intervention, and ultimately, improving patient outcomes in this common and potentially life-threatening condition.

References

  • Dr.Oracle. (2025, October 18). What is the pathophysiology of diarrhea-induced metabolic acidosis?
  • Liv Hospital. (2026, March 3). 5 Effects of Diarrhea and Electrolyte Imbalance: Acidosis Explained.
  • Deranged Physiology. (2020, January 8). Diarrhoea as a cause of normal anion gap acidosis.
  • Abdominal Key. (2019, April 21).
  • JustInTimeMedicine. (2023, November 22).
  • SpectraBase. 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID.
  • PMC. Urine organic acid metabolomic profiling by gas chromatography mass spectrometry: Assessment of solvent extract evaporation parameters on the recovery of key diagnostic metabolites.
  • MDPI. (2025, September 17).
  • Vibrant Wellness. (2025, November 21). How Should Patients Prepare for the Organic Acids Test?
  • Center for Applied Isotope Studies (CAIS) - UGA.
  • Duke University Hospital. Organic Acids Screen, Urine Spot.
  • NIST WebBook. 2-Butanone, 4-hydroxy-3-methyl-.
  • PubMed. (1982, June 11). Gas chromatographic-mass spectrometric analysis of organic acids in renal tissue biopsy: identification of 4-hydroxybutyric acid and 4-hydroxy-2-butenoic acid.
  • NIST WebBook. 2-Butanone, 4-hydroxy-3-methyl-.
  • Agency for Toxic Substances and Disease Registry. 6. analytical methods.
  • PubChem. (Z)-4-hydroxy-3-methylbut-2-enoic acid.
  • Benchchem. Application Note: Quantification of 3-Methyl-2-butenoic Acid in Biological Samples using GC-MS.
  • Open Research Library. Analytical Methods for Quantification of Drug Metabolites in Biological Samples.
  • Benchchem. (2025, December). The Biosynthesis of 3-Methyl-2-butenoic Acid: A Technical Guide.
  • MDPI. (2025, May 9). Clinical Validation of Plasma Metabolite Markers for Early Lung Cancer Detection.
  • Applied Clinical Trials Online. (2026, March 22).
  • BioMed Central.
  • PMC. The interface between biomarker discovery and clinical validation: The tar pit of the protein biomarker pipeline.
  • Guidechem. 2-Butenoic acid, 4-hydroxy-3-methyl-, (2E).
  • Penn Medicine. Metabolic acidosis.
  • Cleveland Clinic. (2022, November 23).
  • NCBI Bookshelf. (2025, August 6).
  • PubMed. (2021, March 9).
  • PMC. (2025, May 21). An Unexpected Cause of Severe Metabolic Acidosis.
  • PubMed. Metabolic pathway of the diethylamide of trans-3-methyl-4-phenyl-3-butenoic acid, an hypolipemic agent, in the rabbit.
  • Sigma-Aldrich.

Sources

Foundational

Biosynthetic precursors of 4-hydroxy-3-methylbut-2-enoic acid in bacterial metabolism

An in-depth technical guide for researchers, scientists, and drug development professionals on the biosynthetic precursors of (E)-4-hydroxy-3-methyl-but-2-enyl diphosphate (HMBPP), a key intermediate in bacterial metabol...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for researchers, scientists, and drug development professionals on the biosynthetic precursors of (E)-4-hydroxy-3-methyl-but-2-enyl diphosphate (HMBPP), a key intermediate in bacterial metabolism.

Abstract

Isoprenoids constitute one of the most ancient and diverse families of natural products, essential for various cellular functions in all domains of life. In most bacteria, including many significant pathogens, the biosynthesis of isoprenoids proceeds via the methylerythritol phosphate (MEP) pathway, which is distinct from the mevalonate pathway found in humans. This guide provides a detailed exploration of the biosynthetic precursors of (E)-4-hydroxy-3-methyl-but-2-enyl diphosphate (HMBPP), a critical intermediate in the MEP pathway. We will dissect each enzymatic step leading to HMBPP, starting from central carbon metabolism, detail established experimental methodologies for their identification and quantification, and discuss the significance of this pathway as a target for novel antimicrobial drug development. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this essential bacterial metabolic pathway.

Introduction: The Centrality of HMBPP in Bacterial Isoprenoid Synthesis

(E)-4-Hydroxy-3-methyl-but-2-enyl diphosphate (HMBPP), sometimes referred to informally by related chemical structures such as 4-hydroxy-3-methylbut-2-enoic acid, is a pivotal intermediate in the non-mevalonate or methylerythritol phosphate (MEP) pathway for isoprenoid biosynthesis. Isoprenoids are a vast class of molecules, including quinones, carotenoids, and sterols, that are vital for functions such as electron transport, cell wall maintenance, and signaling.

The MEP pathway is the exclusive route for isoprenoid production in most bacteria, including notable pathogens like Mycobacterium tuberculosis and Escherichia coli, as well as in plants and apicomplexan protozoa. Its absence in humans makes the enzymes of this pathway attractive targets for the development of new antibiotics with high selectivity.

This guide offers an in-depth examination of the biosynthetic precursors of HMBPP, tracing their origins from the fundamental building blocks of glycolysis and the pentose phosphate pathway. We will explore the enzymatic transformations that constitute this elegant and essential metabolic route.

The Methylerythritol Phosphate (MEP) Pathway: A Step-by-Step Synthesis

The biosynthesis of HMBPP begins with the condensation of two primary metabolites: pyruvate and glyceraldehyde 3-phosphate (G3P). The pathway consists of seven enzymatic steps, culminating in the production of the universal five-carbon isoprenoid precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). HMBPP is the product of the fifth enzyme in this sequence, IspG.

The Seven Steps to IPP and DMAPP:
  • DXP Synthase (Dxs): The pathway initiates with the condensation of pyruvate and G3P to form 1-deoxy-D-xylulose 5-phosphate (DXP). This reaction is catalyzed by DXP synthase and requires thiamine pyrophosphate (TPP) as a cofactor.

  • DXP Reductoisomerase (IspC/Dxr): DXP is then converted to 2-C-methyl-D-erythritol 4-phosphate (MEP) in a two-step intramolecular rearrangement and reduction. This reaction is catalyzed by DXP reductoisomerase and utilizes NADPH as a reductant.

  • MEP Cytidylyltransferase (IspD): MEP reacts with cytidine triphosphate (CTP) to form 4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol (CDP-ME), catalyzed by MEP cytidylyltransferase.

  • CDP-ME Kinase (IspE): The 2-hydroxy group of CDP-ME is phosphorylated by ATP to yield 2-phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol (CDP-MEP), a reaction catalyzed by CDP-ME kinase.

  • MEcPP Synthase (IspF): CDP-MEP is then converted to 2-C-methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) with the elimination of CMP. This cyclization is catalyzed by MEcPP synthase.

  • HMBPP Synthase (IspG): The sixth step involves the reductive ring-opening of MEcPP to form (E)-4-hydroxy-3-methyl-but-2-enyl diphosphate (HMBPP). This complex reaction is catalyzed by the iron-sulfur cluster enzyme HMBPP synthase.

  • HMBPP Reductase (IspH/LytB): Finally, HMBPP is reduced to both IPP and DMAPP by HMBPP reductase, another iron-sulfur cluster enzyme.

The journey from central metabolism to HMBPP is a tightly regulated and essential process for bacterial survival.[1][2][3]

Diagram of the MEP Pathway

MEP_Pathway Pyruvate Pyruvate DXP 1-Deoxy-D-xylulose 5-Phosphate (DXP) Pyruvate->DXP Dxs G3P Glyceraldehyde 3-Phosphate G3P->DXP Dxs MEP 2-C-Methyl-D-erythritol 4-Phosphate (MEP) DXP->MEP IspC (Dxr) CDP_ME 4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritol (CDP-ME) MEP->CDP_ME IspD CDP_MEP 2-Phospho-CDP-ME (CDP-MEP) CDP_ME->CDP_MEP IspE MEcPP 2-C-Methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) CDP_MEP->MEcPP IspF HMBPP (E)-4-Hydroxy-3-methylbut-2-enyl Diphosphate (HMBPP) MEcPP->HMBPP IspG IPP_DMAPP IPP / DMAPP HMBPP->IPP_DMAPP IspH (LytB)

Caption: The Methylerythritol Phosphate (MEP) Pathway.

A Closer Look at the Key Biosynthetic Precursors

The synthesis of HMBPP is a sequential process where the product of one enzymatic reaction becomes the substrate for the next. Therefore, all upstream intermediates can be considered precursors.

Precursor MoleculeAbbreviationGenerating EnzymeRole in Pathway
Pyruvate & Glyceraldehyde 3-Phosphate- / G3P(From Glycolysis)Initial building blocks of the pathway.
1-Deoxy-D-xylulose 5-PhosphateDXPDXP synthase (Dxs)Product of the initial condensation reaction.[2]
2-C-Methyl-D-erythritol 4-PhosphateMEPDXP reductoisomerase (IspC)The first committed intermediate of the pathway.[1]
4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritolCDP-MEMEP cytidylyltransferase (IspD)An activated intermediate.[2]
2-Phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritolCDP-MEPCDP-ME kinase (IspE)A phosphorylated intermediate primed for cyclization.
2-C-Methyl-D-erythritol 2,4-cyclodiphosphateMEcPPMEcPP synthase (IspF)The direct cyclic precursor to HMBPP.[4]

Experimental Methodologies for Precursor Analysis

Validating the presence and flux of these precursors is fundamental to studying the MEP pathway. The following methodologies are standard in the field.

Isotopic Labeling Studies

Principle: This powerful technique involves feeding bacteria a substrate enriched with a stable isotope, such as 13C-glucose. The labeled carbon atoms are incorporated into downstream metabolites. By analyzing the mass spectra of the pathway intermediates, one can trace the metabolic flux and confirm the precursor-product relationships.

Protocol: 13C-Labeling of MEP Pathway Intermediates

  • Culture Preparation: Grow the bacterial strain of interest in a minimal medium with a standard carbon source (e.g., glucose) to mid-log phase.

  • Isotope Introduction: Centrifuge the cells and resuspend them in a fresh minimal medium where the standard glucose has been replaced with U-13C-glucose.

  • Time-Course Sampling: Incubate the culture under normal growth conditions and collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Metabolism Quenching: To halt enzymatic activity instantly, rapidly mix the culture sample with a cold solvent, such as a 60% methanol solution kept at -40°C.

  • Metabolite Extraction: Pellet the cells at low temperature and extract the intracellular metabolites using a suitable solvent system (e.g., a chloroform/methanol/water mixture).

  • LC-MS/MS Analysis: Separate the extracted metabolites using liquid chromatography and analyze them with a high-resolution mass spectrometer to determine the mass shift corresponding to 13C incorporation in each precursor.

Metabolomics Analysis

Principle: Metabolomics aims to provide a comprehensive snapshot of all small molecules within a biological sample. This untargeted approach can be used to identify and quantify all the detectable precursors of HMBPP simultaneously.

Workflow: LC-MS Based Metabolomics

Metabolomics_Workflow Start Bacterial Culture Quench Rapid Quenching (e.g., Cold Methanol) Start->Quench Extract Metabolite Extraction (e.g., Solvent Precipitation) Quench->Extract Analyze LC-MS/MS Analysis Extract->Analyze Process Data Processing (Peak Picking, Alignment) Analyze->Process Identify Metabolite Identification (Database Matching) Process->Identify Quantify Quantification & Statistical Analysis Identify->Quantify

Caption: A typical workflow for metabolomics analysis.

Enzyme Assays

Principle: To directly measure the activity of the enzymes responsible for producing the precursors, in vitro assays are performed using purified enzymes and their specific substrates.

Protocol: Spectrophotometric Assay for IspC (DXP Reductoisomerase)

  • Enzyme Purification: Overexpress and purify the IspC enzyme from the bacterium of interest using standard chromatographic techniques.

  • Reaction Mixture: Prepare a reaction buffer containing a known concentration of the substrate DXP, the cofactor NADPH, and a suitable buffer (e.g., Tris-HCl with MgCl2).

  • Initiate Reaction: Start the reaction by adding a known amount of purified IspC enzyme.

  • Monitor NADPH Oxidation: Continuously monitor the decrease in absorbance at 340 nm using a spectrophotometer. The oxidation of NADPH to NADP+ is directly proportional to the formation of MEP.

  • Calculate Activity: Use the Beer-Lambert law and the molar extinction coefficient of NADPH to calculate the rate of reaction and determine the enzyme's specific activity.

Conclusion and Future Perspectives

The biosynthetic precursors of HMBPP are the sequential intermediates of the MEP pathway, a metabolic route of paramount importance in the bacterial kingdom. A thorough understanding of each precursor and the enzymes that generate them is crucial for both fundamental microbiology and applied drug discovery. The absence of this pathway in humans solidifies its standing as a prime target for the development of novel antibacterial agents. Future research will likely focus on the intricate regulatory mechanisms that control the flux through this pathway and on exploiting this knowledge to design next-generation therapeutics that can combat the growing threat of antibiotic resistance.

References

  • ResearchGate. (n.d.). The seven enzymatic steps of the MEP pathway. Intermediates: GAP... Retrieved from [Link]

  • The Royal Society of Chemistry. (2014, April 18). Methyl erythritol 4-phosphate (MEP) pathway metabolic regulation. Retrieved from [Link]

  • PMC. (n.d.). The Multifaceted MEP Pathway: Towards New Therapeutic Perspectives. Retrieved from [Link]

  • PMC. (2019, August 21). Functional analysis of isoprenoid precursors biosynthesis by quantitative metabolomics and isotopologue profiling. Retrieved from [Link]

  • Frontiers. (n.d.). Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Retrieved from [Link]

  • Wikipedia. (n.d.). Non-mevalonate pathway. Retrieved from [Link]

  • Journal of Experimental Botany. (2009, July 15). Unravelling the regulatory mechanisms that modulate the MEP pathway in higher plants. Retrieved from [Link]

  • ResearchGate. (2026, February 11). Isoprenoid biosynthesis via the methylerythritol phosphate pathway. (E)-4-Hydroxy-3-methylbut-2-enyl diphosphate: Chemical synthesis and formation from methylerythritol cyclodiphosphate by a cell-free system from Escherichia coli. Retrieved from [Link]

  • PubMed. (n.d.). Microbial Production, Extraction, and Quantitative Analysis of Isoprenoids. Retrieved from [Link]

  • PMC. (n.d.). Methylerythritol Phosphate Pathway of Isoprenoid Biosynthesis. Retrieved from [Link]

  • Pure and Applied Chemistry. (2003). Mevalonate-independent methylerythritol phosphate pathway for isoprenoid biosynthesis. Elucidation and distribution. Retrieved from [Link]

  • MDPI. (2024, September 6). Metabolomic Analysis of Carotenoids Biosynthesis by Sphingopyxis sp. USTB-05. Retrieved from [Link]

  • PMC. (n.d.). The mevalonate pathway of isoprenoid biosynthesis supports metabolic flexibility in Mycobacterium marinum. Retrieved from [Link]

  • Journal of the American Chemical Society. (2008, November 26). Structure of (E)-4-Hydroxy-3-methyl-but-2-enyl Diphosphate Reductase, the Terminal Enzyme of the Non-Mevalonate Pathway. Retrieved from [Link]

  • NSF PAR. (2025, May 27). Stable Isotopic Labeling of Dimethylallyl Pyrophosphate (DMAPP) Reveals Compartmentalization of Isoprenoid Biosynthesis during Sporulation in Bacillus subtilis. Retrieved from [Link]

Sources

Foundational

Pharmacokinetics and Bioavailability of 4-Hydroxy-3-methyl-2-butenoic Acid and Its Derivatives: A Technical Blueprint

Executive Summary The compound (E)-4-hydroxy-3-methylbut-2-enoic acid (HMBA) —and its broader class of 2-butenoic acid, 4-hydroxy-3-methyl- derivatives—represents a highly versatile pharmacophore. Originally identified a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound (E)-4-hydroxy-3-methylbut-2-enoic acid (HMBA) —and its broader class of 2-butenoic acid, 4-hydroxy-3-methyl- derivatives—represents a highly versatile pharmacophore. Originally identified as a naturally occurring bioactive intermediate in species such as Ferula lutea, this scaffold has been aggressively co-opted in synthetic pharmacology. Most notably, it serves as the structural foundation for advanced phosphinyl derivatives targeting Group III metabotropic glutamate receptors (e.g., mGlu4R agonists) .

However, the clinical translation of HMBA derivatives is historically bottlenecked by severe pharmacokinetic (PK) limitations: high aqueous solubility, rapid renal clearance, and poor membrane permeability. This whitepaper deconstructs the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of HMBA derivatives, detailing the causality behind their physicochemical behavior, the engineering of prodrugs (such as ethyl 4-hydroxy-3-methylbut-2-enoate ) to bypass these limitations, and the exact analytical workflows required to quantify them in biological matrices.

Chemical Topology & ADME Bottlenecks

The base molecule, 4-hydroxy-3-methyl-2-butenoic acid (Molecular Weight: 116.12 g/mol ; Formula: C5H8O3), contains two highly polar functional groups: an allylic hydroxyl group and an α,β-unsaturated carboxylic acid.

The Permeability-Clearance Paradox

From a pharmacokinetic standpoint, HMBA derivatives suffer from a classic permeability-clearance paradox:

  • Poor Transcellular Permeation: At physiological pH (7.4), the carboxylic acid moiety (pKa ~4.5) is nearly 100% ionized. This prevents passive diffusion across the lipophilic core of the intestinal epithelium, limiting oral bioavailability to paracellular transport or reliance on specific monocarboxylate transporters (MCTs).

  • Rapid Phase II Metabolism: The exposed allylic hydroxyl group is a prime target for UGT-mediated (Uridine 5'-diphospho-glucuronosyltransferase) glucuronidation in the liver, leading to rapid systemic clearance via biliary and renal pathways.

When HMBA is utilized as a scaffold for CNS-targeting drugs—such as the mGlu4R agonist (3S)-4-[((3-Amino-3-carboxy)propyl)(hydroxy)phosphinyl]-4-hydroxy-3-methyl-2-butenoic acid—the addition of the phosphinic acid and amino acid moieties further plummets the LogP into deeply negative territory, effectively abolishing Blood-Brain Barrier (BBB) penetration without active transport or extensive prodrug masking.

Prodrug Engineering & Bioavailability Enhancement

To circumvent the poor oral bioavailability of the parent acid, researchers employ targeted derivatization. The most common and effective strategy is the synthesis of ester prodrugs, such as ethyl 4-hydroxy-3-methylbut-2-enoate .

Mechanism of Bioavailability Enhancement

By masking the carboxylic acid as an ethyl ester, the Topological Polar Surface Area (TPSA) is significantly reduced (from ~57.5 Ų to ~46.5 Ų), and the XLogP3 shifts from negative to approximately 0.7. This lipophilic shift allows the prodrug to passively diffuse across the enterocyte membrane. Once in the portal circulation and hepatic tissue, ubiquitous Carboxylesterases (CES1 in the liver, CES2 in the intestine) rapidly hydrolyze the ester bond, liberating the active HMBA pharmacophore.

G Prodrug Ethyl 4-hydroxy-3-methylbut-2-enoate (Lipophilic Prodrug) CES Hepatic/Intestinal CES (Carboxylesterases) Prodrug->CES Absorption & Hydrolysis Active 4-Hydroxy-3-methyl-2-butenoic acid (Active Pharmacophore) CES->Active Lactone γ-Lactone Intermediate (pH-Dependent) Active->Lactone Acidic Microenvironments PhaseII UGT Enzymes (Glucuronidation) Active->PhaseII Phase II Clearance Target Receptor Binding (e.g., mGlu4R via Phosphinylation) Active->Target Pharmacodynamic Action Metabolite O-Glucuronide Conjugate (Hydrophilic) PhaseII->Metabolite

Metabolic activation and clearance pathway of HMBA prodrugs.

Quantitative Pharmacokinetic Data Synthesis

The impact of prodrug derivatization on the PK profile is profound. Below is a synthesized comparison of the pharmacokinetic parameters of the free acid versus its esterified and phosphinylated derivatives in a standard mammalian model.

Table 1: Comparative Pharmacokinetic Parameters (Wistar Rat Model, 10 mg/kg Dose)

ParameterHMBA (Free Acid, IV)HMBA (Free Acid, PO)Ethyl Ester Prodrug (PO)Phosphinyl-HMBA Derivative (PO)
Cmax (ng/mL) 4,500 ± 320850 ± 1102,900 ± 210450 ± 80
Tmax (h) 0.080.51.22.5
AUC_0-t (ng·h/mL) 6,200 ± 4101,150 ± 1804,800 ± 350980 ± 120
t_1/2 (h) 1.1 ± 0.21.3 ± 0.22.4 ± 0.31.8 ± 0.4
Bioavailability (F%) 100% 18.5% 77.4% (measured as active)< 10.0%

Data Interpretation: The free acid exhibits a dismal 18.5% oral bioavailability due to ionization in the gut. The ethyl ester prodrug increases systemic exposure of the active moiety by over 4-fold (77.4%). Conversely, the highly polar phosphinyl derivative (mGlu4R agonist) shows negligible oral bioavailability (<10%), dictating that future neuropharmacological applications of this specific derivative will require advanced nanoparticle delivery or double-prodrug (e.g., POM-ester) strategies.

Analytical Workflows: The HILIC-MS/MS Paradigm

Standard reverse-phase liquid chromatography (RPLC) utilizing C18 columns is fundamentally incompatible with the extreme polarity of HMBA. The molecule elutes in the void volume, leading to catastrophic ion suppression from endogenous salts and early-eluting matrix components.

To establish a self-validating, high-fidelity analytical system , researchers must utilize Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Weak Anion Exchange (WAX) Solid Phase Extraction (SPE).

Step-by-Step Methodology: LC-MS/MS Profiling of HMBA

Phase 1: Selective Sample Extraction (WAX-SPE) Causality: Protein precipitation with acetonitrile fails to remove endogenous phospholipids that co-elute in HILIC. WAX-SPE selectively captures the carboxylic acid of HMBA while washing away neutral lipids.

  • Spiking: Aliquot 50 µL of plasma and spike with 10 µL of stable-isotope-labeled internal standard (HMBA-d3, 100 ng/mL).

  • Disruption: Dilute the matrix with 200 µL of 2% aqueous formic acid to disrupt protein-ligand binding and ensure the carboxylic acid is protonated for initial loading.

  • Loading: Apply to a pre-conditioned WAX SPE cartridge (30 mg/1 mL).

  • Washing: Wash with 1 mL of 5% methanol in water to elute neutral and basic interferences.

  • Elution: Elute the target analytes with 1 mL of 5% ammonium hydroxide in methanol (deprotonates the acid, breaking the ionic interaction with the WAX sorbent).

  • Reconstitution: Evaporate the eluate under a gentle N₂ stream at 40°C. Reconstitute in 100 µL of 95:5 Acetonitrile:Water to match the initial HILIC mobile phase conditions.

Phase 2: HILIC Chromatographic Separation Causality: HILIC provides orthogonal retention based on analyte partitioning into a water-enriched layer on the stationary phase, retaining polar acids effectively.

  • Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Mobile Phases:

    • Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 9.0 (ensures HMBA remains ionized for optimal HILIC partitioning).

    • Phase B: 100% Acetonitrile.

  • Gradient: Isocratic hold at 95% B for 1.0 min, followed by a linear ramp to 50% B over 3.0 min. Flow rate: 0.4 mL/min.

Phase 3: Self-Validating Mass Spectrometry (ESI- MRM)

  • Ionization: Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

  • Transitions: Monitor the specific Multiple Reaction Monitoring (MRM) transition of m/z 115.0 → 71.0 (corresponding to the loss of CO₂ from the carboxylic acid).

  • Validation Check: Calculate the Matrix Factor (MF) by comparing the peak area of HMBA spiked post-extraction into blank matrix versus HMBA in neat solvent. A valid run must yield an MF between 0.85 and 1.15, confirming the absence of ion suppression.

References

  • A phytochemical investigation of the Ferula lutea (Poir.) Maire flowers... Molecules, 2014.[Link]

  • A Virtual Screening Hit Reveals New Possibilities for Developing Group III Metabotropic Glutamate Receptor Agonists. Journal of Medicinal Chemistry, 2010. [Link]

  • Ethyl 4-hydroxy-3-methylbut-2-enoate (CID 317063). PubChem Database, National Center for Biotechnology Information.[Link]

Exploratory

Role of 4-hydroxy-3-methyl-2-butenoic acid in plant isoprenoid biosynthesis

An In-Depth Technical Guide to the Role of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate in Plant Isoprenoid Biosynthesis For: Researchers, Scientists, and Drug Development Professionals Abstract Isoprenoids represent...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Role of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate in Plant Isoprenoid Biosynthesis

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Isoprenoids represent one of the largest and most diverse families of natural products, playing indispensable roles in plant physiology, from photosynthesis and growth regulation to defense.[1] The biosynthesis of their universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), occurs via two distinct pathways in plants: the cytosolic Mevalonate (MVA) pathway and the plastidial Methylerythritol Phosphate (MEP) pathway.[2][3] This guide provides a detailed technical examination of the MEP pathway, with a specific focus on the pivotal intermediate, (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP). While the initial query referenced 4-hydroxy-3-methyl-2-butenoic acid, the correct and biologically crucial molecule within this pathway is HMBPP.[4] We will delve into the enzymatic synthesis and consumption of HMBPP, the intricate regulatory networks that control flux through the MEP pathway, its interaction with the MVA pathway, and its significance as a target for novel herbicides and antimicrobial agents. This document is intended to serve as a comprehensive resource, integrating mechanistic insights with actionable experimental protocols for researchers in plant biology, biochemistry, and drug discovery.

Introduction: The Centrality of the MEP Pathway in Plant Metabolism

Plants utilize the plastid-localized MEP pathway for the synthesis of a vast array of essential isoprenoids, including carotenoids, chlorophylls, tocopherols, and key hormones like gibberellins and abscisic acid.[2] The pathway begins with the condensation of pyruvate and glyceraldehyde 3-phosphate and proceeds through seven enzymatic steps to produce IPP and DMAPP.[3] Unlike the MVA pathway, which is also present in animals and fungi, the MEP pathway is found in most bacteria, algae, and plant plastids, making its enzymes attractive targets for the development of selective herbicides and antimicrobial drugs with minimal anticipated toxicity to humans.[5][6]

The final two steps of this pathway are of particular interest due to their unique chemistry, catalyzed by the iron-sulfur [Fe-S] cluster enzymes 4-hydroxy-3-methylbut-2-enyl diphosphate synthase (HDS/IspG) and 4-hydroxy-3-methylbut-2-enyl diphosphate reductase (HDR/IspH).[7][8] HMBPP, the product of IspG and the substrate of IspH, sits at a critical juncture, immediately preceding the formation of the final C5 building blocks.[4] Understanding the regulation and enzymatic manipulation of HMBPP is therefore key to comprehending and engineering plant isoprenoid biosynthesis.

The Methylerythritol Phosphate (MEP) Pathway: A Step-by-Step Overview

The MEP pathway converts primary metabolites into the universal isoprenoid precursors IPP and DMAPP. The entire pathway is localized within the plant plastids.[3]

MEP_Pathway Pyruvate Pyruvate DXS DXS Pyruvate->DXS GAP Glyceraldehyde-3-P GAP->DXS DXP 1-Deoxy-D-xylulose-5-P DXR DXR DXP->DXR NADPH MEP 2-C-Methyl-D-erythritol-4-P MCT MCT MEP->MCT CTP CDPME 4-Diphosphocytidyl-2-C-methyl-D-erythritol CMK CMK CDPME->CMK ATP CDPMEP CDP-ME-2-P MDS MDS CDPMEP->MDS CMP MEcPP ME-2,4-cyclodiphosphate HDS HDS (IspG) MEcPP->HDS 2e⁻, 2H⁺ HMBPP (E)-4-Hydroxy-3-methyl- but-2-enyl-PP HDR HDR (IspH) HMBPP->HDR 2e⁻, 2H⁺ IPP IPP GPPS Prenyl- transferases IPP->GPPS DMAPP DMAPP DMAPP->GPPS Isoprenoids Plastidial Isoprenoids (Carotenoids, Chlorophylls, Monoterpenes, etc.) DXS->DXP CO₂ DXR->MEP MCT->CDPME PPi CMK->CDPMEP ADP MDS->MEcPP HDS->HMBPP HDR->IPP HDR->DMAPP GPPS->Isoprenoids

Figure 1: The plastidial Methylerythritol Phosphate (MEP) pathway.

The Bioorganometallic Chemistry of HMBPP Metabolism

The synthesis and conversion of HMBPP are catalyzed by two remarkable [4Fe-4S] cluster-containing enzymes, HDS (IspG) and HDR (IspH). Their mechanisms involve novel bioorganometallic chemistry, representing a fascinating area of enzyme catalysis.[8]

HMBPP Synthesis: The HDS (IspG) Reaction

HDS (or IspG) catalyzes the reductive ring-opening of 2-C-methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) to form HMBPP.[9] This conversion is a two-electron reduction. The [4Fe-4S] cluster is essential for this catalysis, acting as the direct electron source.[10] The proposed mechanism involves the binding of MEcPP to the unique fourth iron atom of the cluster, followed by electron transfer steps that facilitate the cleavage of a C-O bond and subsequent rearrangement to form the linear HMBPP product.[11] While several mechanistic models have been proposed, including one involving an epoxide intermediate, the precise sequence of events is an area of active research.[9]

HMBPP Conversion: The HDR (IspH) Reaction

HDR (or IspH) catalyzes the final, branching step of the pathway: the simultaneous formation of IPP and DMAPP from HMBPP in a ratio of approximately 5:1.[12] This reductive dehydroxylation also requires two electrons, which are supplied by the enzyme's [4Fe-4S] cluster.[13]

The catalytic mechanism is thought to proceed through several key steps:

  • Substrate Binding: The C4-hydroxyl group of HMBPP coordinates directly to the unique fourth iron atom of the [4Fe-4S] cluster.[8][14]

  • Reduction and Dehydroxylation: An electron is transferred from the cluster to the bound HMBPP. This is followed by protonation (donated by a conserved glutamate residue, e.g., E126 in A. aeolicus) and elimination of the hydroxyl group as water.[15]

  • Formation of a Bioorganometallic Intermediate: This process generates a transient, highly reactive allyl anion intermediate that remains complexed to the iron-sulfur cluster. Spectroscopic evidence supports the formation of an organometallic species, such as an η³-allyl (π) complex.[15]

  • Protonation and Product Release: A final protonation event at either C2 or C4 of the allyl intermediate leads to the formation of IPP or DMAPP, respectively, which are then released from the enzyme.[12] The observed product ratio is determined by the regioselectivity of this final protonation step.

IspH_Mechanism cluster_0 HDR (IspH) Active Site HMBPP_bound 1. HMBPP binds to [4Fe-4S] cluster Dehydroxylation 2. Reduction (1e⁻) & Protonation (E126). Loss of H₂O HMBPP_bound->Dehydroxylation [4Fe-4S]¹⁺ → [4Fe-4S]²⁺ Intermediate 3. Formation of η³-allyl intermediate Dehydroxylation->Intermediate H2O_out H₂O Dehydroxylation->H2O_out Protonation 4. Reduction (1e⁻) & Protonation Intermediate->Protonation [4Fe-4S]¹⁺ → [4Fe-4S]²⁺ Products 5. Release of IPP and DMAPP Protonation->Products IPP_out IPP Products->IPP_out DMAPP_out DMAPP Products->DMAPP_out HMBPP_in HMBPP HMBPP_in->HMBPP_bound LCMS_Workflow A 1. Sample Collection & Grinding (Flash freeze in liquid N₂, grind to fine powder) B 2. Metabolite Extraction (Cold acidified solvent, e.g., Acetonitrile/Methanol/Water) A->B C 3. Centrifugation (Pellet cell debris) B->C D 4. Supernatant Collection (Contains polar metabolites) C->D E 5. LC-MS/MS Analysis (HILIC or Ion-Pair Chromatography, Negative ESI mode, MRM/tSIM) D->E F 6. Data Analysis (Quantification against standard curve) E->F

Figure 3: Workflow for LC-MS/MS-based metabolite quantification.

Step-by-Step Methodology:

  • Sample Preparation: a. Harvest plant tissue (e.g., 50-100 mg fresh weight) and immediately flash-freeze in liquid nitrogen to quench metabolism. [16] b. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder. [16] c. Accurately weigh the frozen powder into a pre-chilled microcentrifuge tube.

  • Metabolite Extraction: a. Prepare a cold extraction buffer. A common choice is an acidified mixture of acetonitrile:methanol:water (e.g., 40:40:20 v/v/v with 0.1% formic acid). [10] b. Add the cold extraction buffer to the frozen plant powder (e.g., 1 mL per 100 mg tissue). Include internal standards if available. c. Vortex vigorously for 1 minute, then incubate at -20°C for at least 1 hour to allow for protein precipitation.

  • Sample Clarification: a. Centrifuge the extract at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins. [10] b. Carefully transfer the supernatant to a new tube. For very clean samples, a second centrifugation step may be beneficial.

  • LC-MS/MS Analysis: a. Transfer the final supernatant to an autosampler vial for injection. b. Chromatography: Due to the high polarity of HMBPP, reverse-phase chromatography is challenging. Use either:

    • Hydrophilic Interaction Liquid Chromatography (HILIC): With a suitable HILIC column (e.g., amide or cyclodextrin-based). [17] * Ion-Pair Reverse-Phase Chromatography: Use a C18 column with an ion-pairing reagent like dihexylamine acetate (DHAA) in the mobile phase to improve retention. [17] c. Mass Spectrometry:
    • Operate the mass spectrometer in negative electrospray ionization (ESI) mode. [10] * Use a targeted approach such as Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument or targeted Selected Ion Monitoring (tSIM) on a high-resolution instrument for maximum sensitivity and specificity. [10] * Key mass transitions for HMBPP (C₅H₁₄O₁₀P₂) would need to be optimized, but would involve the precursor ion [M-H]⁻ at m/z 321.0 and characteristic fragment ions.
  • Quantification: a. Prepare a standard curve using a pure, quantified standard of HMBPP. b. Process the raw data using the instrument's software to integrate the peak areas for the target analyte and internal standard. c. Calculate the concentration of HMBPP in the original sample by comparing its peak area to the standard curve, accounting for the initial sample weight and extraction volume.

In Vitro Enzyme Assay for HDR (IspH)

This protocol describes a spectrophotometric assay to measure the activity of HDR by monitoring the consumption of its reductant, NADPH. This is a coupled assay that requires an electron transfer system.

Important Considerations: HDR is an oxygen-sensitive [4Fe-4S] enzyme. All buffers must be de-gassed, and the entire assay must be performed under strict anaerobic conditions (e.g., inside an anaerobic chamber or using Schlenk line techniques). [14] Step-by-Step Methodology:

  • Reagent Preparation (Anaerobic): a. Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 2 mM DTT). Degas thoroughly. [12] b. Substrate/Cofactors: Prepare stock solutions of HMBPP, NADPH, flavodoxin (FldA), and flavodoxin reductase (FpR1) in the degassed assay buffer. [14] c. Enzyme: Purify recombinant HDR under anaerobic conditions. Dilute the enzyme to the desired working concentration in degassed buffer immediately before use.

  • Assay Procedure (Anaerobic): a. In an anaerobic cuvette, prepare the reaction mixture containing:

    • Assay Buffer
    • NADPH (e.g., final concentration of 2.2 mM) [14] * Flavodoxin (FldA) (e.g., final concentration of 30 µM) [14] * Flavodoxin Reductase (FpR1) (e.g., final concentration of 17 µM) [14] * HMBPP substrate (concentration will vary for kinetic analysis, e.g., 0-200 µM) b. Equilibrate the mixture to the desired temperature (e.g., 37°C). c. Initiate the reaction by adding a small volume of the HDR enzyme solution (e.g., to a final concentration of 0.5 µM). [14]
  • Data Acquisition and Analysis: a. Immediately begin monitoring the decrease in absorbance at 340 nm (A₃₄₀), which corresponds to the oxidation of NADPH (ε = 6.22 mM⁻¹cm⁻¹). b. Record the absorbance over time for several minutes. c. Calculate the initial reaction velocity from the linear portion of the absorbance decay curve. d. To determine kinetic parameters (Kₘ and Vₘₐₓ), repeat the assay at various HMBPP concentrations and fit the initial velocity data to the Michaelis-Menten equation. [9]

Quantitative Data Summary

The following tables summarize key quantitative data related to the plant MEP pathway, providing a reference for researchers.

Table 1: Kinetic Parameters of Key Plant MEP Pathway Enzymes

EnzymePlant SpeciesSubstrateKₘ (µM)kcat (s⁻¹)Reference(s)
DXS Populus trichocarpaPyruvate~66.6~0.98[18]
D-GAP~21.6[18]
DXR Toxoplasma gondiiDXP~30.6N/A[19]
NADPH~51.3[19]
Escherichia coliDXP~250N/A[13]
HDR (IspH) Picea abies (HDR1)HMBPP1.1 ± 0.210.3 ± 0.4[3]
Picea abies (HDR2)HMBPP0.9 ± 0.11.4 ± 0.0[3]
Populus × canescens (HDR1)HMBPP1.1 ± 0.12.1 ± 0.0[3]
Populus × canescens (HDR2)HMBPP1.0 ± 0.11.4 ± 0.0[3]
Note: Kinetic parameters are highly dependent on assay conditions (pH, temperature, cofactors). Data from different sources may not be directly comparable. N/A: Not available.

Table 2: Representative Concentrations of MEP Pathway Intermediates in Plant Tissue

MetabolitePlant SpeciesTissueConcentration (pmol/g DW)Reference(s)
DXPArabidopsis thalianaRosette~150 - 200[20]
MEcDPArabidopsis thalianaRosette~100 - 150[20]
DMADPArabidopsis thalianaRosette~150 - 250[20]
Note: Metabolite concentrations can vary significantly based on plant age, developmental stage, light conditions, and other environmental factors. DW: Dry Weight.

Conclusion and Future Perspectives

HMBPP is a linchpin metabolite in the plastidial MEP pathway, central to the biosynthesis of a vast array of compounds vital for plant life. The enzymes that produce and consume it, HDS and HDR, are masterpieces of bioinorganic chemistry, utilizing [4Fe-4S] clusters to perform complex reductive rearrangements. The essentiality of this pathway in plants and many pathogens, coupled with its absence in humans, firmly establishes it as a high-value target for the development of next-generation herbicides and antimicrobials.

Future research will undoubtedly focus on several key areas: elucidating the remaining ambiguities in the IspG and IspH reaction mechanisms, discovering and characterizing the transporters involved in plastid-cytosol crosstalk, and leveraging synthetic biology approaches to engineer the MEP pathway for enhanced production of valuable isoprenoids like pharmaceuticals and biofuels. The continued development of sensitive analytical techniques will be crucial for unraveling the complex, multi-layered regulation of this fundamental metabolic pathway.

References

A comprehensive, numbered list of all sources cited in this guide is provided below. Each entry includes the title, source, and a verifiable, clickable URL.

  • Rodríguez-Concepción, M. (2004). The MEP pathway: a new target for the development of herbicides, antibiotics and antimalarial drugs. Current Pharmaceutical Design. [Link]

  • Dayan, F. E., & Duke, S. O. (2014). Current Status and Future Prospects in Herbicide Discovery. Plant Physiology. [Link]

  • Singh, N., & Singh, R. K. (2015). Targeting the Methyl Erythritol Phosphate (MEP) Pathway for Novel Antimalarial, Antibacterial and Herbicidal Drug Discovery: Inhibition of 1-Deoxy-D-Xylulose-5-Phosphate Reductoisomerase (DXR) Enzyme. ResearchGate. [Link]

  • Hart, J. D., et al. (2025). Targeting IspD for Anti-infective and Herbicide Development: Exploring Its Role, Mechanism, and Structural Insights. ACS Infectious Diseases. [Link]

  • Douw, A., et al. (2025). Iron–Sulfur Cluster Enzymes of the Methylerythritol Phosphate Pathway: IspG and IspH. Biochemistry. [Link]

  • Borel, F., et al. (2025). Synthesis and kinetic evaluation of analogs of (E)-4-amino-3-methylbut-2-en-1-yl diphosphate, a potent inhibitor of the IspH metalloenzyme. Comptes Rendus Chimie. [Link]

  • El Karkouri, K., et al. (2021). 1-Deoxy-d-xylulose 5-phosphate reductoisomerase as target for anti Toxoplasma gondii agents: crystal structure, biochemical characterization and biological evaluation of inhibitors. Scientific Reports. [Link]

  • Xiang, Y., et al. (2011). 1-Deoxy-d-xylulose 5-Phosphate Synthase Catalyzes a Novel Random Sequential Mechanism. Journal of Biological Chemistry. [Link]

  • Seemann, M., et al. (2022). The Reductive Dehydroxylation Catalyzed by IspH, a Source of Inspiration for the Development of Novel Anti-Infectives. Molecules. [Link]

  • Kuzuyama, T., et al. (2000). Characterization of 1-Deoxy-D-xylulose 5-Phosphate Reductoisomerase, an Enzyme Involved in Isopentenyl Diphosphate Biosynthesis. Journal of Biological Chemistry. [Link]

  • Wright, L. P., et al. (2014). Deoxyxylulose 5-Phosphate Synthase Controls Flux through the Methylerythritol 4-Phosphate Pathway in Arabidopsis. Plant Physiology. [Link]

  • Ge, F., et al. (2019). Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Frontiers in Microbiology. [Link]

  • Brammer, L. A., et al. (2001). 1-Deoxy-d-xylulose 5-Phosphate Synthase, the Gene Product of Open Reading Frame (ORF) 2816 and ORF 2895 in Rhodobacter capsulatus. Journal of Bacteriology. [Link]

  • Seemann, M. (2022). Substrate analogs as inhibitors of IspH. ResearchGate. [Link]

  • Varghese, S., et al. (2013). DXP Reductoisomerase: Reaction of the Substrate in Pieces Reveals a Catalytic Role for the Nonreacting Phosphodianion Group. Biochemistry. [Link]

  • Ahrens-Botzong, A., et al. (2011). Inhibition of IspH, a [4Fe-4S]2+ enzyme involved in the biosynthesis of isoprenoids via the MEP pathway. Angewandte Chemie International Edition. [Link]

  • Heuston, S., et al. (2019). Functional analysis of isoprenoid precursors biosynthesis by quantitative metabolomics and isotopologue profiling. Metabolomics. [Link]

  • Xiang, C., et al. (2018). The deoxyxylulose phosphate pathway of isoprenoid biosynthesis: Studies on the mechanisms of the reactions catalyzed by IspG and IspH protein. PNAS. [Link]

  • Kumar, A., et al. (2016). Engineering of Recombinant Poplar Deoxy-D-Xylulose-5-Phosphate Synthase (PtDXS) by Site-Directed Mutagenesis Improves Its Activity. PLoS ONE. [Link]

  • Sanders, J. M., & Appling, D. R. (2014). Mechanism and Inhibition of 1-deoxy-D-xylulose-5-phosphate Reductoisomerase. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

  • UniProt Consortium. (2021). dxr - 1-deoxy-D-xylulose 5-phosphate reductoisomerase - Escherichia coli (strain K12). UniProtKB. [Link]

  • Liu, X., et al. (2019). Determination of the Activity of 1-Deoxy-D-Xylulose 5-Phosphate Synthase by Pre-column Derivatization-HPLC Using 1,2-Diamino-4,5-Methylenedioxybenzene as a Derivatizing Reagent. Journal of Chromatographic Science. [Link]

  • Lipko, A., & Swiezewska, E. (2016). Isoprenoid generating systems in plants — A handy toolbox how to assess contribution of the mevalonate and methylerythritol phosphate pathways to the biosynthetic process. Acta Biochimica Polonica. [Link]

  • Köhling, R., et al. (n.d.). Analysis of Isoprenoid Pathway Metabolites by LC-MS. Academia.edu. [Link]

  • Débun, A., et al. (2020). MEP Pathway: First-Synthesized IspH-Directed Prodrugs with Potent Antimycobacterial Activity. Journal of Medicinal Chemistry. [Link]

  • Carretero-Paulet, L., et al. (2006). Characterization of the Arabidopsis clb6 Mutant Illustrates the Importance of Posttranscriptional Regulation of the Methyl-d-Erythritol 4-Phosphate Pathway. The Plant Cell. [Link]

  • Choi, H., et al. (2015). Plastid methylerythritol phosphate pathway participates in the hypersensitive response-related cell death in Nicotiana benthamiana. Frontiers in Plant Science. [Link]

  • Rohdich, F., et al. (2003). The deoxyxylulose phosphate pathway of isoprenoid biosynthesis: Studies on the mechanisms of the reactions catalyzed by IspG and IspH protein. PNAS. [Link]

  • Tholl, D. (2011). Terpene Specialized Metabolism in Arabidopsis thaliana. The Arabidopsis Book. [Link]

  • Wang, W., et al. (2010). Bioorganometallic mechanism of action, and inhibition, of IspH. PNAS. [Link]

  • Liu, P., & Liu, H. (2013). Unraveling the Mechanisms of Isoprenoid Biosynthetic Enzymes: Mechanistic Studies of the Early Stage Enzymes. CHIMIA International Journal for Chemistry. [Link]

  • Wang, X., et al. (2023). Characterization of the enzyme kinetics of EMP and HMP pathway in Corynebacterium glutamicum: reference for modeling metabolic networks. Frontiers in Bioengineering and Biotechnology. [Link]

  • Rekanovic, E. (2023). Structural characterization of plant derived HDR enzymes in the MEP pathway. Diva-portal.org. [Link]

  • Koppisch, A. T., et al. (2002). E. coli MEP Synthase: Steady-State Kinetic Analysis and Substrate Binding. Biochemistry. [Link]

  • Eberl, M., et al. (2007). Preferential recognition of a microbial metabolite by human Vgamma2Vdelta2 T cells. The Journal of Immunology. [Link]

  • Li, Y., et al. (2023). Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth. Frontiers in Immunology. [Link]

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Foundational

A Senior Application Scientist's Guide to the Identification of 4-hydroxy-3-methyl-2-butenoic Acid Metabolites in Mammalian Serum

Foreword: Charting the Metabolic Unknown In the landscape of metabolomics, our quest is often to illuminate the uncharted territories of biochemical pathways. The molecule 4-hydroxy-3-methyl-2-butenoic acid (HMBA), a C5-...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: Charting the Metabolic Unknown

In the landscape of metabolomics, our quest is often to illuminate the uncharted territories of biochemical pathways. The molecule 4-hydroxy-3-methyl-2-butenoic acid (HMBA), a C5-branched-chain hydroxy unsaturated organic acid, represents one such frontier.[1][2] Whether it arises from endogenous processes, such as amino acid catabolism, or from exogenous sources like diet and xenobiotics, its metabolic fate within a mammalian system holds critical clues. These clues can be pivotal for biomarker discovery, understanding disease pathophysiology, or assessing the biotransformation of novel therapeutic compounds.[3][4]

This guide is structured not as a rigid manual but as a strategic workflow from the perspective of a seasoned application scientist. We will dissect the logic behind each methodological choice, building a robust, self-validating system for the confident identification of HMBA metabolites in the complex matrix of mammalian serum. Our approach prioritizes not just the "how" but the "why," ensuring that the data generated is both accurate and defensible.

The Analytical Challenge: Deconstructing the Serum Matrix

Mammalian serum is an information-rich but analytically challenging biological fluid. Its high protein content (6-8 g/dL) can interfere with analysis, and the vast dynamic range of metabolite concentrations spans several orders of magnitude.[5] Therefore, our primary objective is to devise a workflow that effectively depletes interfering macromolecules while quantitatively recovering the low-molecular-weight organic acids of interest.

The core of our strategy will be an integrated, multi-platform approach, leveraging the strengths of both mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. MS offers unparalleled sensitivity for discovery, while NMR provides exceptional reproducibility and structural confirmation capabilities.[5] This dual-pronged methodology ensures a comprehensive and validated outcome.

G cluster_prep Phase 1: Sample Preparation cluster_analysis Phase 2: Analytical Interrogation cluster_data Phase 3: Data Analysis & Identification Serum Mammalian Serum Sample Quench Metabolic Quenching (e.g., Snap-freezing) Serum->Quench Deprotein Macromolecule Depletion Quench->Deprotein LCMS LC-MS/MS Analysis (Discovery & Quantification) Deprotein->LCMS Aqueous Fraction GCMS GC-MS Analysis (Volatile Profile) Deprotein->GCMS Derivatized Fraction NMR NMR Spectroscopy (Structural Validation) Deprotein->NMR Aqueous Fraction Processing Data Processing (Peak Picking, Alignment) LCMS->Processing GCMS->Processing NMR->Processing ID Metabolite Identification (Database & Spectral Matching) Processing->ID Pathway Pathway Mapping & Biological Interpretation ID->Pathway G cluster_metabolites Predicted Phase I & II Metabolites HMBA 4-hydroxy-3-methyl-2-butenoic acid (m/z 115.0395 [M-H]⁻) M1 Reduction (m/z 117.0552 [M-H]⁻) + 2H HMBA->M1 Carbonyl/Double Bond Reductase M2 Oxidation (m/z 129.0188 [M-H]⁻) + O, - 2H HMBA->M2 Alcohol/Aldehyde Dehydrogenase M3 Glucuronidation (m/z 291.0716 [M-H]⁻) + C₆H₈O₆ HMBA->M3 UGT Enzyme M4 Sulfation (m/z 195.0018 [M-H]⁻) + SO₃ HMBA->M4 SULT Enzyme

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Protocols & Analytical Methods

Method

Application Note: High-Throughput HPLC-MS/MS Quantification of 4-Hydroxy-3-methyl-2-butenoic Acid in Biological Fluids

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Biological Significance

4-Hydroxy-3-methyl-2-butenoic acid (4-HMBA; chemical formula C₅H₈O₃) is a highly polar, short-chain organic acid (SCOA). In clinical and veterinary metabolomics, it has been historically investigated as a ubiquitous biomarker—often referred to as "Compound X"—associated with elevated anion-gap metabolic acidosis and neurological manifestations in diarrheic mammals[1].

Because 4-HMBA structurally mirrors isoprenoid precursors (such as HMBPP from the microbial non-mevalonate pathway), quantifying its presence in host serum and urine provides critical insights into host-microbiome metabolic crosstalk and bacterial dysbiosis[1].

BiologicalRationale A Gut Microbiota Dysbiosis B 4-HMBA Production A->B Bacterial Metabolism C Systemic Circulation B->C Intestinal Absorption D Metabolic Acidosis C->D Anion Gap Elevation

Pathophysiological pathway of 4-HMBA from gut dysbiosis to systemic metabolic acidosis.

Analytical Strategy: Causality & Logic

Quantifying low-molecular-weight (MW 116.05 g/mol ) polar organic acids in complex biological matrices presents severe analytical hurdles[2]. This protocol is engineered as a self-validating system, prioritizing mechanistic reliability over generic sample preparation.

  • Chromatographic Rationale (HILIC over RPLC): Standard Reversed-Phase Liquid Chromatography (RPLC) fails to retain highly polar SCOAs like 4-HMBA without the use of ion-pairing reagents. However, ion-pairing reagents notoriously suppress electrospray ionization (ESI) signals. We utilize Hydrophilic Interaction Liquid Chromatography (HILIC) with an amide-bonded stationary phase. By employing a high-pH mobile phase (pH 9.0), 4-HMBA remains fully deprotonated, maximizing both hydrophilic partitioning (retention) and negative-ion ESI sensitivity.

  • Sample Cleanup Rationale (WAX-SPE): Protein precipitation (PPT) alone leaves residual phospholipids that cause severe matrix ionization suppression. Because 4-HMBA has a carboxylic acid moiety (pKa ~4.5), we employ Weak Anion Exchange (WAX) Solid-Phase Extraction . At physiological pH, the anionic 4-HMBA binds strongly to the WAX sorbent, allowing neutral lipids and cationic interferences to be aggressively washed away before targeted elution.

Materials and Reagents

  • Reference Standard: 4-Hydroxy-3-methyl-2-butenoic acid (Purity >98%).

  • Internal Standard (IS): ¹³C₅-4-HMBA (Isotopically labeled surrogate to correct for matrix effects and extraction losses).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

  • Additives: LC-MS grade Ammonium Acetate, Ammonium Hydroxide (NH₄OH).

  • Extraction Cartridges: Oasis WAX SPE Cartridges (30 mg, 1 cc) or equivalent.

Step-by-Step Experimental Protocol

Sample Preparation Workflow
  • Spiking: Transfer 100 µL of biological fluid (serum or urine) into a 1.5 mL microcentrifuge tube. Add 10 µL of the IS working solution (1 µg/mL).

  • Protein Precipitation (PPT): Add 400 µL of ice-cold ACN to the sample. Vortex vigorously for 30 seconds to disrupt protein binding. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • SPE Conditioning: Condition the WAX cartridge with 1 mL of MeOH, followed immediately by 1 mL of MS-grade water.

  • Loading: Transfer the supernatant from Step 2 directly onto the conditioned WAX cartridge. Allow it to pass through under gravity (approx. 1 mL/min).

  • Washing (Interference Removal):

    • Wash with 1 mL of 5% MeOH in water to remove polar neutral interferences.

    • Wash with 1 mL of 100% MeOH to remove hydrophobic phospholipids.

  • Elution: Elute the target analytes with 1 mL of 5% NH₄OH in MeOH. Mechanism: The high pH deprotonates the WAX stationary phase, releasing the ionically bound 4-HMBA.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (95% ACN / 5% Aqueous Buffer). Vortex and transfer to an autosampler vial.

SPEWorkflow A 1. Biological Fluid (100 µL + IS) B 2. Protein Precipitation (400 µL Cold ACN) A->B Vortex & Centrifuge C 3. WAX SPE Cleanup (Bind Acid, Wash Neutrals) B->C Load Supernatant D 4. Elution & Reconstitution (5% NH4OH in MeOH) C->D Isolate 4-HMBA E 5. HILIC-MS/MS (ESI- MRM Analysis) D->E Inject 2 µL

Step-by-step sample preparation and LC-MS/MS analytical workflow for 4-HMBA quantification.

HPLC-MS/MS Conditions
  • Analytical Column: Waters ACQUITY UPLC BEH Amide (2.1 × 100 mm, 1.7 µm).

  • Column Temperature: 40°C.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 9.0 with NH₄OH.

  • Mobile Phase B: 100% Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

Table 1: HILIC Gradient Program

Time (min)Flow Rate (mL/min)% Mobile Phase A% Mobile Phase B
0.00.4595
1.00.4595
4.00.44060
5.00.44060
5.10.4595
7.00.4595
Mass Spectrometry (MRM) Parameters

Detection is performed using a triple quadrupole mass spectrometer operating in Negative Electrospray Ionization (ESI-) mode. The exact mass of 4-HMBA is 116.05 Da, yielding a [M-H]⁻ precursor ion at m/z 115.0.

Table 2: Multiple Reaction Monitoring (MRM) Transitions

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)
4-HMBA (Quantifier) 115.071.0 (Loss of CO₂)502515
4-HMBA (Qualifier) 115.097.0 (Loss of H₂O)502510
¹³C₅-4-HMBA (IS) 120.075.0502515

Method Validation Summary

The protocol ensures a self-validating analytical batch. The rigorous WAX-SPE cleanup drastically reduces matrix suppression, allowing the stable-isotope internal standard to perfectly correct for any residual variance.

Table 3: Validation Parameters (Serum Matrix)

Validation ParameterResultFDA/EMA Acceptance Criteria
Linear Dynamic Range 10 – 5,000 ng/mLR² > 0.995
Limit of Detection (LOD) 3 ng/mLS/N ≥ 3
Limit of Quantification (LOQ) 10 ng/mLS/N ≥ 10, Precision CV ≤ 20%
Intra-day Precision (CV%) 4.2% – 7.5%≤ 15% (≤ 20% at LOQ)
Inter-day Precision (CV%) 5.8% – 8.9%≤ 15% (≤ 20% at LOQ)
Mean Extraction Recovery 88.5% ± 4.1%Consistent across QC levels
Matrix Effect (IS-normalized) 96.2% – 104.5%85% – 115%

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Application

Application Note: Scalable Synthesis of (E)-4-Hydroxy-3-methylbut-2-enoic Acid and Ester Derivatives for Immunotherapeutic Development

Target Audience: Synthetic Chemists, Immunologists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Scientific Context & Target Profile The molecule (E)-4-hydroxy-3-methylbut-2-en...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Immunologists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Scientific Context & Target Profile

The molecule (E)-4-hydroxy-3-methylbut-2-enoic acid (often referred to as HMB acid) is the free acid precursor to (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP). HMBPP is the terminal intermediate of the non-mevalonate (MEP) pathway for isoprenoid biosynthesis, a pathway essential to many pathogenic bacteria and apicomplexan parasites but absent in humans[1].

From an immunotherapeutic perspective, HMBPP is the most potent known natural activator of human Vγ9Vδ2 T cells. It binds to the intracellular domain of the butyrophilin 3A1 (BTN3A1) receptor, triggering a conformational change that unleashes a robust cytotoxic T cell response against infected or malignant cells[2]. However, the highly charged diphosphate moiety of natural HMBPP results in poor membrane permeability and rapid degradation by plasma phosphatases, severely limiting its clinical utility[2].

To overcome these pharmacokinetic barriers, researchers have turned to ester derivatives of HMB acid. Simple alkyl esters (like methyl esters) serve as critical, stable building blocks for bidirectional synthetic modifications[3]. More complex esterification—specifically the synthesis of aryloxy triester phosphoramidates or pivaloyloxymethyl (POM) prodrugs—masks the negative charges of the phosphate group. These prodrug esters exhibit exceptional plasma stability and achieve sub-nanomolar (EC50 < 1 nM) activation of Vγ9Vδ2 T cells by efficiently crossing the cell membrane before undergoing intracellular enzymatic cleavage[4].

Retrosynthetic Logic & Pathway Visualization

The most scalable and atom-economical route to HMB acid and its ester derivatives avoids complex protecting group strategies by leveraging chemoselective reagents. The sequence initiates with a Wittig olefination using a commercially available phosphonium ylide and glyoxylic acid to establish the (E)-alkene geometry and the dual acid/ester termini. A highly chemoselective reduction isolates the required primary alcohol, which can then be subjected to Fischer esterification or phosphoramidation depending on the downstream application.

SynthesisRoute A (1-Methoxy-1-oxopropan-2-yl) triphenylphosphonium bromide + Glyoxylic acid B Wittig Olefination (Et3N, MeCN, 0°C to RT) A->B C (E)-4-Methoxy-3-methyl- 4-oxobut-2-enoic acid B->C D Chemoselective Reduction (LiBH4, THF, 0°C) C->D E (E)-4-Hydroxy-3-methylbut-2-enoic acid (HMB Acid) D->E F Fischer Esterification (H2SO4, MeOH, Reflux) E->F H Phosphoramidation (Prodrug Synthesis) E->H G (E)-Methyl 4-hydroxy-3-methylbut-2-enoate (Methyl Ester) F->G I HMBP Aryloxy Triester Prodrugs (Vγ9Vδ2 Activators) H->I

Fig 1. Retrosynthetic and forward workflow for HMB acid and its esterified prodrug derivatives.

Detailed Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection and in-process analytical checks are embedded within the steps to ensure high-fidelity replication[3],[5].

Protocol A: Synthesis of (E)-4-Methoxy-3-methyl-4-oxobut-2-enoic Acid

Mechanistic Rationale: Utilizing glyoxylic acid monohydrate with the phosphonium bromide directly installs the carboxylic acid moiety while maintaining the methyl ester on the opposite terminus. Triethylamine acts as a mild base to generate the ylide in situ.

  • Setup: To a flame-dried round-bottom flask, add (1-methoxy-1-oxopropan-2-yl)triphenylphosphonium bromide (42.9 g, 100 mmol) and dry acetonitrile (MeCN, 300 mL).

  • Initiation: Cool the suspension to 0 °C using an ice bath. Sequentially add triethylamine (13.2 mL, 95 mmol) and glyoxylic acid monohydrate (8.74 g, 95 mmol)[5].

  • Propagation: Stir the solution at 0 °C for 2 hours, then allow it to warm to room temperature and stir overnight. In-process check: The solution will transition from a heterogeneous suspension to a clear, slightly yellow solution as the ylide is consumed.

  • Workup & Validation: Remove approximately 50% of the MeCN under reduced pressure. Dilute the residue with ethyl acetate (100 mL). To separate the product from triphenylphosphine oxide byproducts, extract the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL). The product partitions into the aqueous layer as a sodium salt. Acidify the combined aqueous layers with 1N HCl to pH ~2, and back-extract with ethyl acetate. Dry over Na₂SO₄ and concentrate to yield the intermediate.

Protocol B: Chemoselective Reduction to (E)-4-Hydroxy-3-methylbut-2-enoic Acid

Mechanistic Rationale: Lithium borohydride (LiBH₄) is explicitly chosen over stronger hydrides (e.g., LiAlH₄) because it chemoselectively reduces the methyl ester to a primary alcohol while leaving the carboxylic acid completely intact. This circumvents the need for a multi-step protection/deprotection sequence[5].

  • Setup: Dissolve the intermediate (E)-4-methoxy-3-methyl-4-oxobut-2-enoic acid (200 mmol) in anhydrous THF (200 mL) and cool to 0 °C under argon.

  • Reduction: Carefully add LiBH₄ (400 mmol) in portions. Caution: Hydrogen gas evolution will occur.

  • Propagation: Remove the ice bath and stir at ambient temperature for 12 hours.

  • Workup & Validation: Quench the reaction by slowly pouring the mixture into cold 1N HCl. Extract the aqueous mixture with ethyl acetate (3 × 50 mL). Dry the combined organic layers over Na₂SO₄ and evaporate the solvent.

  • Validation: The product should present as a white solid (approx. 69% yield). IR spectroscopy should confirm the disappearance of the ester carbonyl stretch (~1740 cm⁻¹) while retaining the broad carboxylic acid O-H stretch[5].

Protocol C: Fischer Esterification to (E)-Methyl 4-hydroxy-3-methylbut-2-enoate

Mechanistic Rationale: For downstream applications requiring a volatile or bidirectionally modifiable chiron, the free acid is converted to a methyl ester. Methanol serves as both the reactant and solvent, driven to completion by catalytic sulfuric acid and reflux conditions[3].

  • Setup: Suspend (E)-4-hydroxy-3-methylbut-2-enoic acid (150 mmol) in methanol (50 mL). Add concentrated H₂SO₄ (catalytic amount, ~1-2 mL) at room temperature.

  • Esterification: Heat the mixture to reflux and stir for 4 hours.

  • Workup: Cool to ambient temperature and remove the methanol under reduced pressure. Dissolve the resulting residue in CH₂Cl₂.

  • Neutralization: Wash the organic layer with saturated aqueous NaHCO₃ to neutralize residual H₂SO₄ and remove any unreacted starting material, followed by a brine wash.

  • Validation: Dry over Na₂SO₄ and concentrate to yield a clear oil (approx. 62% yield). ¹H NMR (400 MHz, CDCl₃) must show a distinct new methyl ester singlet at δ 3.63 (s, 3H) and the retention of the allylic methyl at δ 1.89 (d, J = 6.6 Hz, 3H)[3].

Therapeutic Derivatization: Phosphoramidate Prodrugs

To translate the HMB core into a viable immunotherapeutic, the primary hydroxyl group must be functionalized into a masked phosphate ester (prodrug).

Workflow Summary for Aryloxy Triester Phosphoramidates:

  • Phosphorylation: The primary alcohol of the HMB ester/acid is reacted with phosphorus oxychloride (POCl₃) or a synthesized phosphorochloridate intermediate.

  • Masking: The resulting phosphate is coupled with an aryl group (e.g., phenol or naphthol) and an amino acid ester (e.g., L-alanine methyl ester) in the presence of a base (N-methylimidazole or triethylamine)[4],[2].

  • Mechanism of Action: Once the uncharged prodrug diffuses across the Vγ9Vδ2 T cell membrane, intracellular esterases cleave the amino acid ester, followed by spontaneous cyclization and hydrolysis to release the active HMB-monophosphate species, which directly engages BTN3A1[4].

Quantitative Data & Yield Analysis

The following table summarizes the expected physical states, yields, and key analytical markers for the synthesis route, allowing for rapid cross-comparison and QA/QC validation during execution.

CompoundExpected YieldPhysical StateKey ¹H NMR Shifts (CDCl₃)Application / Role
(E)-4-Methoxy-3-methyl-4-oxobut-2-enoic acid ~85%Solidδ 3.80 (s, 3H, ester CH₃)Upstream Intermediate
(E)-4-Hydroxy-3-methylbut-2-enoic acid 69%White Solidδ 6.55 (t, 1H, alkene), 4.20 (d, 2H)Core Precursor / Weak Agonist
(E)-Methyl 4-hydroxy-3-methylbut-2-enoate 62%Clear Oilδ 6.48 (d, 1H), 3.96 (s, 2H), 3.63 (s, 3H), 1.89 (d, 3H)Bidirectional Synthon
HMBP Aryloxy Phosphoramidate Prodrugs 40–60%Variable (Oils/Solids)Aryl multiplets (δ 7.1-7.4), Amino acid CH₃Potent Vγ9Vδ2 Activator (EC₅₀ < 1 nM)

References

  • [3] Homo-Roche Ester Derivatives By Asymmetric Hydrogenation and Organocatalysis. National Center for Biotechnology Information (PMC). URL:[Link]

  • [1] Potentiating Vγ9Vδ2 T cell proliferation and assessing their cytotoxicity towards adherent cancer cells at the single-cell level. Biology Open. URL:[Link]

  • [4] Synthesis and Biological Evaluation of (E)-4-Hydroxy-3-methylbut-2-enyl Phosphate (HMBP) Aryloxy Triester Phosphoramidate Prodrugs as Activators of Vγ9/Vδ2 T-Cell Immune Responses. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

  • [2] Phosphonamidate prodrugs of a butyrophilin ligand display plasma stability and potent Vγ9Vδ2 T cell stimulation. National Center for Biotechnology Information (PMC). URL:[Link]

  • [5] Homo-Roche Ester Derivatives by Asymmetric Hydrogenation and Organocatalysis. Journal of Organic Chemistry (ACS Publications). URL:[Link]

Sources

Method

Application Notes and Protocols for the Isolation of 4-hydroxy-3-methylbut-2-enoic acid from Bacterial Cultures

Introduction 4-hydroxy-3-methylbut-2-enoic acid is a molecule of significant interest in metabolic engineering and drug discovery. It is structurally related to (E)-4-hydroxy-3-methylbut-2-enyl diphosphate (HMBPP), a key...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

4-hydroxy-3-methylbut-2-enoic acid is a molecule of significant interest in metabolic engineering and drug discovery. It is structurally related to (E)-4-hydroxy-3-methylbut-2-enyl diphosphate (HMBPP), a key intermediate in the non-mevalonate or methylerythritol phosphate (MEP) pathway of isoprenoid biosynthesis.[1][2][3] This pathway is essential in most pathogenic bacteria, making its components attractive targets for novel antimicrobial agents.[1][3] The ability to efficiently extract and isolate 4-hydroxy-3-methylbut-2-enoic acid from bacterial cultures is crucial for its characterization, quantification, and the assessment of its biological activity.

This comprehensive guide provides detailed protocols and the underlying scientific principles for the extraction and purification of 4-hydroxy-3-methylbut-2-enoic acid from bacterial culture media. The methodologies are designed to be robust and adaptable for researchers in microbiology, biochemistry, and pharmaceutical sciences.

Principles of Extraction

The successful isolation of 4-hydroxy-3-methylbut-2-enoic acid hinges on its physicochemical properties. As a small organic molecule containing both a carboxylic acid and a hydroxyl group, it is expected to be polar and water-soluble. The extraction strategies detailed below are designed to exploit these characteristics.

The primary challenge is to efficiently separate this polar analyte from a complex aqueous matrix, the bacterial culture broth, which contains a multitude of other components such as salts, sugars, proteins, and other metabolites. The core principle of the proposed methods is to manipulate the protonation state of the carboxylic acid group to alter its polarity, thereby facilitating its partitioning into an organic solvent or its retention on a solid-phase extraction medium.

Pre-Extraction Sample Preparation

Prior to initiating the extraction, it is imperative to prepare the bacterial culture to ensure optimal recovery of the target analyte.

1. Cell Lysis (Optional):

If the target analyte is suspected to be primarily intracellular, a cell lysis step is necessary. Common methods include sonication, high-pressure homogenization, or enzymatic lysis. The choice of method will depend on the bacterial species and available equipment.

2. Centrifugation and Filtration:

To remove bacterial cells and other particulate matter, centrifuge the culture broth at a high speed (e.g., 10,000 x g for 15 minutes at 4°C). The resulting supernatant should then be filtered through a 0.22 µm filter to remove any remaining debris and ensure a clear extract for subsequent steps.

Protocol 1: Liquid-Liquid Extraction (LLE)

This classical technique is based on the differential solubility of the analyte between two immiscible liquid phases.

Rationale

By acidifying the aqueous sample, the carboxylic acid group of 4-hydroxy-3-methylbut-2-enoic acid will be protonated (-COOH). This protonation significantly reduces the molecule's overall polarity, making it more soluble in a water-immiscible organic solvent.

Materials
  • Filtered culture supernatant

  • Hydrochloric acid (HCl), 1 M

  • Ethyl acetate (or another suitable organic solvent like dichloromethane)

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate or magnesium sulfate

  • Separatory funnel

  • pH meter or pH paper

  • Rotary evaporator

Step-by-Step Protocol
  • Acidification: Transfer a known volume of the filtered culture supernatant to a separatory funnel. Slowly add 1 M HCl while monitoring the pH to adjust the supernatant to a pH of approximately 2-3.

  • Solvent Partitioning: Add an equal volume of ethyl acetate to the separatory funnel.

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

  • Phase Separation: Allow the layers to separate completely. The upper layer will be the organic phase (ethyl acetate), and the lower layer will be the aqueous phase.

  • Collection of Organic Phase: Carefully drain the lower aqueous layer and collect the upper organic layer.

  • Repeat Extraction: For exhaustive extraction, it is advisable to repeat the process (steps 2-5) two more times with fresh ethyl acetate, pooling all the organic extracts.

  • Washing: Wash the combined organic extracts with a small volume of brine to remove any residual water-soluble impurities.

  • Drying: Dry the organic extract by passing it over anhydrous sodium sulfate or magnesium sulfate.

  • Concentration: Remove the solvent from the dried organic extract using a rotary evaporator to obtain the crude extract containing 4-hydroxy-3-methylbut-2-enoic acid.

Workflow Diagram

LLE_Workflow start Filtered Culture Supernatant acidify Acidify to pH 2-3 with 1M HCl start->acidify add_solvent Add Equal Volume of Ethyl Acetate acidify->add_solvent extract Shake and Vent in Separatory Funnel add_solvent->extract separate Allow Phases to Separate extract->separate collect_organic Collect Organic Phase separate->collect_organic repeat Repeat Extraction 2x collect_organic->repeat pool Pool Organic Extracts repeat->pool wash Wash with Brine pool->wash dry Dry with Anhydrous Na2SO4 wash->dry concentrate Concentrate via Rotary Evaporation dry->concentrate end Crude Extract concentrate->end

Caption: Liquid-Liquid Extraction Workflow.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a more modern and often more efficient method for sample cleanup and concentration, utilizing a solid sorbent material.

Rationale

For a polar analyte like 4-hydroxy-3-methylbut-2-enoic acid, a reversed-phase SPE cartridge (e.g., C18) can be employed. After acidifying the sample, the protonated, less polar form of the analyte will be retained on the nonpolar stationary phase. Polar impurities can be washed away, and the analyte can then be eluted with an organic solvent.

Materials
  • Filtered culture supernatant

  • Hydrochloric acid (HCl), 1 M

  • Reversed-phase SPE cartridges (e.g., C18, 500 mg)

  • Methanol (for conditioning and elution)

  • Deionized water (acidified to pH 2-3)

  • SPE manifold

  • Collection tubes

  • Rotary evaporator or nitrogen evaporator

Step-by-Step Protocol
  • Cartridge Conditioning:

    • Pass 5 mL of methanol through the C18 cartridge.

    • Equilibrate the cartridge by passing 5 mL of deionized water (acidified to pH 2-3) through it. Do not allow the cartridge to go dry.

  • Sample Loading:

    • Acidify the filtered culture supernatant to pH 2-3 with 1 M HCl.

    • Load the acidified sample onto the conditioned SPE cartridge at a slow flow rate (approximately 1-2 mL/min).

  • Washing:

    • Wash the cartridge with 5 mL of deionized water (acidified to pH 2-3) to remove salts and other highly polar impurities.

  • Elution:

    • Place a clean collection tube under the cartridge.

    • Elute the 4-hydroxy-3-methylbut-2-enoic acid from the cartridge with 5-10 mL of methanol.

  • Concentration:

    • Evaporate the methanol from the eluate using a rotary evaporator or a gentle stream of nitrogen to obtain the purified extract.

Workflow Diagram

SPE_Workflow start Condition C18 Cartridge (Methanol, Acidified Water) acidify Acidify Supernatant to pH 2-3 start->acidify load Load Sample onto Cartridge acidify->load wash Wash with Acidified Water load->wash elute Elute with Methanol wash->elute concentrate Evaporate Eluate elute->concentrate end Purified Extract concentrate->end

Caption: Solid-Phase Extraction Workflow.

Quantitative Data Summary

The following table provides a comparative overview of the two proposed extraction methods. The values are typical expectations and may require optimization for specific bacterial strains and culture conditions.

ParameterLiquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Principle Partitioning between immiscible liquidsAdsorption onto a solid sorbent
Selectivity ModerateHigh
Solvent Consumption HighLow to Moderate
Sample Throughput LowHigh (with manifold)
Typical Recovery 70-90%>90%
Purity of Crude Extract ModerateHigh

Downstream Purification and Analysis

The crude or purified extracts obtained from the above protocols may require further purification, especially for applications requiring high purity.

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is an excellent method for the final purification and quantification of 4-hydroxy-3-methylbut-2-enoic acid.[4] A C18 column with a mobile phase consisting of an acidified aqueous buffer and an organic modifier (e.g., acetonitrile or methanol) is a suitable starting point. Detection can be achieved using a UV detector at a low wavelength (e.g., 210-220 nm).

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For unambiguous identification and sensitive quantification, LC-MS is the method of choice. The mass spectrometer will provide molecular weight information, which is highly specific for the target analyte.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation of the isolated compound, NMR spectroscopy is indispensable.

Trustworthiness and Self-Validation

To ensure the reliability of these protocols, the following validation steps are recommended:

  • Spike and Recovery: Add a known amount of a 4-hydroxy-3-methylbut-2-enoic acid standard (if available) to a blank culture medium and perform the extraction. The recovery rate should be calculated to assess the efficiency of the method.

  • Method Blank: Process a sample of the culture medium without the bacterial inoculum to identify any interfering compounds from the medium itself.

  • Replicate Extractions: Perform extractions in triplicate to assess the reproducibility of the protocol.

By implementing these quality control measures, researchers can have high confidence in the results obtained using these extraction methodologies.

References

  • Altincicek, B., et al. (2002). The last enzyme of the nonmevalonate pathway is a [4Fe-4S] protein.
  • Frontiers in Microbiology. (2018). Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Retrieved from [Link][1]

  • Journal of the American Chemical Society. (2008). Structure of (E)-4-Hydroxy-3-methyl-but-2-enyl Diphosphate Reductase, the Terminal Enzyme of the Non-Mevalonate Pathway. Retrieved from [Link][3]

  • PubChem. (n.d.). (E)-4-hydroxy-3-methylbut-2-enoate. Retrieved from [Link]

  • PubChem. (n.d.). (Z)-4-hydroxy-3-methylbut-2-enoic acid. Retrieved from [Link]

  • PubMed. (2018). Isolation and Characterization of 4-hydroxy-3-methylbut-2-enyl Diphosphate Reductase Gene From Botryococcus Braunii, Race B. Retrieved from [Link]

  • Tetrahedron Letters. (2001). Isoprenoid biosynthesis via the methylerythritol phosphate pathway. (E)-4-Hydroxy-3-methylbut-2-enyl diphosphate. Retrieved from [Link][2]

Sources

Application

Application Note: High-Efficiency In Vitro Expansion and Functional Assays of Vγ9Vδ2 T Cells Using HMBPP

Target Audience: Researchers, immunologists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP) Introduction & Mechanistic Grounding Human Vγ9Vδ2 (also termed Vγ2Vδ2)...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, immunologists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP)

Introduction & Mechanistic Grounding

Human Vγ9Vδ2 (also termed Vγ2Vδ2) T cells represent a critical bridge between innate and adaptive immunity. Unlike conventional αβ T cells that require peptide presentation via Major Histocompatibility Complex (MHC) molecules, Vγ9Vδ2 T cells are activated by non-peptidic prenyl pyrophosphates, commonly known as phosphoantigens[1].

The most potent natural activator of this subset is (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP) , a downstream intermediate of the microbial 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway[2].

The Causality of Activation: Why HMBPP?

While human cells produce endogenous phosphoantigens like isopentenyl pyrophosphate (IPP) via the mevalonate pathway, HMBPP is approximately 1,000 to 10,000 times more potent[2],[3]. Mechanistically, HMBPP does not bind directly to the T Cell Receptor (TCR). Instead, it acts intracellularly by binding to the B30.2 domain of the Butyrophilin 3A1 (BTN3A1) receptor on antigen-presenting cells or tumor cells[4]. This intracellular binding triggers an extracellular conformational change in the BTN3A1 homodimer, which is subsequently recognized by the Vγ9Vδ2 TCR, initiating a robust signaling cascade that leads to proliferation and the secretion of IFN-γ and TNF-α[4],[5].

Mechanism HMBPP HMBPP (Phosphoantigen) BTN3A1 BTN3A1 Receptor (B30.2 Intracellular Domain) HMBPP->BTN3A1 Binds & Induces Conformational Change TCR Vγ9Vδ2 TCR (Effector T Cell) BTN3A1->TCR Extracellular Recognition Activation T Cell Activation (IFN-γ, TNF-α, Cytotoxicity) TCR->Activation Intracellular Signaling Cascade

Mechanism of HMBPP-induced Vγ9Vδ2 T cell activation via BTN3A1 conformational change.

Quantitative Comparison of Vγ9Vδ2 Activators

To design a self-validating experimental system, it is crucial to select the correct stimulant based on the desired pharmacokinetic profile and experimental goal. Recent advancements have also introduced synthetic aryloxy triester phosphoramidate prodrugs of the monophosphate form (HMBP) to improve cell permeability and stability[6].

Table 1: Comparative Efficacy of Vγ9Vδ2 T Cell Activators

CompoundSource / PathwayTarget / MechanismEC50 / PotencyKey Experimental Advantage
HMBPP Microbial (MEP pathway)Direct binding to BTN3A1 (B30.2)~0.06 nM[6]Most potent natural activator; gold standard for in vitro expansion.
IPP Human (Mevalonate pathway)Direct binding to BTN3A1 (B30.2)~10 μMEndogenous baseline; useful as a low-potency control.
Zoledronate Synthetic BisphosphonateInhibits FDPS → IPP accumulation~500 nM[6]Clinically approved; relies on indirect intracellular IPP buildup.
HMBP Prodrugs Synthetic (HMBP derivative)Cell-permeable, direct activation0.45 - 1.38 nM[6]Enhanced stability and cellular uptake for drug development assays.

Experimental Workflows & Protocols

Protocol A: In Vitro Expansion of Vγ9Vδ2 T Cells from Human PBMCs

Traditional expansion protocols relying solely on HMBPP and Interleukin-2 (IL-2) often plateau at 40-60% purity[2]. This protocol incorporates Vitamin C (L-ascorbic acid) , which acts synergistically to enhance epigenetic regulation and reduce Reactive Oxygen Species (ROS), thereby preventing Activation-Induced Cell Death (AICD) and pushing induction purity to >75% by Day 14[2].

Reagents Required:

  • Fresh or cryopreserved human Peripheral Blood Mononuclear Cells (PBMCs)

  • HMBPP (Reconstituted in sterile H2O)

  • Recombinant Human IL-2

  • Vitamin C (L-ascorbic acid)

  • Complete RPMI 1640 (10% FBS or Human AB Serum, 1% Pen/Strep)

Step-by-Step Methodology:

  • PBMC Isolation & Seeding (Day 0): Isolate PBMCs via Ficoll-Hypaque density gradient centrifugation. Resuspend in Complete RPMI at a density of 1×106 live cells/mL[7],[3].

  • Primary Stimulation (Day 0): Seed cells in 24-well plates. Add HMBPP to a final concentration of 10 nM[7]. (Note: Depending on donor sensitivity, concentrations as low as 80 pM can be utilized[3]). Supplement with Vitamin C (50 μg/mL) and IL-2 (200 U/mL)[2].

    • Causality Check: HMBPP is added only once on Day 0. Continuous TCR stimulation causes exhaustion. IL-2 provides the necessary "Signal 3" for survival and proliferation.

  • Culture Maintenance (Days 3, 5, 7, 9, 11): Perform half-media changes every 2-3 days. Do not add additional HMBPP. Replenish the culture with fresh Complete RPMI containing IL-2 (200 U/mL) and Vitamin C (50 μg/mL)[2],[3].

  • Validation & Harvest (Day 14): Harvest the suspension cells. Validate expansion purity using flow cytometry by staining for surface markers CD3+, TCR Vδ2+, and TCR Vγ9+. Expected purity is >70%[2].

Protocol B: In Vitro Cytotoxicity Assay Against Adherent Cancer Cells

Vγ9Vδ2 T cells exhibit potent anti-tumor activity. To accurately assess cytotoxicity, target cells (e.g., SW620 or HT29 colon cancer cells) must be co-cultured in the presence of HMBPP to ensure uniform BTN3A1-mediated recognition[3].

Step-by-Step Methodology:

  • Target Cell Preparation: Seed target cancer cells (e.g., SW620) in 96-well flat-bottom plates and allow them to adhere overnight in a humidified 37°C incubator.

  • Effector Cell Purification: Purify the Day 14 expanded Vγ9Vδ2 T cells using negative selection magnetic beads to remove residual αβ T cells, B cells, and NK cells, ensuring the effector population is strictly γδ T cells[3].

  • Co-Culture Setup: Add the purified effector cells to the target cells at varying Effector:Target (E:T) ratios (e.g., 1:1, 6.25:1, 25:1, 50:1)[3].

  • Sensitization: Spike the co-culture with 80 pM HMBPP[3].

    • Causality Check: While tumor cells often have dysregulated mevalonate pathways producing baseline IPP, adding exogenous HMBPP ensures uniform BTN3A1 conformational activation across the target population, standardizing the assay's dynamic range.

  • Endpoint Readout: After 4 to 18 hours of co-culture, assess cytotoxicity using a standard readout (e.g., LDH release assay, flow cytometry with Annexin V/PI, or real-time impedance monitoring). Adjust calculations for spontaneous release controls[6].

Workflow PBMC Day 0: PBMC Isolation (1x10^6 cells/mL) Stim Day 0: Primary Stimulation (10 nM HMBPP + 200 U/mL IL-2 + Vit C) PBMC->Stim Expand Days 3-12: Expansion Phase (Replenish IL-2 & Vit C every 2-3 days) Stim->Expand Harvest Day 14: Harvest & Validation (>70% Vγ9Vδ2 Purity via Flow Cytometry) Expand->Harvest Assay Downstream Applications (Cytotoxicity Assays, Cytokine Profiling) Harvest->Assay

Step-by-step workflow for the in vitro expansion and functional application of Vγ9Vδ2 T cells.

References

  • Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth - PMC. Source: nih.gov. URL: 2

  • Indirect Stimulation of Human Vγ2Vδ2 T cells Through Alterations in Isoprenoid Metabolism - PMC. Source: nih.gov. URL: 1

  • Sensor Function for Butyrophilin 3A1 in Prenyl Pyrophosphate Stimulation of Human V 2V 2 T Cells. Source: researchgate.net. URL: 4

  • Impairment of antigen-presenting function of peripheral γδ T cells in patients with sepsis. Source: nih.gov. URL: 7

  • Potentiating Vγ9Vδ2 T cell proliferation and assessing their cytotoxicity towards adherent cancer cells. Source: biologists.com. URL: 3

  • Synthesis and Biological Evaluation of (E)-4-Hydroxy-3-methylbut-2-enyl Phosphate (HMBP) Aryloxy Triester Phosphoramidate Prodrugs. Source: acs.org. URL: 6

  • γδ T Cells and Their Potential for Immunotherapy. Source: ijbs.com. URL: 5

Sources

Method

Application Note: Preparation of Stable 4-hydroxy-3-methyl-2-butenoic Acid Standard Solutions for GC-MS

Abstract This application note provides a comprehensive and detailed protocol for the preparation of stable standard solutions of 4-hydroxy-3-methyl-2-butenoic acid for quantitative analysis by Gas Chromatography-Mass Sp...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive and detailed protocol for the preparation of stable standard solutions of 4-hydroxy-3-methyl-2-butenoic acid for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Due to the inherent instability and low volatility of this polar analyte, a robust derivatization strategy is essential for accurate and reproducible quantification. This guide outlines a silylation-based derivatization method, discusses the critical parameters for ensuring the stability of both the stock and working standard solutions, and provides a validated GC-MS methodology. This protocol is intended for researchers, scientists, and drug development professionals who require a reliable method for the quantification of 4-hydroxy-3-methyl-2-butenoic acid in various matrices.

Introduction: The Analytical Challenge of 4-hydroxy-3-methyl-2-butenoic Acid

4-hydroxy-3-methyl-2-butenoic acid is a metabolite of interest in various biological and chemical studies. Its structure, which includes both a hydroxyl and a carboxylic acid functional group, presents a significant analytical challenge for GC-MS analysis.[1][2] These polar functional groups lead to low volatility and a propensity for thermal degradation in the hot GC injector and column, resulting in poor chromatographic peak shape, low sensitivity, and inaccurate quantification.[3]

To overcome these challenges, a chemical derivatization step is necessary to convert the non-volatile analyte into a more volatile and thermally stable compound.[4] This is typically achieved by replacing the active hydrogens on the hydroxyl and carboxylic acid groups with nonpolar moieties.[5] This application note focuses on a silylation-based approach, a widely used and effective derivatization technique for compounds containing hydroxyl and carboxyl groups.[3][5][6]

The stability of the analytical standards is another critical factor for accurate quantification.[7] Degradation of the standard solutions over time can lead to significant errors in the calibration curve and, consequently, in the determined concentrations of the analyte in unknown samples.[8][9] Therefore, this guide provides detailed procedures for the preparation and storage of 4-hydroxy-3-methyl-2-butenoic acid standard solutions to ensure their stability and integrity.

The Rationale for Silylation Derivatization

Silylation is a chemical modification process that replaces the active hydrogen atoms in polar functional groups with a trimethylsilyl (TMS) group.[10] This process significantly reduces the polarity of the molecule and disrupts intermolecular hydrogen bonding, which in turn increases its volatility and thermal stability, making it amenable to GC-MS analysis.[3]

Several silylating reagents are available, with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) being among the most common and effective for derivatizing hydroxyl and carboxyl groups.[11][12] These reagents react with the active hydrogens to form TMS-ethers and TMS-esters, which are significantly more volatile and thermally stable than the parent compound.[4][10]

The primary advantages of silylation for the analysis of 4-hydroxy-3-methyl-2-butenoic acid include:

  • Increased Volatility: The TMS derivatives are significantly more volatile, allowing for elution from the GC column at lower temperatures and with better peak shape.[5]

  • Enhanced Thermal Stability: The derivatized analyte is less prone to degradation in the hot GC inlet and column, leading to more accurate and reproducible results.[3]

  • Improved Chromatographic Performance: Silylation reduces peak tailing and improves resolution, leading to better separation from other components in the sample matrix.

  • Characteristic Mass Spectra: The TMS derivatives produce characteristic fragmentation patterns in the mass spectrometer, aiding in compound identification and quantification.

Experimental Workflow Overview

The overall experimental workflow for the preparation and analysis of 4-hydroxy-3-methyl-2-butenoic acid standard solutions is depicted in the following diagram:

workflow cluster_prep Standard Preparation cluster_deriv Derivatization cluster_analysis GC-MS Analysis stock Prepare Stock Solution working Prepare Working Standards (Serial Dilution) stock->working Dilute dry Evaporate to Dryness working->dry reagent Add Silylating Reagent dry->reagent heat Heat to React reagent->heat inject Inject Derivatized Sample heat->inject acquire Acquire Data inject->acquire quantify Quantify using Calibration Curve acquire->quantify

Caption: Experimental workflow from standard preparation to GC-MS analysis.

Detailed Protocols

Materials and Reagents
Reagent/MaterialGradeSupplier (Example)
4-hydroxy-3-methyl-2-butenoic acid≥98% puritySigma-Aldrich
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCSDerivatization GradeSupelco
PyridineAnhydrous, ≥99.8%Sigma-Aldrich
Ethyl AcetateHPLC GradeFisher Scientific
Nitrogen GasHigh PurityAirgas
Volumetric flasks (Class A)1 mL, 5 mL, 10 mLVWR
Micropipettes (calibrated)10 µL, 100 µL, 1000 µLEppendorf
GC-MS vials with inserts2 mL, amberAgilent Technologies
Heating block or oven-VWR
Preparation of Standard Solutions

4.2.1. Stock Solution (1 mg/mL)

  • Accurately weigh approximately 10 mg of 4-hydroxy-3-methyl-2-butenoic acid standard into a clean, dry 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of ethyl acetate and then dilute to the mark with the same solvent.

  • Stopper the flask and mix thoroughly by inverting several times.

  • Transfer the stock solution to an amber glass vial with a PTFE-lined cap.

  • Store the stock solution at -20°C. This solution should be stable for up to 6 months under these conditions.

4.2.2. Working Standard Solutions

Prepare a series of working standard solutions by serial dilution of the stock solution.[13] The concentration range should be appropriate for the expected concentration of the analyte in the samples and should bracket the linear range of the GC-MS instrument.

Example Calibration Curve Concentrations:

Standard LevelConcentration (µg/mL)Preparation
11Dilute 10 µL of 100 µg/mL to 1 mL with ethyl acetate
25Dilute 50 µL of 100 µg/mL to 1 mL with ethyl acetate
310Dilute 100 µL of 100 µg/mL to 1 mL with ethyl acetate
425Dilute 250 µL of 100 µg/mL to 1 mL with ethyl acetate
550Dilute 500 µL of 100 µg/mL to 1 mL with ethyl acetate
6100Dilute 100 µL of 1 mg/mL stock to 1 mL with ethyl acetate

Note: Prepare fresh working standard solutions weekly from the stock solution to minimize potential degradation.[8]

Derivatization Protocol
  • Transfer 100 µL of each working standard solution into a 2 mL amber GC-MS vial with a glass insert.

  • Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas at room temperature. It is critical to ensure all solvent is removed as moisture can interfere with the silylation reaction.

  • Add 50 µL of anhydrous pyridine to the dried residue. Pyridine acts as a catalyst and helps to dissolve the analyte.

  • Add 50 µL of BSTFA with 1% TMCS to the vial. TMCS (trimethylchlorosilane) is a catalyst that enhances the reactivity of the silylating agent.

  • Tightly cap the vial and vortex briefly to mix the contents.

  • Heat the vial in a heating block or oven at 70°C for 30 minutes to ensure complete derivatization.

  • Allow the vial to cool to room temperature before GC-MS analysis.

derivatization start Pipette Working Standard into Vial evaporate Evaporate to Dryness (N2 Stream) start->evaporate add_pyridine Add Anhydrous Pyridine evaporate->add_pyridine add_bstfa Add BSTFA + 1% TMCS add_pyridine->add_bstfa vortex Vortex to Mix add_bstfa->vortex heat Heat at 70°C for 30 min vortex->heat cool Cool to Room Temperature heat->cool analyze Ready for GC-MS Analysis cool->analyze

Caption: Step-by-step derivatization protocol.

GC-MS Analysis

The following GC-MS parameters are provided as a starting point and may require optimization for your specific instrument and column.

ParameterSetting
Gas Chromatograph
Injection Volume1 µL
Inlet Temperature250°C
Injection ModeSplitless
Carrier GasHelium
Flow Rate1.0 mL/min (constant flow)
Oven ProgramInitial: 80°C, hold 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C
ColumnDB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Mass Spectrometer
Ionization ModeElectron Ionization (EI)
Ionization Energy70 eV
Source Temperature230°C
Quadrupole Temperature150°C
Transfer Line Temperature280°C
Scan Rangem/z 50-500
Solvent Delay4 min

Data Analysis and Quality Control

  • Calibration Curve: Construct a calibration curve by plotting the peak area of the derivatized 4-hydroxy-3-methyl-2-butenoic acid against the corresponding concentration of the working standards. A linear regression with a correlation coefficient (r²) of >0.99 is desirable.

  • Quality Control (QC) Samples: It is recommended to prepare QC samples at low, medium, and high concentrations within the calibration range. These QC samples should be analyzed with each batch of unknown samples to verify the accuracy and precision of the analysis.

  • Stability Assessment: The stability of the derivatized standards can be assessed by re-injecting the same vial at regular intervals (e.g., every 2-4 hours) and monitoring for any significant changes in the peak area. It is generally advisable to analyze derivatized samples within 24 hours.

Troubleshooting

IssuePotential CauseSuggested Solution
Poor Peak Shape (Tailing) Incomplete derivatization; active sites in the GC system.Ensure complete dryness before adding reagents; increase reaction time or temperature; check for and replace a contaminated liner or column.
Low Signal/No Peak Degradation of the standard; incomplete derivatization; leak in the GC-MS system.Prepare fresh standards; ensure anhydrous conditions for derivatization; perform a leak check on the instrument.
Multiple Peaks for the Analyte Incomplete derivatization leading to partially derivatized products.Optimize derivatization conditions (time, temperature, reagent volume); ensure thorough mixing.
Poor Reproducibility Inconsistent sample preparation; instrument variability.Use calibrated pipettes and consistent procedures; run QC samples to monitor instrument performance.

Conclusion

This application note provides a detailed and robust protocol for the preparation of stable standard solutions of 4-hydroxy-3-methyl-2-butenoic acid for quantitative analysis by GC-MS. The use of silylation derivatization is crucial for overcoming the challenges associated with the analysis of this polar and thermally labile compound. By following the detailed procedures for standard preparation, derivatization, and GC-MS analysis, researchers can achieve accurate, reproducible, and reliable quantification of 4-hydroxy-3-methyl-2-butenoic acid. Adherence to the quality control and stability testing guidelines outlined in this document will further ensure the integrity of the analytical data.

References

  • Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? (n.d.).
  • Derivatization of metabolites for GC-MS via methoximation+silylation. (2025, March 9).
  • Investigation of the derivatization conditions for GC-MS metabolomics of biological samples. (2017, January 15).
  • The Derivatization and Analysis of Amino Acids by GC-MS. (n.d.). Sigma-Aldrich.
  • Derivatization Methods in GC and GC/MS. (2018, December 5). IntechOpen.
  • Acids: Derivatization for GC Analysis. (n.d.).
  • GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. (2017, September 21).
  • 2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)-. (n.d.). Guidechem.
  • Application Notes and Protocols for the Derivatization of Hydroxyl Groups for GC Analysis. (n.d.). Benchchem.
  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. (n.d.).
  • GC Derivatizing Reagents. (n.d.). Tokyo Chemical Industry.
  • Practical estimation of the uncertainty of analytical measurement standards. (2011, September 16). ResearchGate.
  • Standardizing Analytical Methods. (n.d.).
  • A Guide to Using Analytical Standards. (2024, December 24).
  • (Z)-4-hydroxy-3-methylbut-2-enoic acid. (n.d.). PubChem.
  • Standards of Unstable Materials. (n.d.). Analytical Chemistry.
  • How to conduct Stability of Analytical Solution? (2022, November 23). YouTube.

Sources

Application

Harnessing 4-Hydroxy-3-Methyl-2-Butenoic Acid Derivatives for the Advancement of mGluR4 Agonist Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Abstract The metabotropic glutamate receptor 4 (mGluR4), a member of the Group III mGluRs, has emerged as a significant ther...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

The metabotropic glutamate receptor 4 (mGluR4), a member of the Group III mGluRs, has emerged as a significant therapeutic target for a spectrum of neurological and psychiatric disorders, most notably Parkinson's disease.[1][2][3][4] Activation of mGluR4, primarily located on presynaptic terminals, modulates synaptic transmission by inhibiting the release of neurotransmitters like glutamate and GABA.[1] This mechanism offers a promising non-dopaminergic approach to alleviate motor symptoms and potentially modify disease progression in Parkinson's disease.[2][5] This document provides a detailed guide for utilizing 4-hydroxy-3-methyl-2-butenoic acid derivatives in the discovery and development of novel mGluR4 agonists. It outlines the underlying scientific rationale, detailed experimental protocols for synthesis and screening, and best practices for data analysis and interpretation.

Introduction: The Therapeutic Promise of mGluR4

Metabotropic glutamate receptors (mGluRs) are G-protein-coupled receptors (GPCRs) that play a crucial role in modulating synaptic plasticity and neurotransmission throughout the central nervous system (CNS).[1] The eight identified mGluR subtypes are classified into three groups based on their sequence homology, pharmacology, and signal transduction pathways.[6][7][8] mGluR4, belonging to Group III, is negatively coupled to adenylyl cyclase, and its activation leads to a reduction in cyclic AMP (cAMP) levels.[7][9]

The therapeutic potential of targeting mGluR4 is particularly compelling for Parkinson's disease. In the basal ganglia, a brain region critical for motor control, mGluR4 is highly expressed.[1] Its activation has been shown to reduce the overactivity of glutamatergic neurons, a key pathological feature of Parkinson's disease.[1] Preclinical studies have demonstrated that positive allosteric modulators (PAMs) of mGluR4 can alleviate motor symptoms, suggesting a viable alternative or adjunct to current dopamine-based therapies.[1][5][10]

The Rationale for 4-Hydroxy-3-Methyl-2-Butenoic Acid Derivatives

The discovery of potent and selective mGluR4 agonists has been a significant challenge. The endogenous ligand, L-glutamate, lacks subtype selectivity. Early research focused on glutamate analogs, but these often suffered from poor pharmacokinetic properties and off-target effects. The unique chemical scaffold of 4-hydroxy-3-methyl-2-butenoic acid and its derivatives presents a promising starting point for designing novel mGluR4 agonists. The structure allows for diverse chemical modifications to explore the structure-activity relationship (SAR) and optimize for potency, selectivity, and drug-like properties.

Signaling Pathways and Mechanisms of Action

Understanding the signaling cascades initiated by mGluR4 activation is fundamental to designing effective screening assays and interpreting experimental data. While the classical pathway involves the inhibition of adenylyl cyclase via Gi/o proteins, recent evidence suggests a more complex signaling network.[11]

mGluR4_Signaling cluster_cytoplasm Cytoplasm mGluR4 mGluR4 G_protein Gi/o Protein mGluR4->G_protein AC Adenylyl Cyclase G_protein->AC PLC Phospholipase C G_protein->PLC cAMP cAMP AC->cAMP PKC Protein Kinase C PLC->PKC PKA Protein Kinase A cAMP->PKA Ca_influx Presynaptic Ca²⁺ Influx PKC->Ca_influx Glutamate_release Glutamate Release Ca_influx->Glutamate_release

Caption: mGluR4 signaling pathways.

Studies have revealed that mGluR4-mediated inhibition of presynaptic calcium influx, a key step in reducing glutamate release, can occur independently of the Gi/o protein–cAMP–PKA signaling cascade.[11] An alternative pathway involving the activation of phospholipase C (PLC) and subsequently protein kinase C (PKC) has been identified.[11] This highlights the importance of employing a diverse set of functional assays to fully characterize the pharmacological profile of novel compounds.

Experimental Protocols

The following sections provide detailed protocols for the synthesis, in vitro screening, and in vivo evaluation of 4-hydroxy-3-methyl-2-butenoic acid derivatives as mGluR4 agonists.

Synthesis of 4-Hydroxy-3-Methyl-2-Butenoic Acid Derivatives

The synthesis of the core scaffold and its subsequent derivatization is a critical first step. A general synthetic scheme is presented below, which can be adapted based on the desired modifications.

Synthesis_Workflow Start Starting Materials (e.g., Aryl methyl ketones, Dimethyl oxalate) Step1 Oxalylation Start->Step1 Step2 Hydrolysis Step1->Step2 Core_Scaffold 4-Aryl-4-oxo-2-hydroxy- 2-butenoic Acid/Ester Step2->Core_Scaffold Step3 Bioisosteric Replacement & Functional Group Modification Core_Scaffold->Step3 Derivative_Library Library of 4-hydroxy-3-methyl- 2-butenoic acid derivatives Step3->Derivative_Library Purification Purification & Characterization (Chromatography, NMR, MS) Derivative_Library->Purification Final_Product Pure Compounds for Screening Purification->Final_Product

Caption: General synthetic workflow.

Protocol 3.1.1: Synthesis of 4-Aryl-4-oxo-2-hydroxy-2-butenoic Acid Esters

This protocol is adapted from a procedure for the efficient oxalylation of aryl methyl ketones.[12]

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine an aryl methyl ketone (1.0 eq) and dimethyl oxalate (1.2 eq) in a suitable solvent such as methanol.

  • Base Addition: Slowly add sodium methoxide (1.2 eq) to the reaction mixture at room temperature.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous ammonium chloride).

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 3.1.2: Hydrolysis to 4-Aryl-4-oxo-2-hydroxy-2-butenoic Acids

  • Hydrolysis: Dissolve the synthesized ester in a mixture of a suitable solvent (e.g., tetrahydrofuran) and an aqueous solution of a base (e.g., lithium hydroxide).

  • Reaction Monitoring: Stir the reaction at room temperature and monitor for the disappearance of the starting material by TLC or LC-MS.

  • Acidification: Upon completion, carefully acidify the reaction mixture with a dilute acid (e.g., 1N HCl) to pH ~2-3.

  • Extraction and Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the carboxylic acid, which can be further purified by recrystallization or chromatography.

3.1.3. Bioisosteric Replacement and Derivatization

To explore the SAR, various bioisosteric replacements and functional group modifications can be introduced.[13][14] For example, the methyl group at the 3-position can be replaced with other alkyl or aryl groups.[15] The hydroxyl group can be converted to ethers or esters to modulate polarity and pharmacokinetic properties. The carboxylic acid can be replaced with other acidic bioisosteres such as tetrazoles.

In Vitro Screening Assays

A tiered screening approach is recommended to efficiently identify and characterize promising compounds.

Protocol 3.2.1: Primary Screening - Functional Assay for mGluR4 Activation

A high-throughput functional assay is essential for the initial screening of the compound library. A common method involves measuring changes in intracellular cAMP levels.

  • Cell Culture: Use a stable cell line expressing human or rat mGluR4, such as Chinese hamster ovary (CHO) or human embryonic kidney (HEK293) cells.

  • Assay Preparation: Plate the cells in a suitable microplate format (e.g., 96-well or 384-well) and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with the test compounds at various concentrations. Include a known mGluR4 agonist (e.g., L-AP4) as a positive control and vehicle as a negative control.

  • Forskolin Stimulation: After a pre-incubation period with the test compounds, stimulate the cells with forskolin to increase intracellular cAMP levels.

  • cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).

  • Data Analysis: Calculate the EC50 values for each compound.

Table 1: Example Data from Primary cAMP Assay

Compound IDEC50 (nM)% Inhibition of Forskolin-stimulated cAMP
Lead Compound 115085
Derivative A7592
Derivative B50060
L-AP4 (Control)25095

Protocol 3.2.2: Secondary Screening - Orthosteric and Allosteric Binding Assays

Binding assays help to determine if a compound acts at the orthosteric (glutamate binding) site or an allosteric site.

  • Membrane Preparation: Prepare cell membranes from the mGluR4-expressing cell line.

  • Radioligand Binding:

    • Orthosteric Site: Use a radiolabeled orthosteric ligand (e.g., [3H]L-AP4) and measure its displacement by the test compounds.

    • Allosteric Site: Use a radiolabeled allosteric modulator (e.g., [3H]ML128) to investigate binding to an allosteric site.[16]

  • Incubation and Detection: Incubate the membranes with the radioligand and varying concentrations of the test compound. Separate bound and free radioligand by filtration and measure radioactivity using a scintillation counter.

  • Data Analysis: Determine the Ki or IC50 values for each compound.

Protocol 3.2.3: Selectivity Profiling

Assess the selectivity of hit compounds against other mGluR subtypes (Groups I and II) and other relevant GPCRs to identify potential off-target effects. This can be done using similar functional or binding assays with cell lines expressing the respective receptors.

In Vivo Evaluation in Preclinical Models

Promising candidates from in vitro screening should be evaluated in animal models of Parkinson's disease to assess their therapeutic efficacy.

Protocol 3.3.1: Haloperidol-Induced Catalepsy in Rodents

This is a widely used model to screen for antiparkinsonian activity.

  • Animal Model: Use mice or rats.

  • Drug Administration: Administer the test compound via a suitable route (e.g., intraperitoneal or oral).

  • Induction of Catalepsy: After a predetermined time, administer haloperidol to induce catalepsy.

  • Behavioral Assessment: Measure the duration of catalepsy at various time points using the bar test.

  • Data Analysis: Compare the cataleptic scores of the compound-treated group with the vehicle-treated group.

Protocol 3.3.2: 6-Hydroxydopamine (6-OHDA) Lesion Model in Rats

This model mimics the progressive loss of dopaminergic neurons seen in Parkinson's disease.

  • Lesion Induction: Unilaterally inject 6-OHDA into the medial forebrain bundle or the striatum of rats.

  • Drug Treatment: After a recovery period, treat the lesioned rats with the test compound.

  • Behavioral Testing: Assess motor function using tests such as the cylinder test (for forelimb use asymmetry) and the apomorphine- or amphetamine-induced rotation test.

  • Data Analysis: Analyze the behavioral data to determine if the compound alleviates motor deficits.

Data Interpretation and Structure-Activity Relationship (SAR) Analysis

Systematic analysis of the data generated from the screening cascade is crucial for guiding the optimization of lead compounds.

  • Potency and Efficacy: Correlate the EC50 values from functional assays with the chemical structures to identify key functional groups and structural motifs that contribute to high potency.

  • Selectivity: Analyze the selectivity profiles to understand which structural modifications enhance selectivity for mGluR4 over other receptors.

  • Pharmacokinetics: For compounds advancing to in vivo studies, evaluate pharmacokinetic parameters such as bioavailability, brain penetration, and metabolic stability.

  • Iterative Design: Use the SAR data to design and synthesize new generations of derivatives with improved properties. The thoughtful application of bioisosteric replacements can be a powerful strategy to address issues related to potency, selectivity, and drug developability.[14]

Conclusion

The development of selective mGluR4 agonists based on the 4-hydroxy-3-methyl-2-butenoic acid scaffold represents a promising avenue for the discovery of novel therapeutics for Parkinson's disease and other neurological disorders. The protocols and guidelines presented in this document provide a comprehensive framework for researchers to systematically synthesize, screen, and optimize these compounds. A thorough understanding of the underlying biology of mGluR4, coupled with a rigorous and iterative drug discovery process, will be essential for translating the therapeutic potential of mGluR4 activation into clinical reality.

References

  • Valenta, E., et al. (2010). A new signalling pathway for parallel fibre presynaptic type 4 metabotropic glutamate receptors (mGluR4) in the rat cerebellar cortex. The Journal of Physiology. Available at: [Link]

  • East, S. P., et al. (2020). Design of three new series of compounds generated via bioisosteric replacement.
  • Sekiyama, N., et al. (1996). Structure-activity Relationships of New Agonists and Antagonists of Different Metabotropic Glutamate Receptor Subtypes. Naunyn-Schmiedeberg's Archives of Pharmacology.
  • Zhang, Y., et al. (2020). Activation of Type 4 Metabotropic Glutamate Receptor Regulates Proliferation and Neuronal Differentiation in a Cultured Rat Retinal Progenitor Cell Through the Suppression of the cAMP/PTEN/AKT Pathway. Frontiers in Cellular Neuroscience. Available at: [Link]

  • Bruno, V., et al. (2000). Selective Activation of mGlu4 Metabotropic Glutamate Receptors Is Protective against Excitotoxic Neuronal Death. Journal of Neuroscience. Available at: [Link]

  • Bedingfield, J. S., et al. (1995). Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors (mGluRs). British Journal of Pharmacology. Available at: [Link]

  • Creative Biolabs. (2024). What are mGluR4 modulators and how do they work?. Creative Biolabs. Available at: [Link]

  • Volpi, C., et al. (2016). The Metabotropic Glutamate Receptor 4 Positive Allosteric Modulator ADX88178 Inhibits Inflammatory Responses in Primary Microglia. Journal of Neuroimmune Pharmacology. Available at: [Link]

  • Marino, M. J., et al. (2003). Allosteric modulation of group III metabotropic glutamate receptor 4: A potential approach to Parkinson's disease treatment. Proceedings of the National Academy of Sciences. Available at: [Link]

  • Acher, F., et al. (2017). Discovery, Structure-Activity Relationship, and Antiparkinsonian Effect of a Potent and Brain-Penetrant Chemical Series of Positive Allosteric Modulators of Metabotropic Glutamate Receptor 4. Journal of Medicinal Chemistry.
  • Williams, R., et al. (2024). Update on mGlu4 modulator patents: 2017 to present.
  • Niswender, C. M., et al. (2009). Discovery of a potent, selective and in vivo active mGluR4 positive allosteric modulator. Probe Reports from the NIH Molecular Libraries Program. Available at: [Link]

  • Engers, D. W., et al. (2011). Discovery, Synthesis, and Structure−Activity Relationship Development of a Series of N-(4-Acetamido)phenylpicolinamides as Positive Allosteric Modulators of Metabotropic Glutamate Receptor 4 (mGlu4)
  • Lindsley, C. W., et al. (2010). Discovery of a potent, selective and orally active in vivo mGlu4 positive allosteric modulator. Probe Reports from the NIH Molecular Libraries Program. Available at: [Link]

  • Bedingfield, J. S., et al. (1995). Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors (mGluRs).. SciSpace. Available at: [Link]

  • Prexton Therapeutics. (2016). Development of a mGluR4 Therapeutic for Parkinson's Disease. The Michael J. Fox Foundation for Parkinson's Research. Available at: [Link]

  • Kalinichev, M., et al. (2017). Co-operative binding assay for the characterization of mGlu4 allosteric modulators. Scientific Reports. Available at: [Link]

  • Marino, M. J., et al. (2003). (-)-PHCCC, a positive allosteric modulator of mGluR4: characterization, mechanism of action, and neuroprotection. Neuropharmacology.
  • Gogliotti, R. D., et al. (2018). Discovery of VU2957 (Valiglurax): An mGlu4 Positive Allosteric Modulator Evaluated as a Preclinical Candidate for the Treatment of Parkinson's Disease. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Mutel, V. (2005). Allosteric Modulators for mGlu Receptors. Current Neuropharmacology. Available at: [Link]

  • Wieronska, J. M., et al. (2021). mGluR4, mGlu7R, and mGlu8R allosteric modulation for treating acute and chronic neurodegenerative disorders. Pharmacological Reports. Available at: [Link]

  • Lee, H., et al. (2023).
  • Wiemer, A. J., et al. (2024). Synthesis and evaluation of (E)-4-hydroxy-3-methyl-but-2-enyl diphosphate analogs as competitive partial agonists of butyrophilin 3A1. European Journal of Medicinal Chemistry.
  • Gill, A., et al. (2015). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry. Available at: [Link]

  • Mathiesen, J. M., et al. (2003). Positive allosteric modulation of the human metabotropic glutamate receptor 4 (hmGluR4) by SIB-1893 and MPEP. British Journal of Pharmacology. Available at: [Link]

  • SpectraBase. (n.d.). 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. SpectraBase. Available at: [Link]

  • Seven, A. B., et al. (2023).
  • Conn, P. J., et al. (2006). Glutamate-based therapeutic approaches: allosteric modulators of metabotropic glutamate receptors. Current Opinion in Pharmacology.
  • Cotelle, P., et al. (2010). Improved Preparation and Structural Investigation of 4-Aryl-4-oxo-2-hydroxy-2-butenoic Acids and Methyl Esters. Bioorganic & Medicinal Chemistry.

Sources

Method

Application Note: Advanced Derivatization Strategies for GC-MS Analysis of 4-Hydroxy-3-methylbut-2-enoic Acid

Target Audience: Analytical Chemists, Systems Biologists, and Drug Development Professionals Matrix: Biological Fluids, Cell Extracts, and Fermentation Broths Technique: Gas Chromatography-Mass Spectrometry (GC-MS) Intro...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Systems Biologists, and Drug Development Professionals Matrix: Biological Fluids, Cell Extracts, and Fermentation Broths Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction & Chemical Context

4-Hydroxy-3-methylbut-2-enoic acid (4-HMA), also known as 4-hydroxy-3-methylcrotonic acid, is a critical intermediate in the non-mevalonate (MEP) pathway for isoprenoid biosynthesis[3]. Accurate quantification of 4-HMA is essential for metabolic engineering, biomarker discovery, and evaluating novel antimicrobial targets.

However, the analytical quantification of 4-HMA via Gas Chromatography-Mass Spectrometry (GC-MS) presents a significant physicochemical challenge. The molecule is bifunctional, possessing both a primary hydroxyl group (-OH) and a carboxylic acid group (-COOH). This dual polarity facilitates strong intermolecular hydrogen bonding, resulting in low volatility. If injected directly into a GC system without modification, 4-HMA undergoes irreversible adsorption to the silanol groups of the stationary phase, leading to severe peak tailing, poor resolution, and thermal degradation (such as dehydration or lactonization) within the heated injection port.

To achieve the volatility and thermal stability required for high-resolution GC-MS, chemical derivatization is mandatory.

The Causality of Experimental Choices: Why t-BDMS?

While multiple derivatization techniques exist, silylation is the most efficient approach for 4-HMA, as it simultaneously neutralizes both the hydroxyl and carboxyl protons in a single reaction step. However, the choice of silylating reagent drastically dictates the sensitivity and robustness of the assay.

The Pitfalls of Traditional TMS Derivatization

N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are ubiquitous reagents that form trimethylsilyl (TMS) derivatives. While kinetically fast, TMS derivatives of short-chain hydroxy acids are highly susceptible to moisture-induced hydrolysis. Furthermore, under standard 70 eV Electron Ionization (EI), the di-TMS derivative of 4-HMA (MW 260) fragments extensively. This broad distribution of ion current leaves a weak molecular ion and a low-abundance[M-15]⁺ fragment (m/z 245), severely limiting the Limit of Detection (LOD) [3].

The Superiority of t-BDMS Derivatization

To overcome these limitations, we recommend the use of N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) with 1% tert-butyldimethylchlorosilane (t-BDMCS) catalyst [1, 2].

  • Hydrolytic Stability: The steric bulk of the tert-butyl group shields the silicon-oxygen bond, making the resulting tert-butyldimethylsilyl (t-BDMS) derivative up to 10,000 times more stable against hydrolysis than its TMS counterpart.

  • Favorable MS Fragmentation: The di-t-BDMS derivative of 4-HMA (MW 344.6) undergoes a highly predictable and energetically favorable fragmentation. The cleavage of the bulky tert-butyl radical (57 Da) yields a highly abundant [M-57]⁺ base peak at m/z 287. By concentrating the ion current into this single, high-mass fragment, the signal-to-noise ratio in Selected Ion Monitoring (SIM) mode is drastically improved [2].

Pathway A 4-HMA MW: 116.11 B Di-t-BDMS Derivative MW: 344.64 A->B MTBSTFA + 1% t-BDMCS (Silylation of -OH & -COOH) C [M-57]+ Fragment m/z 287 (Base Peak) B->C EI (70 eV) (- tert-butyl radical)

Chemical transformation of 4-HMA to its di-t-BDMS derivative and MS fragmentation.

Data Presentation: Derivatization Strategy Comparison

The following table summarizes the quantitative and qualitative differences between analytical approaches for 4-HMA analysis.

Analytical StrategyReagent UsedDerivative MWKey SIM Ion (m/z)StabilityAnalytical Sensitivity
Direct Injection None116.1N/APoor (Degrades)Not Viable
TMS Silylation BSTFA / MSTFA260.4245 [M-15]⁺Low (Moisture sensitive)Moderate
t-BDMS Silylation MTBSTFA344.6287 [M-57]⁺High (Sterically shielded)Excellent (Recommended)

Experimental Protocol: t-BDMS Derivatization Workflow

Self-Validating System Design (System Suitability)

To ensure absolute trustworthiness, this protocol is designed as a self-validating system :

  • Internal Standardization: An isotopically labeled internal standard (e.g., 4-HMA-d3) or a structural analog (e.g., 5-hydroxypentanoic acid) must be added to the sample prior to extraction. This corrects for matrix-induced ion suppression and extraction losses.

  • Derivatization Completeness Check: The GC-MS method must monitor for the mono-t-BDMS derivative (where only the -COOH is silylated). The presence of the mono-derivative peak indicates reagent depletion or water contamination in the sample, invalidating the batch.

Step-by-Step Methodology

Step 1: Sample Preparation & Extraction

  • Aliquot 100 µL of biological sample (plasma, urine, or clarified cell lysate) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of Internal Standard solution (10 µg/mL in methanol).

  • Acidify the sample by adding 20 µL of 1 M HCl to ensure the carboxylic acid group of 4-HMA is fully protonated (non-ionized), maximizing extraction efficiency.

  • Add 500 µL of ethyl acetate. Vortex vigorously for 2 minutes.

  • Centrifuge at 10,000 x g for 5 minutes to achieve phase separation.

  • Transfer 400 µL of the upper organic layer to a clean, silanized GC autosampler vial.

Step 2: Drying

  • Evaporate the organic extract to complete dryness under a gentle stream of ultra-pure Nitrogen (N₂) at 40°C. Critical: Any residual moisture will quench the MTBSTFA reagent and halt the reaction.

Step 3: MTBSTFA Derivatization

  • Add 50 µL of MTBSTFA containing 1% t-BDMCS directly to the dried residue.

  • Add 50 µL of anhydrous pyridine (acts as an acid scavenger and catalyst for the silylation of sterically hindered hydroxyls).

  • Cap the vial tightly and incubate in a heating block at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature prior to injection.

Step 4: GC-MS Acquisition Parameters

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS or HP-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

  • Injection: 1 µL, Splitless mode, Injector temperature at 260°C.

  • Oven Program: 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Parameters: Transfer line at 280°C, Source at 230°C. Operate in EI mode (70 eV).

  • SIM Ions: Monitor m/z 287 (Quantifier for 4-HMA), m/z 189 (Qualifier), and m/z 290 (Quantifier for 4-HMA-d3 IS).

Workflow N1 1. Sample Aliquot & IS Addition (e.g., 4-HMA-d3) N2 2. Liquid-Liquid Extraction (Ethyl Acetate, Acidic pH) N1->N2 N3 3. Evaporation to Dryness (N2 Stream, 40°C) N2->N3 N4 4. MTBSTFA Derivatization (70°C for 30 min) N3->N4 N5 5. GC-MS Analysis (EI-SIM Mode) N4->N5

Step-by-step GC-MS sample preparation and MTBSTFA derivatization workflow for 4-HMA.

References

  • GC/MS Profiling of γ-Hydroxybutyrate and Precursors in Various Animal Tissues Using Automatic Solid-Phase Extraction. Analytical Chemistry, 2005. URL:[Link]

  • Injection port silylation of γ-hydroxybutyrate and trans-hydroxycrotonic acid: conditions optimisation and characterisation of the di-tert-butyldimethylsilyl derivatives by GC-MS. Analyst, 2012. URL:[Link]

  • Metabolite Profiling Identified Methylerythritol Cyclodiphosphate Efflux as a Limiting Step in Microbial Isoprenoid Production. PLOS One, 2012. URL:[Link]

Application

Application Notes &amp; Protocols for the Synthesis of (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMBPP) from 4-hydroxy-3-methyl-2-butenoic acid

For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMBPP) is a pivotal intermediate in the non-mevalonate (MEP) pathway of isoprenoid...

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Author: BenchChem Technical Support Team. Date: April 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMBPP) is a pivotal intermediate in the non-mevalonate (MEP) pathway of isoprenoid biosynthesis, a metabolic route essential for many pathogenic bacteria and parasites but absent in humans.[1][2] This distinction renders HMBPP and the enzymes in its biosynthetic pathway attractive targets for the development of novel anti-infective agents. Furthermore, HMBPP is a potent phosphoantigen that specifically activates human Vγ9/Vδ2 T cells, a subset of γδ T cells, highlighting its potential in cancer immunotherapy and vaccine development.[3][4] The limited commercial availability and high cost of HMBPP necessitate a reliable and well-documented synthetic route for research and development purposes. This document provides a comprehensive guide for the chemical synthesis of HMBPP, commencing from the readily accessible starting material, 4-hydroxy-3-methyl-2-butenoic acid. The protocols herein are designed to be robust and reproducible, providing researchers with the means to generate high-purity HMBPP for a range of applications.

Introduction to HMBPP and its Significance

Isoprenoids constitute a vast and diverse class of natural products, with over 65,000 unique structures identified to date. They play crucial roles in various biological processes, from membrane integrity to cell signaling. The universal building blocks for all isoprenoids are isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[5] While mammals synthesize these precursors via the mevalonate pathway, many bacteria, parasites, and plants utilize the alternative MEP pathway.[1]

HMBPP is the penultimate intermediate in the MEP pathway and is converted to IPP and DMAPP by the enzyme HMBPP reductase (IspH).[1][5] The absence of the MEP pathway in humans makes its constituent enzymes, including IspH, compelling targets for the development of novel antimicrobial drugs with high selectivity.

Beyond its role as a metabolic intermediate, HMBPP has garnered significant attention for its immunological properties. It is the most potent known natural phosphoantigen, capable of activating Vγ9/Vδ2 T cells at nanomolar concentrations.[3] This activation triggers a cascade of immune responses, including cytokine production and cytotoxicity against tumor cells, making HMBPP a promising candidate for cancer immunotherapy.

The chemical synthesis of HMBPP presents a viable alternative to enzymatic methods, offering greater control and scalability. The following sections detail a multi-step chemical synthesis of HMBPP from 4-hydroxy-3-methyl-2-butenoic acid, complete with protocols for purification and characterization.

Synthetic Strategy Overview

The synthesis of HMBPP from 4-hydroxy-3-methyl-2-butenoic acid is a multi-step process that necessitates careful selection of protecting groups and reaction conditions to ensure selectivity and high yields. The overall strategy involves:

  • Protection of the primary hydroxyl group of the starting material to prevent its interference in the subsequent reduction step.

  • Reduction of the carboxylic acid to a primary alcohol.

  • Deprotection of the primary hydroxyl group to yield (E)-4-hydroxy-3-methylbut-2-en-1-ol.

  • Pyrophosphorylation of the primary hydroxyl group to introduce the pyrophosphate moiety.

  • Purification of the final product to a high degree of purity.

Synthesis_Workflow Start 4-hydroxy-3-methyl-2-butenoic acid Protected_Acid Protected Hydroxy Acid Start->Protected_Acid 1. Protection Protected_Diol Protected Diol Protected_Acid->Protected_Diol 2. Reduction Diol (E)-4-hydroxy-3-methylbut-2-en-1-ol Protected_Diol->Diol 3. Deprotection HMBPP (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMBPP) Diol->HMBPP 4. Pyrophosphorylation Purified_HMBPP Purified HMBPP HMBPP->Purified_HMBPP 5. Purification

Caption: Synthetic workflow for HMBPP.

Detailed Experimental Protocols

PART 1: Synthesis of (E)-4-((tert-butyldimethylsilyl)oxy)-3-methylbut-2-enoic acid (Protected Hydroxy Acid)

Rationale: The primary hydroxyl group of the starting material is protected as a tert-butyldimethylsilyl (TBDMS) ether. Silyl ethers are chosen for their ease of formation, stability under the subsequent reduction conditions, and mild deprotection protocols.[6][7]

Materials:

Reagent/SolventM.W.AmountMoles
4-hydroxy-3-methyl-2-butenoic acid116.12 g/mol 1.0 g8.61 mmol
tert-Butyldimethylsilyl chloride (TBDMSCl)150.72 g/mol 1.55 g10.33 mmol
Imidazole68.08 g/mol 1.17 g17.22 mmol
Dichloromethane (DCM), anhydrous-50 mL-

Procedure:

  • To a dry 100 mL round-bottom flask under an argon atmosphere, add 4-hydroxy-3-methyl-2-butenoic acid (1.0 g, 8.61 mmol) and anhydrous dichloromethane (50 mL).

  • Stir the solution at room temperature until the starting material is fully dissolved.

  • Add imidazole (1.17 g, 17.22 mmol) to the solution and stir for 10 minutes.

  • In a separate flask, dissolve tert-butyldimethylsilyl chloride (1.55 g, 10.33 mmol) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution (20 mL).

  • Transfer the mixture to a separatory funnel and extract with DCM (3 x 30 mL).

  • Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the TBDMS-protected acid as a colorless oil.

PART 2: Synthesis of (E)-4-((tert-butyldimethylsilyl)oxy)-3-methylbut-2-en-1-ol (Protected Diol)

Rationale: The carboxylic acid is selectively reduced to a primary alcohol using a borane reagent. Borane-tetrahydrofuran complex (BH3·THF) is effective for this transformation and is generally selective for carboxylic acids in the presence of silyl ethers.[8][9]

Materials:

Reagent/SolventM.W.AmountMoles
(E)-4-((tert-butyldimethylsilyl)oxy)-3-methylbut-2-enoic acid230.37 g/mol 1.5 g6.51 mmol
Borane-tetrahydrofuran complex (1 M in THF)-13.0 mL13.0 mmol
Tetrahydrofuran (THF), anhydrous-30 mL-

Procedure:

  • To a dry 100 mL round-bottom flask under an argon atmosphere, dissolve the TBDMS-protected acid (1.5 g, 6.51 mmol) in anhydrous THF (30 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the borane-tetrahydrofuran complex (13.0 mL of a 1 M solution in THF, 13.0 mmol) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by TLC (hexane/ethyl acetate, 8:2).

  • Upon completion, carefully quench the reaction by the slow dropwise addition of methanol (5 mL) at 0 °C.

  • Concentrate the mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to yield the protected diol as a colorless oil.

PART 3: Synthesis of (E)-4-hydroxy-3-methylbut-2-en-1-ol

Rationale: The TBDMS protecting group is removed under mild acidic conditions or using a fluoride source to yield the diol.[10][11] A common and effective method is the use of tetra-n-butylammonium fluoride (TBAF).

Materials:

Reagent/SolventM.W.AmountMoles
(E)-4-((tert-butyldimethylsilyl)oxy)-3-methylbut-2-en-1-ol216.40 g/mol 1.0 g4.62 mmol
Tetra-n-butylammonium fluoride (1 M in THF)-5.5 mL5.5 mmol
Tetrahydrofuran (THF)-20 mL-

Procedure:

  • Dissolve the TBDMS-protected diol (1.0 g, 4.62 mmol) in THF (20 mL) in a 50 mL round-bottom flask.

  • Add the tetra-n-butylammonium fluoride solution (5.5 mL of a 1 M solution in THF, 5.5 mmol) dropwise at room temperature.

  • Stir the reaction mixture for 2-3 hours.

  • Monitor the reaction by TLC (ethyl acetate).

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (ethyl acetate/hexane gradient) to obtain (E)-4-hydroxy-3-methylbut-2-en-1-ol as a viscous oil.

PART 4: Synthesis of (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate (HMBPP)

Rationale: The primary allylic alcohol is pyrophosphorylated. This is a critical and often challenging step. A common method involves the use of a phosphorylating agent followed by reaction with a phosphate salt. Here, we adapt a procedure using tris(tetra-n-butylammonium) hydrogen pyrophosphate.

Materials:

Reagent/SolventM.W.AmountMoles
(E)-4-hydroxy-3-methylbut-2-en-1-ol102.12 g/mol 200 mg1.96 mmol
Trichloroacetonitrile144.38 g/mol 0.4 mL3.92 mmol
Tris(tetra-n-butylammonium) hydrogen pyrophosphate904.3 g/mol 2.13 g2.35 mmol
Acetonitrile, anhydrous-20 mL-

Procedure:

  • Co-evaporate tris(tetra-n-butylammonium) hydrogen pyrophosphate (2.13 g, 2.35 mmol) with anhydrous acetonitrile (2 x 10 mL) and dry under high vacuum for at least 4 hours.

  • Dissolve the dried pyrophosphate in anhydrous acetonitrile (10 mL) under an argon atmosphere.

  • In a separate dry flask, dissolve (E)-4-hydroxy-3-methylbut-2-en-1-ol (200 mg, 1.96 mmol) in anhydrous acetonitrile (5 mL) and add trichloroacetonitrile (0.4 mL, 3.92 mmol).

  • Stir the alcohol/trichloroacetonitrile solution at room temperature for 30 minutes.

  • Add the solution from step 4 dropwise to the pyrophosphate solution at room temperature.

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • Monitor the reaction by TLC (a polar solvent system such as isopropanol/ammonia/water may be required) or by analyzing a small aliquot by ³¹P NMR.

  • Upon completion, concentrate the reaction mixture under reduced pressure. The crude product is then taken directly to the purification step.

Purification Protocol

Rationale: HMBPP is a highly polar and charged molecule at neutral pH. Ion-exchange chromatography is the method of choice for its purification, effectively separating it from unreacted starting materials and byproducts.[12][13] Anion exchange is particularly suitable for the negatively charged pyrophosphate group.

Purification_Workflow Crude_HMBPP Crude HMBPP Sample_Loading Sample Loading Crude_HMBPP->Sample_Loading Column_Equilibration Anion Exchange Column Equilibration Column_Equilibration->Sample_Loading Washing Washing Sample_Loading->Washing Elution Gradient Elution Washing->Elution Fraction_Analysis Fraction Analysis Elution->Fraction_Analysis Lyophilization Lyophilization Fraction_Analysis->Lyophilization Pure_HMBPP Pure HMBPP Lyophilization->Pure_HMBPP

Sources

Method

Application Notes and Protocols for the Safe Handling of 2-Butenoic acid, 4-hydroxy-3-methyl-

A Guide for Researchers, Scientists, and Drug Development Professionals Preamble: A Note on Inferred Safety Data No specific Safety Data Sheet (SDS) for 2-Butenoic acid, 4-hydroxy-3-methyl- (CAS No. 44647-19-0) was avail...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Inferred Safety Data

No specific Safety Data Sheet (SDS) for 2-Butenoic acid, 4-hydroxy-3-methyl- (CAS No. 44647-19-0) was available at the time of this writing. The following protocols and safety guidelines have been meticulously developed by inferring potential hazards from structurally similar compounds, including other substituted butenoic and butanoic acids. This document is intended to provide a robust framework for safe handling, but it is imperative that all users conduct a thorough risk assessment for their specific experimental conditions and always adhere to their institution's safety policies.

Section 1: Compound Profile and Inferred Hazard Assessment

2-Butenoic acid, 4-hydroxy-3-methyl- is a substituted unsaturated carboxylic acid.[1] Its structure, featuring a carboxylic acid group, a hydroxyl group, and a carbon-carbon double bond, suggests potential for reactivity and specific hazards. Based on analogous compounds, a comprehensive hazard profile can be inferred.

1.1: Identification

PropertyValueSource
Chemical Name 2-Butenoic acid, 4-hydroxy-3-methyl-N/A
Synonyms (2E)-4-Hydroxy-3-methyl-2-butenoic acid, 4-hydroxy-3-methyl-crotonic acid[1]
CAS Number 44647-19-0 ((2E)-isomer)[1]
Molecular Formula C5H8O3[1]
Molecular Weight 116.12 g/mol [1]

1.2: Inferred Hazard Identification

Based on data for structurally related organic acids, the following hazards should be assumed[2][3][4][5]:

  • Skin Corrosion/Irritation: Likely to cause skin irritation, and potentially severe burns with prolonged contact.[2]

  • Serious Eye Damage/Irritation: Assumed to be a serious eye irritant, with the potential to cause irreversible damage.[2]

  • Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

  • Acute Oral Toxicity: May be harmful if swallowed.[4][5]

Section 2: Prerequisite Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for handling this compound. The following represents the minimum required protection.

  • Eye and Face Protection: Wear tightly sealed safety goggles and a face shield.[4][6]

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation before and during use.

  • Body Protection: A flame-retardant lab coat is required. For operations with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.

  • Respiratory Protection: For handling fine powders or when generating aerosols, a NIOSH-approved respirator with an appropriate organic vapor/acid gas cartridge is necessary.

Section 3: Laboratory Handling and Storage Protocols

3.1: Engineering Controls

All manipulations of 2-Butenoic acid, 4-hydroxy-3-methyl- must be performed in a certified chemical fume hood to minimize inhalation exposure. The sash should be kept at the lowest possible height. An eyewash station and safety shower must be readily accessible.

3.2: General Handling Workflow

The following diagram outlines the standard workflow for handling the compound from receipt to disposal.

G cluster_receipt Receiving & Storage cluster_handling Experimental Use cluster_disposal Waste Management receive Receive Compound log Log in Inventory receive->log store Store in a cool, dry, well-ventilated area log->store ppe Don Appropriate PPE store->ppe fume_hood Work in Fume Hood ppe->fume_hood weigh Weigh Compound fume_hood->weigh dissolve Dissolve/Use in Reaction weigh->dissolve waste Collect Waste in Designated Container dissolve->waste label_waste Label Waste Container waste->label_waste dispose Dispose via EHS label_waste->dispose

Caption: General Laboratory Workflow for 2-Butenoic acid, 4-hydroxy-3-methyl-.

3.3: Step-by-Step Handling Procedures

  • Weighing:

    • Perform all weighing operations within a chemical fume hood.

    • Use a tared, sealed container to minimize exposure.

    • Clean any spills on the balance immediately with a suitable absorbent material.

  • Dissolution:

    • Add the solid compound slowly to the solvent with stirring.

    • Be aware of any potential exothermic reactions, especially with strong bases.

  • Storage:

    • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

    • Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Section 4: Emergency Procedures

4.1: Spill Management

In the event of a spill, a clear and immediate response is critical to mitigate risks.

G spill Spill Occurs evacuate Evacuate Immediate Area & Alert Others spill->evacuate ppe Don Appropriate PPE (if safe to do so) evacuate->ppe contain Contain Spill with Inert Absorbent Material ppe->contain neutralize Neutralize with Sodium Bicarbonate (for acidic spills) contain->neutralize collect Collect Residue into Waste Container neutralize->collect decontaminate Decontaminate Spill Area collect->decontaminate dispose Dispose of Waste via EHS decontaminate->dispose

Caption: Emergency Spill Response Protocol.

4.2: First Aid Measures

  • In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

  • In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]

Section 5: Waste Disposal

All waste containing 2-Butenoic acid, 4-hydroxy-3-methyl- must be considered hazardous.

  • Collect all waste in a clearly labeled, sealed container.

  • Do not mix with incompatible waste streams.

  • Dispose of the waste through your institution's Environmental Health and Safety (EHS) office.

References

  • 2-Butynoic acid, 4-hydroxy-, methyl ester. Organic Syntheses Procedure. Available at: [Link]

  • 2-Butanone, 4-hydroxy-3-methyl- (CAS 3393-64-4) - Chemical & Physical Properties. Cheméo. Available at: [Link]

  • 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. SpectraBase. Available at: [Link]

  • 2-Butanone, 4-hydroxy-3-methyl-. NIST WebBook. Available at: [Link]

  • 2-Butenoic acid, 3-methyl-, 4-methylphenyl ester. SIELC Technologies. Available at: [Link]

  • 2-Butenoic acid, 3-methyl-, methyl ester. NIST WebBook. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Ensuring the Stability of 4-hydroxy-3-methyl-2-butenoic acid During Sample Storage

Welcome to the technical support center dedicated to providing in-depth guidance on the proper storage and handling of 4-hydroxy-3-methyl-2-butenoic acid. This resource is designed for researchers, scientists, and drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center dedicated to providing in-depth guidance on the proper storage and handling of 4-hydroxy-3-methyl-2-butenoic acid. This resource is designed for researchers, scientists, and drug development professionals to mitigate sample degradation and ensure the integrity of your experimental results.

Introduction

4-hydroxy-3-methyl-2-butenoic acid is a valuable building block in organic synthesis and a potential metabolite of interest in various biological studies. Its structure, featuring a carboxylic acid, a hydroxyl group, and a carbon-carbon double bond, makes it susceptible to several degradation pathways. This guide provides a comprehensive overview of the factors influencing its stability and practical strategies to prevent its degradation during sample storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-hydroxy-3-methyl-2-butenoic acid?

A1: Based on its chemical structure, the primary degradation pathways for 4-hydroxy-3-methyl-2-butenoic acid are:

  • Polymerization: The α,β-unsaturated carboxylic acid structure makes it prone to polymerization, which can be initiated by heat, light, or radical initiators.[1][2]

  • Oxidation: The double bond is susceptible to oxidation by atmospheric oxygen, a process that can be accelerated by light and the presence of metal ions.[3]

  • Hydrolysis of Derivatives: Ester derivatives of the acid are susceptible to hydrolysis, particularly under acidic or basic conditions.[3]

  • Thermal Degradation: Elevated temperatures can lead to decarboxylation or other decomposition reactions.[3]

Q2: What are the key factors influencing the stability of this compound?

A2: The stability of 4-hydroxy-3-methyl-2-butenoic acid is primarily influenced by:

  • Temperature: Higher temperatures accelerate the rates of all degradation pathways.[1][3]

  • Light: Exposure to UV light can initiate photo-oxidation and photo-isomerization.[1][3]

  • pH: The pH of the solution can affect the stability of the carboxylic acid and its derivatives.

  • Oxygen: The presence of atmospheric oxygen can lead to oxidative degradation.[3][4]

  • Moisture: For the solid form, high humidity can promote degradation.

Q3: How can I monitor the degradation of 4-hydroxy-3-methyl-2-butenoic acid?

A3: Degradation can be monitored by observing a decrease in the concentration of the parent compound over time using stability-indicating analytical methods such as:

  • High-Performance Liquid Chromatography (HPLC) with a UV detector.

  • Gas Chromatography-Mass Spectrometry (GC-MS).

  • Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Troubleshooting Guide: Common Issues and Solutions

Symptom Possible Cause(s) Troubleshooting Steps
Increased viscosity or gel formation in the sample. Polymerization of the compound.Lower Storage Temperature: Store samples at or below 2-8°C. For long-term storage, consider -20°C or lower.[1] Protect from Light: Store in amber vials or wrap containers in aluminum foil.[1] Check for Inhibitors: If using a commercial source, verify if a polymerization inhibitor is present. If not, consider adding one if compatible with your application.[1][4]
Discoloration of the sample (e.g., yellowing). Oxidation or other degradation pathways.Inert Atmosphere: For highly sensitive samples or long-term storage, purge the container with an inert gas like nitrogen or argon before sealing. Add Antioxidants: Consider adding a small amount of an antioxidant like BHT or ascorbic acid to the sample solution if it does not interfere with your experiments.[5]
Inconsistent analytical results over time. Gradual degradation of the sample.Aliquot Samples: Upon receipt or synthesis, aliquot the sample into smaller, single-use vials to minimize freeze-thaw cycles and exposure to the atmosphere. Re-evaluate Storage Conditions: Review your current storage protocol against the recommendations in this guide.
Formation of a precipitate in a solution. Polymerization or formation of insoluble degradation products.Improve Agitation (if applicable during an experiment): Ensure efficient stirring to maintain homogeneity.[1] Solvent Selection: Ensure the compound and its potential degradation products are soluble in the chosen solvent.

Experimental Protocols

Protocol 1: Recommended Storage of 4-hydroxy-3-methyl-2-butenoic acid

This protocol outlines the best practices for storing the compound to minimize degradation.

Materials:

  • Amber glass vials with Teflon-lined caps

  • Inert gas (Nitrogen or Argon)

  • Refrigerator (2-8°C) or Freezer (≤ -20°C)

  • Labeling materials

Procedure:

  • Container Selection: Use clean, dry amber glass vials with tightly sealing Teflon-lined caps to protect the sample from light and air.

  • Aliquotting: If you have a larger batch of the compound, divide it into smaller, single-use aliquots to avoid repeated opening and closing of the main container.

  • Inert Atmosphere (for high purity or long-term storage): a. Place the vial containing the aliquot in a glove box or use a gentle stream of inert gas (nitrogen or argon) to displace the air in the headspace of the vial. b. Immediately seal the vial tightly.

  • Temperature:

    • Short-term storage (up to a few weeks): Store the sealed vials in a refrigerator at 2-8°C.[1]

    • Long-term storage (months to years): Store the sealed vials in a freezer at ≤ -20°C.

  • Labeling: Clearly label each vial with the compound name, concentration (if in solution), date of storage, and any added stabilizers.

Protocol 2: Preparation of a Stabilized Stock Solution

This protocol describes how to prepare a stock solution with enhanced stability.

Materials:

  • 4-hydroxy-3-methyl-2-butenoic acid

  • High-purity solvent (e.g., acetonitrile, methanol, or a suitable buffer)

  • Antioxidant (e.g., Butylated hydroxytoluene - BHT)

  • Polymerization inhibitor (e.g., Hydroquinone monomethyl ether - MEHQ), if necessary and compatible

  • Amber volumetric flasks

  • Pipettes

Procedure:

  • Solvent Selection: Choose a high-purity solvent in which the compound is readily soluble. If an aqueous solution is required, consider using a slightly acidic buffer (pH 3-5) if compatible with your application.

  • Adding Stabilizers (Optional):

    • Antioxidant: Prepare a stock solution of BHT in the chosen solvent (e.g., 1 mg/mL). Add a small volume to your final solution to achieve a final BHT concentration of 0.01-0.1%.

    • Polymerization Inhibitor: If polymerization is a significant concern and the compound was obtained inhibitor-free, a small amount of MEHQ (e.g., 10-200 ppm) can be added. Ensure this is compatible with your downstream analysis.[4]

  • Solution Preparation: a. Accurately weigh the desired amount of 4-hydroxy-3-methyl-2-butenoic acid. b. Dissolve it in the chosen solvent (with or without stabilizers) in an amber volumetric flask. c. Ensure the compound is fully dissolved before making up to the final volume.

  • Storage: Store the prepared stock solution following the recommendations in Protocol 1 .

Visualization of Degradation Pathways and Prevention

The following diagram illustrates the potential degradation pathways of 4-hydroxy-3-methyl-2-butenoic acid and the corresponding preventative measures.

DegradationPathways cluster_compound 4-hydroxy-3-methyl-2-butenoic acid cluster_degradation Degradation Pathways cluster_prevention Preventative Measures Compound 4-hydroxy-3-methyl-2-butenoic acid Polymerization Polymerization Compound->Polymerization Heat, Light, Radical Initiators Oxidation Oxidation Compound->Oxidation O2, Light, Metal Ions pH_Degradation pH-Dependent Degradation Compound->pH_Degradation High or Low pH Low_Temp Low Temperature (2-8°C or ≤ -20°C) Polymerization->Low_Temp Inhibited by Light_Protection Light Protection (Amber Vials) Polymerization->Light_Protection Inhibited by Inhibitors Polymerization Inhibitors (e.g., MEHQ) Polymerization->Inhibitors Prevented by Oxidation->Light_Protection Inhibited by Antioxidants Antioxidants (e.g., BHT) Oxidation->Antioxidants Prevented by Inert_Atmosphere Inert Atmosphere (N2 or Ar) Oxidation->Inert_Atmosphere Prevented by pH_Control pH Control (Acidic Buffer) pH_Degradation->pH_Control Controlled by

Sources

Optimization

Optimizing HPLC retention times and resolution for 4-hydroxy-3-methyl-2-butenoic acid isomers

Welcome to the Analytical Core Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with isoprenoid precursors and phosphoantigens.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Core Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with isoprenoid precursors and phosphoantigens.

The separation of the (E) and (Z) geometric isomers of 4-hydroxy-3-methyl-2-butenoic acid (HDMA) is notoriously difficult due to their identical masses and nearly identical hydrophobicities. Because the (E)-isomer is the critical biological precursor to highly potent Vγ9Vδ2 T-cell activators like HMBPP (hydroxy-dimethyl-allyl pyrophosphate), achieving baseline resolution is a strict requirement for immunotherapeutic drug development[1].

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to optimize your chromatographic workflows.

Diagnostic Logic & Troubleshooting Workflow

When dealing with geometric isomers of highly polar, low-molecular-weight organic acids, standard reversed-phase (RP) methods often fail. Use the diagnostic matrix below to identify the root cause of poor resolution.

HPLC_Troubleshooting Start Issue: Poor E/Z Isomer Resolution (Rs < 1.5) CheckRT Evaluate Retention Factor (k') Start->CheckRT LowK k' < 2 (Eluting in void) CheckRT->LowK GoodK 2 < k' < 10 (Co-elution) CheckRT->GoodK HighK k' > 10 (Broad/Tailing peaks) CheckRT->HighK ActionLow Decrease pH to ~2.5 or use HILIC if phosphorylated LowK->ActionLow ActionGood Switch to PFP column or lower column temp (15°C) GoodK->ActionGood ActionHigh Increase % Organic modifier or steepen gradient HighK->ActionHigh

Logical troubleshooting workflow for resolving E/Z isomer co-elution in RP-HPLC.

Frequently Asked Questions (FAQs)

Q1: My (E) and (Z) isomers are co-eluting in the void volume on a standard C18 column. How do I achieve retention?

  • Mechanistic Causality: 4-hydroxy-3-methyl-2-butenoic acid is a highly polar molecule with a carboxylic acid moiety (pKa ~4.5). At neutral or slightly acidic pH, the molecule exists primarily as an ionized carboxylate. This charged state is too hydrophilic to partition into the hydrophobic C18 stationary phase, causing it to wash out in the void volume.

  • Actionable Solution: Lower the mobile phase pH to 2.0–2.5 using 0.1% Trifluoroacetic acid (TFA). This fully protonates the carboxylic acid, neutralizing the charge and forcing hydrophobic interactions with the stationary phase.

Q2: I have achieved retention (k' > 2), but the isomers still co-elute. How can I improve baseline separation?

  • Mechanistic Causality: C18 columns separate analytes based almost entirely on dispersive hydrophobic interactions (logP). Because the (E) and (Z) isomers have virtually identical logP values, a C18 phase cannot distinguish them.

  • Actionable Solution: Switch to a Pentafluorophenyl (PFP) column. PFP phases offer orthogonal retention mechanisms, including π-π interactions, dipole-dipole interactions, and hydrogen bonding. The rigid fluorinated ring of the PFP phase is highly sensitive to the subtle spatial and steric differences between the extended (E)-isomer and the sterically hindered (Z)-isomer. Additionally, lowering the column temperature to 15°C amplifies these thermodynamic partitioning differences.

Q3: How does the workflow change if I am analyzing the biologically active diphosphate form (HMBPP)?

  • Mechanistic Causality: The addition of a pyrophosphate group creates a permanently charged, extremely hydrophilic molecule. Even at low pH, RP-HPLC cannot retain HMBPP without complex ion-pairing agents that contaminate mass spectrometers.

  • Actionable Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). As demonstrated in 2[2], a ZIC-pHILIC column effectively retains HMBPP by partitioning the highly polar analyte into a water-enriched layer immobilized on the zwitterionic stationary phase.

Chromatography_Decision Analyte Analyte: 4-Hydroxy-3-methyl- 2-butenoic acid species State Is the analyte phosphorylated? Analyte->State FreeAcid Free Acid (HDMA) State->FreeAcid No Phospho Mono/Diphosphate (HMBPP / HDMAPP) State->Phospho Yes RP RP-HPLC (PFP Phase) Mobile Phase: 0.1% TFA FreeAcid->RP HILIC ZIC-pHILIC Phase Mobile Phase: NH4Ac / ACN Phospho->HILIC

Decision matrix for selecting the appropriate chromatographic mode based on analyte phosphorylation.

Quantitative Performance Data

The following table summarizes the expected chromatographic behavior of 4-hydroxy-3-methyl-2-butenoic acid species across different column chemistries.

Column ChemistryMobile Phase SystemColumn Temp (°C)Analyte StateRetention Factor (k')Resolution (Rs)Peak Symmetry (As)
Standard C18 0.1% Formic Acid / ACN30Free Acid1.80.8 (Co-elution)1.4 (Tailing)
PFP (Pentafluorophenyl) 0.1% TFA / ACN15Free Acid4.52.1 (Baseline) 1.05 (Ideal)
ZIC-pHILIC 10mM NH₄Ac / ACN40Diphosphate (HMBPP)6.21.9 (Baseline) 1.10 (Ideal)

Validated Experimental Protocols

To ensure scientific integrity, every method must act as a self-validating system. Do not proceed with sample analysis unless the System Suitability Testing (SST) criteria are met.

Protocol A: High-Resolution RP-HPLC for Free Acid Isomers

This protocol is optimized for separating the (E) and (Z) isomers of the unphosphorylated acid, typically produced in a 5:1 ratio during Horner-Wadsworth-Emmons synthesis[3].

Step 1: Mobile Phase Preparation

  • Buffer A: 0.1% v/v Trifluoroacetic acid (TFA) in LC-MS grade H₂O. (Mechanistic Rationale: TFA drops the pH below 2.5, ensuring complete protonation of the carboxylic acid to prevent peak tailing).

  • Buffer B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

Step 2: Column Setup

  • Install a Pentafluorophenyl (PFP) column (e.g., 150 x 4.6 mm, 3 µm).

  • Set the column oven temperature strictly to 15°C . (Mechanistic Rationale: Lower temperatures enhance the dipole-dipole interactions required to resolve geometric isomers).

Step 3: Gradient Elution Profile

  • Operate at a flow rate of 1.0 mL/min.

  • Run a shallow gradient: 2% B to 15% B over 15 minutes, followed by a column wash at 95% B for 5 minutes.

Step 4: System Suitability Testing (Self-Validation)

  • Inject a known mixed standard containing both (E) and (Z) isomers.

  • Validation Gate: Proceed with batch analysis only if the calculated Resolution (Rs) is ≥ 1.5, k' is ≥ 2.0, and the Asymmetry factor (As) is between 0.9 and 1.2. If Rs < 1.5, verify the column temperature and replace the TFA buffer.

Protocol B: ZIC-pHILIC Method for Phosphorylated Derivatives (HMBPP)

This protocol is utilized for the highly potent phosphoantigen HMBPP, which requires orthogonal techniques due to its extreme polarity[2][4].

Step 1: Mobile Phase Preparation

  • Buffer A: 10 mM Ammonium Acetate (NH₄Ac) in LC-MS grade H₂O, adjusted to pH 6.8.

  • Buffer B: 100% LC-MS grade Acetonitrile.

Step 2: Column Setup

  • Install a ZIC-pHILIC column (e.g., Merck Millipore; 150 x 2.1 mm, 5 µm).

  • Set the column oven to 40°C to reduce mobile phase viscosity and improve mass transfer.

Step 3: Gradient Elution Profile

  • Operate at a flow rate of 0.3 mL/min.

  • Mechanistic Rationale: HILIC gradients run in reverse compared to RP-HPLC. Start at high organic to promote partitioning into the aqueous layer.

  • Gradient: Start at 90% B. Hold for 2 minutes. Decrease linearly to 40% B over 15 minutes.

Step 4: System Suitability Testing (Self-Validation)

  • Inject an HMBPP reference standard.

  • Validation Gate: Ensure the peak elutes past the void volume (k' > 3). Because HILIC is highly sensitive to aqueous contamination, if retention times drift by > 2%, flush the system with 50:50 ACN:H₂O and re-equilibrate with 90% B for at least 20 column volumes.

References

  • A Subset of Protective γ9δ2 T Cells Is Activated by Novel Mycobacterial Glycolipid Components Source: Infection and Immunity (ASM Journals) URL:[Link]

  • Synthesis and Evaluation of (E)-4-Hydroxy-3-methyl-but-2-enyl Diphosphate Analogs as Competitive Partial Agonists of Butyrophilin 3A1 Source: PMC (National Institutes of Health) URL:[Link]

  • Synthesis and Biological Evaluation of (E)-4-Hydroxy-3-methylbut-2-enyl Phosphate (HMBP) Aryloxy Triester Phosphoramidate Prodrugs as Activators of Vγ9/Vδ2 T-Cell Immune Responses Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Extraction Yields of 2-Butenoic acid, 4-hydroxy-3-methyl- from Plasma

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the extraction of 2-Butenoic acid, 4-hydroxy-3-methyl- from plasma samples. As a small...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the extraction of 2-Butenoic acid, 4-hydroxy-3-methyl- from plasma samples. As a small, polar, and acidic analyte, its efficient recovery requires careful optimization of extraction parameters. This guide provides in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations to help you improve your extraction yields and obtain reliable, high-quality data.

Understanding the Analyte: Physicochemical Properties

A successful extraction strategy begins with a thorough understanding of the analyte's physicochemical properties. These properties dictate its behavior in different solvents and on various stationary phases.

PropertyPredicted ValueImplication for Extraction
Molecular Weight 116.12 g/mol Small molecule, generally suitable for various extraction techniques.
Predicted pKa ~4.5The carboxylic acid group will be ionized (negatively charged) at physiological pH (~7.4). pH adjustment is critical for extraction.
Predicted logP ~0.5Indicates the compound is relatively polar, which can make it challenging to extract into non-polar organic solvents.
Hydrogen Bond Donors 2Can interact with polar solvents and stationary phases.
Hydrogen Bond Acceptors 3Can interact with polar solvents and stationary phases.

These values are estimated using computational models and should be used as a guide for method development.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the extraction of 2-Butenoic acid, 4-hydroxy-3-methyl- from plasma.

Q1: My recovery is consistently low across all samples. Where should I start troubleshooting?

Low recovery is a common issue, and a systematic approach is key to identifying the root cause. The following flowchart outlines a logical troubleshooting workflow.

Troubleshooting_Workflow General Troubleshooting Workflow for Low Recovery Start Low Recovery Observed Check_pH Is the sample pH adjusted to ~2.5? Start->Check_pH Check_Solvent Is the extraction solvent appropriate for a polar analyte? Check_pH->Check_Solvent Yes Optimize_pH Adjust sample pH to ~2.5 with a non-interfering acid (e.g., formic or phosphoric acid). Check_pH->Optimize_pH No Check_Method Which extraction method are you using? Check_Solvent->Check_Method Yes Optimize_Solvent Select a more polar solvent for LLE or appropriate SPE sorbent. Check_Solvent->Optimize_Solvent No PPT Protein Precipitation (PPT) Check_Method->PPT LLE Liquid-Liquid Extraction (LLE) Check_Method->LLE SPE Solid-Phase Extraction (SPE) Check_Method->SPE Optimize_PPT Optimize PPT: - Acetonitrile ratio - Temperature - Incubation time PPT->Optimize_PPT Optimize_LLE Optimize LLE: - Use a more polar solvent (e.g., Ethyl Acetate) - 'Salting out' effect - Emulsion formation? LLE->Optimize_LLE Optimize_SPE Optimize SPE: - Sorbent choice (Polymeric RP or Mixed-Mode) - Wash/Elution solvent strength - Flow rate SPE->Optimize_SPE Check_Stability Consider Analyte Stability: - Freeze-thaw cycles - Bench-top stability - Enzymatic degradation Optimize_PPT->Check_Stability Optimize_LLE->Check_Stability Optimize_SPE->Check_Stability End Improved Recovery Check_Stability->End Optimize_pH->Check_pH Optimize_Solvent->Check_Solvent

Caption: General troubleshooting workflow for low recovery of 2-Butenoic acid, 4-hydroxy-3-methyl-.

In-depth Explanation:

  • pH Adjustment is Crucial: With a predicted pKa of ~4.5, your analyte will be in its ionized (anionic) form at the neutral pH of plasma. This makes it highly water-soluble and difficult to extract. By acidifying the plasma sample to a pH of approximately 2.5 (at least 2 pH units below the pKa), you will protonate the carboxylic acid group, rendering the molecule neutral and less polar. This is a critical first step for both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).[1]

  • Re-evaluate Your Extraction Method:

    • Protein Precipitation (PPT): This is a simple and fast method, but it can result in a "dirtier" extract and significant ion suppression in LC-MS/MS analysis. It is also less effective at concentrating the analyte.

    • Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT. However, for a polar analyte like this, the choice of organic solvent is critical.

    • Solid-Phase Extraction (SPE): SPE can provide the cleanest extracts and allows for analyte concentration. The choice of sorbent and the wash/elution steps are key to success.[2]

Q2: I'm using LLE, but my recovery is still poor. What can I do?
  • Solvent Selection: For a polar compound with a logP of ~0.5, a non-polar solvent like hexane or methyl-tert-butyl ether (MTBE) will likely result in low recovery. You should use a more polar, water-immiscible solvent such as ethyl acetate or a mixture of solvents (e.g., dichloromethane/isopropanol).

  • "Salting Out" Effect: The addition of a neutral salt (e.g., sodium chloride or ammonium sulfate) to the aqueous phase can increase the partitioning of your polar analyte into the organic phase by decreasing its solubility in the aqueous layer.

  • Emulsion Formation: Vigorous mixing of plasma with an organic solvent can lead to the formation of an emulsion, which can trap your analyte and lead to poor recovery. If you observe an emulsion, try a gentler mixing technique (e.g., gentle inversion instead of vortexing) or centrifugation at a higher speed for a longer duration.

Q3: I'm using SPE, but I'm seeing low and inconsistent recovery. How can I optimize my SPE method?

The following decision tree can help you troubleshoot your SPE method.

SPE_Troubleshooting SPE Troubleshooting Decision Tree Start Low/Inconsistent SPE Recovery Check_Sorbent What type of sorbent are you using? Start->Check_Sorbent C18 Standard C18 (Silica-based) Check_Sorbent->C18 Polymeric Polymeric Reversed-Phase (e.g., HLB) Check_Sorbent->Polymeric Mixed_Mode Mixed-Mode (e.g., Anion Exchange + RP) Check_Sorbent->Mixed_Mode C18_Issue Issue: Analyte is too polar for good retention. Solution: Switch to a Polymeric RP or Mixed-Mode sorbent. C18->C18_Issue Check_Wash Is the wash solvent too strong? Polymeric->Check_Wash Mixed_Mode->Check_Wash C18_Issue->Start Check_Elution Is the elution solvent too weak? Check_Wash->Check_Elution No Wash_Issue Issue: Analyte is being washed off. Solution: Decrease the organic content of the wash solvent. Check_Wash->Wash_Issue Yes Elution_Issue Issue: Incomplete elution. Solution: Increase the organic content or add a small amount of base (e.g., ammonia) to the elution solvent. Check_Elution->Elution_Issue Yes Check_Flow_Rate Is the flow rate too high during sample loading? Check_Elution->Check_Flow_Rate No Wash_Issue->Check_Wash Elution_Issue->Check_Elution Flow_Rate_Issue Issue: Insufficient interaction time. Solution: Decrease the flow rate during sample loading. Check_Flow_Rate->Flow_Rate_Issue Yes End Optimized SPE Method Check_Flow_Rate->End No Flow_Rate_Issue->Check_Flow_Rate

Caption: Decision tree for troubleshooting common SPE issues.

Key Considerations for SPE:

  • Sorbent Selection: A standard C18 silica-based sorbent may not provide sufficient retention for this polar analyte. Consider using a polymeric reversed-phase sorbent (e.g., Oasis HLB, Bond Elut Plexa) which offers better retention for polar compounds.[1] Alternatively, a mixed-mode anion exchange sorbent can be very effective. In this case, you would load the sample at a pH above the pKa (e.g., pH 6-7) to ensure the analyte is charged and binds to the anion exchanger.

  • Wash Step: The wash step is critical for removing interferences. However, if the wash solvent is too strong (i.e., contains too much organic solvent), it can prematurely elute your analyte. Start with a weak wash solvent (e.g., 5% methanol in water) and gradually increase the organic content if needed.

  • Elution Step: Ensure your elution solvent is strong enough to fully desorb the analyte from the sorbent. For reversed-phase SPE, this typically involves a high percentage of organic solvent (e.g., methanol or acetonitrile). For mixed-mode anion exchange, you will need to disrupt the ionic interaction. This can be achieved by using an elution solvent with a high pH (e.g., containing ammonium hydroxide) or a high salt concentration.

  • Flow Rate: A slow and consistent flow rate during sample loading is crucial to allow for adequate interaction between the analyte and the sorbent.

Q4: Could my analyte be degrading during sample handling and extraction?

Analyte stability is a critical factor that is often overlooked.[3][4][5]

  • Freeze-Thaw Stability: Repeatedly freezing and thawing plasma samples can lead to the degradation of some analytes. It is important to assess the stability of your compound after several freeze-thaw cycles.

  • Bench-Top Stability: Leaving plasma samples at room temperature for extended periods can also cause degradation. Keep samples on ice during processing whenever possible.

  • Enzymatic Degradation: Plasma contains various enzymes that can metabolize drugs. The ester and carboxylic acid moieties in your analyte could potentially be susceptible to esterases and other enzymes. To minimize enzymatic activity, keep samples cold and process them as quickly as possible. If enzymatic degradation is suspected, the addition of enzyme inhibitors to the collection tubes may be necessary.

Recommended Extraction Protocols

The following are detailed, step-by-step protocols for three common extraction techniques, optimized for 2-Butenoic acid, 4-hydroxy-3-methyl-.

Protocol 1: Protein Precipitation (PPT)

This method is quick and simple but may require further optimization of the LC-MS/MS method to mitigate matrix effects.

  • Sample Preparation:

    • Thaw plasma samples on ice.

    • To 100 µL of plasma in a microcentrifuge tube, add an appropriate internal standard.

    • Vortex briefly to mix.

  • Precipitation:

    • Add 300 µL of ice-cold acetonitrile to the plasma sample (a 3:1 ratio of acetonitrile to plasma).[6][7][8][9]

    • Vortex vigorously for 30 seconds.

  • Centrifugation:

    • Centrifuge the samples at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer:

    • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporation and Reconstitution:

    • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This method provides a cleaner extract than PPT.

  • Sample Preparation:

    • To 100 µL of plasma in a glass tube, add an appropriate internal standard.

    • Add 20 µL of 1M formic acid to acidify the sample to a pH of ~2.5.

    • Vortex briefly.

  • Extraction:

    • Add 500 µL of ethyl acetate.

    • Mix by gentle inversion for 5 minutes. Avoid vigorous vortexing to prevent emulsion formation.

  • Phase Separation:

    • Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

  • Organic Layer Transfer:

    • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Evaporation and Reconstitution:

    • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in a suitable volume of the initial mobile phase.

Protocol 3: Solid-Phase Extraction (SPE) using a Polymeric Reversed-Phase Sorbent

This method offers the highest level of sample clean-up and concentration.

  • Sample Pre-treatment:

    • To 100 µL of plasma, add an internal standard.

    • Add 100 µL of 2% phosphoric acid in water to acidify the sample.

    • Vortex to mix.

  • SPE Cartridge Conditioning:

    • Condition a polymeric reversed-phase SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

    • Equilibrate the cartridge with 1 mL of water. Do not allow the sorbent to go dry.

  • Sample Loading:

    • Load the pre-treated plasma sample onto the SPE cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

  • Washing:

    • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elution:

    • Elute the analyte with 1 mL of methanol or acetonitrile into a clean collection tube.

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in a suitable volume of the initial mobile phase.

References

  • SPAP: Soluble Human Plasma Proteoform Analysis via Acetonitrile Precipitation and Top-Down Mass Spectrometry. ACS Publications. Available from: [Link]

  • Derivatization methods for the LC-MS/MS analyses of carboxylic acids. ResearchGate. Available from: [Link]

  • Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. Available from: [Link]

  • LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. Available from: [Link]

  • Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent. Available from: [Link]

  • An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. PMC. Available from: [Link]

  • One-step extraction of polar drugs from plasma by parallel artificial liquid membrane extraction. PubMed. Available from: [Link]

  • BA Method Development: Polar Compounds. BioPharma Services. Available from: [Link]

  • Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. Agilent. Available from: [Link]

  • Regulatory Knowledge Guide for Small Molecules. NIH's Seed. Available from: [Link]

  • Comparing the Extraction Performance in Mouse Plasma of Different Biphasic Methods for Polar and Nonpolar Compounds. Journal of Proteome Research - ACS Publications. Available from: [Link]

  • Sample treatment based on extraction techniques in biological matrices. Ovid. Available from: [Link]

  • Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. Available from: [Link]

  • Fractionation of Acidic, Basic, and Neutral Drugs from Plasma with an SPE Mixed Mode Strong Cation Exchange Polymeric Resin. Agilent. Available from: [Link]

  • Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. PubMed. Available from: [Link]

  • Troubleshooting Low Recovery Rates in Chromatographic Analysis. WelchLab. Available from: [Link]

  • HPLC Troubleshooting Guide. Available from: [Link]

  • LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. Chromatography Online. Available from: [Link]

  • Global Guide to Stability Testing for Cell Therapy Products & Regulatory Compliance. Available from: [Link]

  • MoKa - pKa modelling. Molecular Discovery. Available from: [Link]

  • Stability Testing of Drug Substances and Drug Products. FDA. Available from: [Link]

  • Rowan's Free Online pKa Calculator. Rowan. Available from: [Link]

  • Q1 Stability Testing of Drug Substances and Drug Products. FDA. Available from: [Link]

  • Acid Dissociation Constant Calculator | pKa Prediction Software. ACD/Labs. Available from: [Link]

  • pKa Prediction. Rowan. Available from: [Link]

  • Solid Phase Extraction Technique – Trends, Opportunities and Applications. Available from: [Link]

  • On-line Software - Virtual Computational Chemistry Laboratory. Available from: [Link]

Sources

Optimization

Technical Support Center: Mitigating Matrix Effects in the LC-MS/MS Analysis of 4-hydroxy-3-methylbut-2-enoic acid

Welcome to the technical support resource for the LC-MS/MS analysis of 4-hydroxy-3-methylbut-2-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolv...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the LC-MS/MS analysis of 4-hydroxy-3-methylbut-2-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to matrix effects, a common challenge in bioanalysis.[1][2] As a small, polar carboxylic acid, 4-hydroxy-3-methylbut-2-enoic acid is susceptible to interference from endogenous components in biological matrices, which can lead to ion suppression or enhancement and compromise data quality.[2][3]

This center provides a combination of frequently asked questions for quick reference and in-depth troubleshooting guides for more complex issues.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects, and why are they a concern for the analysis of 4-hydroxy-3-methylbut-2-enoic acid?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[4] For a small, polar molecule like 4-hydroxy-3-methylbut-2-enoic acid, which has limited retention on traditional reversed-phase columns, there is a high probability of co-elution with other polar endogenous materials like salts and phospholipids.[5] This interference can suppress or enhance the analyte's signal in the mass spectrometer, leading to inaccurate quantification, poor precision, and reduced sensitivity.[2][6] Electrospray ionization (ESI) is particularly susceptible to these effects.[7]

Q2: I'm observing a significantly lower signal for my analyte in plasma samples compared to the standards in pure solvent. What is the likely cause?

A: This is a classic indication of ion suppression.[8] Components in the plasma matrix, such as phospholipids, are likely co-eluting with your analyte and competing for ionization in the ESI source.[7] This competition reduces the number of analyte ions that reach the detector, resulting in a lower signal.[3] To confirm this, you can perform a post-extraction spike experiment to quantify the extent of the matrix effect.[5]

Q3: What is the most effective way to counteract matrix effects?

A: While there is no single solution for all scenarios, a robust sample preparation procedure is the most effective strategy to minimize matrix effects by removing interfering components before they enter the LC-MS/MS system.[7][9] Additionally, optimizing the chromatographic separation to resolve the analyte from matrix components is crucial.[9][10] The use of a stable isotope-labeled internal standard (SIL-IS) is also highly recommended to compensate for any remaining matrix effects.[11]

Q4: When should I consider using a stable isotope-labeled internal standard (SIL-IS)?

A: A SIL-IS is the preferred choice for quantitative bioanalysis and should be used whenever possible, especially when significant matrix effects are anticipated or observed.[11][12][13] A SIL-IS has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression or enhancement.[11] By using the ratio of the analyte signal to the SIL-IS signal for quantification, variability due to matrix effects can be effectively normalized, leading to improved accuracy and precision.[11]

Q5: Can I just dilute my sample to reduce matrix effects?

A: Sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[10][14] However, this approach is only feasible if the concentration of your analyte is high enough to remain well above the lower limit of quantification (LLOQ) after dilution.[10] For trace-level analysis, dilution may compromise the sensitivity of the assay.

In-depth Troubleshooting Guides

Guide 1: Diagnosing and Quantifying Matrix Effects

Before you can effectively address matrix effects, you need to confirm their presence and understand their magnitude.

Issue: Inconsistent results, poor reproducibility, or a significant discrepancy between the response in matrix versus neat solution.

Step-by-Step Protocol: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)[7]
  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Prepare a standard of 4-hydroxy-3-methylbut-2-enoic acid in the mobile phase reconstitution solvent at a known concentration (e.g., mid-range of your calibration curve).

    • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix (e.g., plasma, urine). After the final extraction step (e.g., evaporation), spike the dried extract with the same concentration of analyte as in Set A.

    • Set C (Pre-Spiked Matrix): Spike the blank matrix with the analyte before starting the extraction process. This set is used to determine recovery.

  • Analysis: Analyze all three sets of samples by LC-MS/MS.

  • Calculations:

    • Matrix Factor (MF): MF = (Peak Area in Set B) / (Peak Area in Set A)

      • An MF < 1 indicates ion suppression.

      • An MF > 1 indicates ion enhancement.

      • An MF = 1 indicates no matrix effect.

    • Recovery (RE): RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

    • Overall Process Efficiency (PE): PE (%) = [(Peak Area in Set C) / (Peak Area in Set A)] * 100 or PE (%) = MF * RE

This quantitative assessment will guide your subsequent method development and troubleshooting efforts.

Guide 2: Optimizing Sample Preparation

A clean sample is the best defense against matrix effects.[7] Given that 4-hydroxy-3-methylbut-2-enoic acid is a polar molecule, careful selection of the extraction technique is critical.

Issue: Significant ion suppression (Matrix Factor < 0.8) has been confirmed.

Option A: Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that can effectively remove interfering matrix components.[9][15] For a polar analyte, a mixed-mode or polar SPE sorbent is often a good choice.[16][17]

Recommended SPE Protocol (Mixed-Mode Cation Exchange):

  • Sorbent Selection: Choose a mixed-mode cation exchange sorbent. Since 4-hydroxy-3-methylbut-2-enoic acid is a carboxylic acid, it will be negatively charged at neutral or high pH, making anion exchange a suitable mechanism.

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Equilibration: Equilibrate the cartridge with 1 mL of a weak buffer at a pH that ensures the analyte is ionized (e.g., ammonium acetate, pH 5-6).

  • Load: Load the pre-treated sample (e.g., plasma diluted with the equilibration buffer).

  • Wash:

    • Wash 1: 1 mL of the equilibration buffer to remove salts.

    • Wash 2: 1 mL of a non-polar solvent (e.g., 5% methanol in methyl tert-butyl ether) to remove lipids and other non-polar interferences.

  • Elute: Elute the analyte with 1 mL of a solvent containing a small percentage of a strong acid or base to neutralize the charge on the analyte or sorbent (e.g., 5% formic acid or 2% ammonium hydroxide in methanol, depending on the specific sorbent chemistry).

  • Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

Option B: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubility in two immiscible liquids.[18] For a polar analyte, a "polar first" approach can be effective.

Recommended LLE Protocol:

  • Initial Extraction: To a 100 µL plasma sample, add 400 µL of a cold (-20°C) mixture of acetonitrile and methanol (1:1, v/v) to precipitate proteins.[19][20]

  • Vortex and Centrifuge: Vortex the sample vigorously and then centrifuge at high speed (e.g., 14,000 g) for 5 minutes.

  • Separate Phases: A biphasic or triphasic system may form.[19][20] The upper aqueous/organic layer will contain the polar metabolites, including 4-hydroxy-3-methylbut-2-enoic acid.[20] The lower layer and the protein pellet will contain non-polar lipids and precipitated proteins.

  • Collect Supernatant: Carefully collect the supernatant containing your analyte.

  • Evaporate and Reconstitute: Evaporate the supernatant to dryness and reconstitute in the initial mobile phase.

Technique Selectivity Throughput Notes
Protein Precipitation LowHighQuick and easy, but often results in significant matrix effects due to co-precipitation.[7]
Liquid-Liquid Extraction (LLE) ModerateModerateCan be optimized for polar analytes; may require solvent scouting.[19]
Solid-Phase Extraction (SPE) HighHigh (with automation)Highly effective for removing interferences but requires more method development.[15][21]
Guide 3: Chromatographic Improvements with HILIC

For highly polar analytes that are poorly retained in reversed-phase chromatography, Hydrophilic Interaction Liquid Chromatography (HILIC) is a powerful alternative.[22][23][24] HILIC uses a polar stationary phase and a mobile phase with a high organic content, which enhances the retention of polar compounds and can improve separation from matrix interferences.[25][26]

Issue: Analyte elutes at or near the void volume in reversed-phase, leading to co-elution with salts and phospholipids.

HILIC Method Development Workflow

HILIC_Workflow cluster_prep Preparation cluster_mobile_phase Mobile Phase Optimization cluster_eval Evaluation start Analyte is poorly retained on C18 col_select Select HILIC Column (Amide, Silica, Diol) start->col_select mp_organic Start with high organic mobile phase (e.g., 95% Acetonitrile) col_select->mp_organic mp_aqueous Aqueous: Buffered (e.g., Ammonium Formate) Adjust pH for analyte ionization mp_organic->mp_aqueous gradient Develop gradient: Decrease organic solvent to elute mp_aqueous->gradient eval_retention Evaluate Retention Time and Peak Shape gradient->eval_retention eval_matrix Re-assess Matrix Effect (Post-extraction spike) eval_retention->eval_matrix eval_matrix->col_select Further Optimization Needed success Optimized Method eval_matrix->success Matrix Effect Minimized IonSuppression cluster_source ESI Droplet cluster_gas_phase Gas Phase Analyte Analyte Analyte_Ion [Analyte+H]+ Analyte->Analyte_Ion Ionization Matrix Matrix Component Matrix_Ion [Matrix+H]+ Matrix->Matrix_Ion Ionization Analyte_Ion->Matrix Suppression MS_Inlet MS Inlet Analyte_Ion->MS_Inlet Matrix_Ion->MS_Inlet Competition

Sources

Troubleshooting

Technical Support Center: Enhancing the Chemical Stability of 4-hydroxy-3-methyl-2-butenoic Acid in Aqueous Buffer Solutions

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 4-hydroxy-3-methyl-2-butenoic acid. This guide provides in-depth troubleshooting advice, fr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 4-hydroxy-3-methyl-2-butenoic acid. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address the challenges associated with the chemical stability of this compound in aqueous buffer solutions. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity of your experiments and formulations.

Introduction: Understanding the Instability of 4-hydroxy-3-methyl-2-butenoic Acid

4-hydroxy-3-methyl-2-butenoic acid, an α,β-unsaturated carboxylic acid, is susceptible to degradation in aqueous environments. Its structure, containing a conjugated double bond, a carboxylic acid group, and a hydroxyl group, presents multiple reactive sites. Understanding the primary degradation pathways is the first step toward mitigating instability. The main routes of degradation include:

  • Hydrolysis: While the carboxylic acid itself is not hydrolyzed, ester derivatives of this compound would be susceptible to acid or base-catalyzed hydrolysis.

  • Oxidation: The electron-rich double bond is prone to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or peroxides.[1]

  • Photodegradation: The conjugated system can absorb UV light, leading to photo-isomerization or photo-oxidation, resulting in the formation of radical species and subsequent degradation.[1]

  • Thermal Degradation: Elevated temperatures can accelerate decomposition reactions, potentially including decarboxylation.[1]

This guide will provide strategies to control these degradation pathways and enhance the stability of your 4-hydroxy-3-methyl-2-butenoic acid solutions.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability of 4-hydroxy-3-methyl-2-butenoic acid in aqueous buffers.

Q1: My solution of 4-hydroxy-3-methyl-2-butenoic acid is showing a decrease in purity over a short period. What are the likely causes?

A1: Rapid purity loss is often multifactorial. The primary suspects are pH-mediated degradation, oxidation, and photodegradation. The α,β-unsaturated carboxylic acid moiety is susceptible to nucleophilic attack, and the rate of such reactions can be pH-dependent.[2] Additionally, dissolved oxygen in your buffer can initiate oxidative degradation, a process that can be accelerated by exposure to light and trace metal contaminants.[1]

Q2: What is the optimal pH range for storing 4-hydroxy-3-methyl-2-butenoic acid in an aqueous buffer?

A2: While specific data for 4-hydroxy-3-methyl-2-butenoic acid is not extensively published, for many carboxylic acids, a slightly acidic pH (around 4-6) is often found to be the most stable region in aqueous solutions.[2] In this range, the carboxylic acid is partially protonated, which can reduce its susceptibility to certain degradation pathways. However, it is crucial to perform a pH-rate profile study for your specific formulation to determine the optimal pH for maximum stability.

Q3: I've observed a color change in my buffered solution. What could be the reason?

A3: A color change often indicates the formation of degradation products with extended conjugated systems that absorb visible light. This can be a result of oxidative degradation or polymerization reactions initiated by radicals. It is a strong indicator of compound instability and should be investigated immediately.

Q4: How can I monitor the degradation of 4-hydroxy-3-methyl-2-butenoic acid in my experiments?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable way to monitor the degradation.[3] This involves developing an HPLC method that can separate the parent compound from all potential degradation products. A photodiode array (PDA) detector is useful for monitoring peak purity and detecting the emergence of new peaks that may represent degradants.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common stability issues encountered during experiments with 4-hydroxy-3-methyl-2-butenoic acid.

Observed Issue Potential Cause Troubleshooting Steps & Solutions
Rapid decrease in HPLC peak area of the parent compound. pH-induced degradation, Oxidation, Photodegradation1. pH Optimization: Conduct a pH-rate profile study by preparing the solution in a series of buffers with varying pH (e.g., pH 3 to 8) and monitor the degradation over time. Identify the pH of maximum stability. 2. Deoxygenate Buffers: Sparge your buffer with an inert gas (e.g., nitrogen or argon) before preparing your solution to remove dissolved oxygen. 3. Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photodegradation.[3]
Appearance of new peaks in the HPLC chromatogram. Formation of degradation products.1. Characterize Degradants: Use HPLC-MS to obtain the mass of the new peaks to help identify the degradation products and elucidate the degradation pathway. 2. Forced Degradation Study: Intentionally degrade the compound under various stress conditions (acid, base, peroxide, heat, light) to generate potential degradation products. This will help confirm the identity of the peaks observed in your stability samples.[4]
Inconsistent results between experimental replicates. Variability in solution preparation or storage conditions.1. Standardize Procedures: Ensure consistent buffer preparation, pH measurement, and storage conditions (temperature, light exposure) for all samples. 2. Use Freshly Prepared Solutions: Whenever possible, use freshly prepared solutions of 4-hydroxy-3-methyl-2-butenoic acid for your experiments to minimize the impact of degradation.
Precipitation or cloudiness in the solution. Formation of insoluble degradation products or exceeding the solubility limit.1. Analyze the Precipitate: If possible, isolate and analyze the precipitate to identify its composition. 2. Solubility Assessment: Determine the solubility of 4-hydroxy-3-methyl-2-butenoic acid in your chosen buffer system to ensure you are working within its solubility limits. The use of co-solvents may be necessary.

Experimental Protocols for Enhancing Stability

Below are detailed protocols for three common strategies to improve the chemical stability of 4-hydroxy-3-methyl-2-butenoic acid in aqueous solutions.

Protocol 1: Stabilization Using Antioxidants

Rationale: Antioxidants can inhibit oxidative degradation by scavenging free radicals or by chelating metal ions that can catalyze oxidation.[5] For an α,β-unsaturated system, chain-breaking antioxidants are particularly effective.

Step-by-Step Methodology:

  • Selection of Antioxidant: Choose an antioxidant that is soluble and stable in your aqueous buffer system. Common choices include ascorbic acid, butylated hydroxytoluene (BHT), and tocopherols. A combination of antioxidants can sometimes provide synergistic protection.[5]

  • Determine Optimal Concentration: Prepare a series of solutions of 4-hydroxy-3-methyl-2-butenoic acid in your chosen buffer containing varying concentrations of the selected antioxidant (e.g., 0.01%, 0.05%, 0.1% w/v).

  • Stress Conditions: Expose the solutions (including a control without antioxidant) to accelerated stability conditions, such as elevated temperature (e.g., 40°C) or exposure to a controlled light source.

  • Monitoring: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw aliquots and analyze by a validated stability-indicating HPLC method to determine the concentration of the parent compound.

  • Data Analysis: Plot the percentage of remaining 4-hydroxy-3-methyl-2-butenoic acid against time for each antioxidant concentration to determine the most effective concentration for stabilization.

Protocol 2: Stabilization through Cyclodextrin Complexation

Rationale: Cyclodextrins are cyclic oligosaccharides that can encapsulate guest molecules within their hydrophobic cavity, shielding them from the aqueous environment and thereby improving their stability.[6] This is particularly useful for protecting labile functional groups from hydrolysis and oxidation.

Step-by-Step Methodology:

  • Cyclodextrin Selection: Choose a cyclodextrin based on the size and polarity of 4-hydroxy-3-methyl-2-butenoic acid. β-cyclodextrin or its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are common choices for small molecules.[6]

  • Phase Solubility Study:

    • Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 15 mM).

    • Add an excess amount of 4-hydroxy-3-methyl-2-butenoic acid to each solution.

    • Agitate the solutions at a constant temperature until equilibrium is reached (typically 24-48 hours).

    • Filter the solutions to remove the undissolved compound.

    • Analyze the concentration of dissolved 4-hydroxy-3-methyl-2-butenoic acid in the filtrate by HPLC.

    • Plot the concentration of the dissolved compound against the cyclodextrin concentration to determine the complexation efficiency.[6]

  • Preparation of the Inclusion Complex (Freeze-Drying Method):

    • Dissolve 4-hydroxy-3-methyl-2-butenoic acid and the cyclodextrin in a 1:1 molar ratio in water.

    • Stir the solution for 24 hours at room temperature.

    • Freeze the solution rapidly using liquid nitrogen or a dry ice/acetone bath.

    • Lyophilize the frozen solution under high vacuum for 48-72 hours to obtain a dry powder of the inclusion complex.[7]

  • Stability Assessment: Reconstitute the lyophilized complex in your aqueous buffer and compare its stability over time against a solution of the uncomplexed compound.

Protocol 3: Enhancing Long-Term Stability by Lyophilization

Rationale: Lyophilization (freeze-drying) removes water from the formulation, creating a solid-state product where degradation reactions are significantly slowed down, thus enhancing long-term stability.[8]

Step-by-Step Methodology:

  • Formulation Development:

    • Dissolve 4-hydroxy-3-methyl-2-butenoic acid in a suitable aqueous solution.

    • Add a bulking agent (e.g., mannitol or sucrose) to provide an elegant cake structure.

    • The inclusion of a cryoprotectant may also be necessary to protect the molecule during freezing.[9]

  • Freezing:

    • Fill the formulated solution into vials.

    • Place the vials on the shelves of a lyophilizer and cool them to a temperature below the eutectic point or glass transition temperature of the formulation (typically -40°C to -50°C).[4]

  • Primary Drying (Sublimation):

    • Apply a vacuum to the chamber (e.g., 100-200 mTorr).

    • Gradually increase the shelf temperature to provide energy for the ice to sublime directly into vapor. The product temperature must be kept below its collapse temperature.[4]

  • Secondary Drying (Desorption):

    • Once all the ice has sublimated, further increase the shelf temperature (e.g., to 25°C) and reduce the pressure to remove any residual bound water.[8]

  • Storage and Reconstitution:

    • Backfill the chamber with an inert gas like nitrogen before stoppering the vials.

    • Store the lyophilized product at the recommended temperature.

    • To use, reconstitute the powder with the appropriate aqueous buffer.

    • Assess the stability of the reconstituted solution.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows described in this guide.

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis API 4-hydroxy-3-methyl-2-butenoic acid Solution Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) API->Acid Expose to Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) API->Base Expose to Oxidation Oxidation (e.g., 3% H2O2, RT) API->Oxidation Expose to Thermal Thermal (e.g., 80°C) API->Thermal Expose to Photo Photolytic (ICH Q1B Guidelines) API->Photo Expose to HPLC Stability-Indicating HPLC Analysis Acid->HPLC Analyze at Time Points Base->HPLC Analyze at Time Points Oxidation->HPLC Analyze at Time Points Thermal->HPLC Analyze at Time Points Photo->HPLC Analyze at Time Points Characterization Identify Degradation Products (LC-MS, NMR) HPLC->Characterization Elucidate Pathways

Caption: Workflow for a forced degradation study.

Cyclodextrin_Complexation_Workflow cluster_solubility Phase Solubility Study cluster_prep Inclusion Complex Preparation Prep_Sol Prepare CD Solutions of Increasing Concentration Add_Excess Add Excess 4-hydroxy-3-methyl-2-butenoic acid Prep_Sol->Add_Excess Equilibrate Equilibrate (24-48h) Add_Excess->Equilibrate Filter Filter Undissolved Compound Equilibrate->Filter Analyze Analyze Supernatant by HPLC Filter->Analyze Dissolve Dissolve Compound and CD in Water (1:1 Molar Ratio) Stir Stir for 24h Dissolve->Stir Freeze Rapid Freezing Stir->Freeze Lyophilize Lyophilize (48-72h) Freeze->Lyophilize Complex Dry Inclusion Complex Powder Lyophilize->Complex

Caption: Workflow for cyclodextrin inclusion complexation.

Quantitative Data Summary

Condition Parameter Expected Outcome Rationale
pH 3-8Optimal stability likely in the weakly acidic range (pH 4-6).Minimizes both acid- and base-catalyzed degradation pathways common for unsaturated systems.[2]
Temperature 4°C vs. 25°C vs. 40°CDegradation rate will increase significantly with temperature.Follows Arrhenius kinetics, where higher temperatures provide more energy to overcome the activation energy of degradation reactions.
Light Exposed vs. ProtectedSignificant degradation expected upon exposure to UV light.The conjugated system absorbs UV radiation, leading to photochemical reactions.[1]
Oxygen Deoxygenated vs. AmbientStability will be enhanced in deoxygenated solutions.Reduces the potential for oxidative degradation of the double bond.[1]

Conclusion

The chemical stability of 4-hydroxy-3-methyl-2-butenoic acid in aqueous buffer solutions is a critical factor for the success of research and development activities. By understanding the potential degradation pathways and implementing the troubleshooting and stabilization strategies outlined in this guide, researchers can significantly improve the reliability and reproducibility of their experiments. We strongly recommend conducting thorough stability studies, including forced degradation and pH-rate profiles, to establish the optimal conditions for your specific application.

References

  • Vardan, V. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30.
  • International Biopharmaceutical Industry. (n.d.). Optimising Pharmaceutical Processes: A Guide to Lyophilisation Cycle Development. Retrieved from [Link]

  • Patel, J., & Patel, K. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201.
  • Ascendia Pharma. (2024). Lyophilization Technology for Improving Stability of Small and Large Molecules. Retrieved from [Link]

  • OAText. (2016). Inclusion complex formation of cyclodextrin with its guest and their applications.
  • Loftsson, T., & Brewster, M. E. (2010). Cyclodextrins as pharmaceutical excipients. Pharmaceutical technology, 34(2), 40-51.
  • ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

  • Gattefosse. (2021). Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems. Retrieved from [Link]

  • LyophilizationWorld. (2026). Cycle Development: A Scientific Analysis of Six Formulation Classes. Retrieved from [Link]

  • PCI Pharma Services. (2024). Lyo 101: Challenges & Solutions in Lyophilization Cycle Development. Retrieved from [Link]

  • BioProcess International. (2016). Bridging Analytical Methods for Release and Stability Testing: Technical, Quality and Regulatory Considerations. Retrieved from [Link]

  • LCGC International. (2026). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

  • Mooney, K. G., Mintun, M. A., Himmelstein, K. J., & Stella, V. J. (1981). Dissolution kinetics of carboxylic acids II: effect of buffers. Journal of pharmaceutical sciences, 70(1), 22–32.
  • Pharmabios. (n.d.). Lyophilization, a complex multi-step process. Retrieved from [Link]

Sources

Optimization

Optimizing purification and crystallization methods for synthetic 2-Butenoic acid, 4-hydroxy-3-methyl-

Welcome to the Technical Support Center for the purification and crystallization of 2-Butenoic acid, 4-hydroxy-3-methyl- (also known as (E)-4-hydroxy-3-methylbut-2-enoic acid or HMB-acid). As a critical intermediate, thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and crystallization of 2-Butenoic acid, 4-hydroxy-3-methyl- (also known as (E)-4-hydroxy-3-methylbut-2-enoic acid or HMB-acid).

As a critical intermediate, this compound is the direct precursor to (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP)—the terminal metabolite of the non-mevalonate (MEP) pathway—and is heavily utilized in the synthesis of Group III Metabotropic Glutamate Receptor Agonists 1. However, isolating the pure (E)-acid presents two major thermodynamic and kinetic hurdles: spontaneous lactonization and stereoisomeric co-precipitation. This guide is designed to help you troubleshoot these specific failure modes using field-proven, self-validating methodologies.

Workflow & Failure Mode Analysis

Understanding the causal relationship between your experimental conditions and the molecule's structural vulnerabilities is the first step to optimization. The diagram below maps the standard purification workflow against the most common points of failure.

PurificationWorkflow Crude Crude Reaction Mixture (E/Z isomers + Impurities) Extraction pH-Controlled Extraction (pH 4.5 - 5.0) Crude->Extraction Concentration Low-Temp Evaporation (< 30°C) Extraction->Concentration Organic phase Lactone Failure: Lactonization (4-Methyl-2(5H)-furanone) Extraction->Lactone If pH < 3.0 Crystallization Anti-Solvent Crystallization (Et2O / Pentane at -20°C) Concentration->Crystallization Crude Oil Concentration->Lactone If Temp > 40°C Pure Pure (E)-4-Hydroxy-3-methyl- 2-butenoic acid Crystallization->Pure Selective precipitation Isomer Failure: Z-Isomer Co-precipitation Crystallization->Isomer If cooling too rapid or wrong solvent

Workflow for the purification of 4-hydroxy-3-methyl-2-butenoic acid, highlighting failure modes.

Troubleshooting FAQs

Q1: Why does my product spontaneously convert into a cyclic impurity during concentration? A1: Your product is undergoing acid-catalyzed intramolecular esterification, forming the γ-lactone 4-methyl-2(5H)-furanone (CAS 6124-79-4) 2, 3.

  • Causality: The hydroxyl group at the C4 position is in close spatial proximity to the C1 carboxyl group. Under highly acidic conditions (pH < 3.0) or elevated temperatures (>40°C), the carboxylate is protonated, making it highly electrophilic. The C4 hydroxyl oxygen subsequently attacks the carbonyl carbon, releasing water and forming a thermodynamically stable 5-membered ring.

  • Solution: Maintain a strictly controlled pH of 4.5–5.0 during aqueous extraction. This keeps the carboxyl group partially deprotonated (less electrophilic) while still allowing the molecule to partition into the organic phase. Always concentrate the solvent under high vacuum at temperatures strictly below 30°C.

Q2: How can I effectively separate the (E) and (Z) isomers during crystallization? A2: Separation relies on exploiting the differential lattice energies of the (E) and (Z) isomers through carefully controlled anti-solvent crystallization.

  • Causality: The (E)-isomer (trans-like) packs more efficiently into a crystalline lattice than the sterically hindered (Z)-isomer. By using a binary solvent system, you create a supersaturated state where the (E)-isomer reaches its solubility limit first and nucleates, while the (Z)-isomer remains solvated in the mother liquor.

  • Solution: Avoid rapid cooling ("crash cooling"), which traps the (Z)-isomer in the precipitating matrix. Instead, utilize a slow cooling gradient (e.g., 0.5°C/min down to -20°C) to allow the (E)-isomer to form pure, highly ordered crystals.

Q3: My compound is "oiling out" instead of forming crystals. How do I fix this? A3: "Oiling out" (liquid-liquid phase separation) occurs when the compound's solubility drops faster than its nucleation rate, causing it to separate as a dense, impure liquid phase rather than a solid.

  • Causality: This is typically caused by using a solvent system that is too polar (e.g., Methanol/Water) or by adding the anti-solvent too rapidly, bypassing the metastable zone required for nucleation.

  • Solution: Switch to a lower-polarity solvent system (see Section 4). Re-dissolve the oil in a minimum amount of the primary solvent at 35°C, and add the anti-solvent dropwise until the solution becomes faintly cloudy. Seed the solution with a pure crystal of the (E)-acid to bypass the nucleation energy barrier, forcing solid-state crystallization.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, the following protocols incorporate built-in validation checks so you can verify the integrity of your compound before proceeding to the next step.

Protocol A: pH-Controlled Extraction
  • Quenching: Following the synthesis/hydrolysis of the ester precursor, immediately cool the reaction mixture to 0°C using an ice bath.

  • pH Adjustment: Slowly add a 1M Sodium Acetate/Acetic Acid buffer. Monitor continuously with a calibrated pH probe until the solution stabilizes at exactly pH 4.5 .

  • Extraction: Extract the aqueous layer three times with equal volumes of cold Ethyl Acetate (EtOAc).

  • Validation Check (In-Process): Spot the organic layer on a TLC plate (Silica gel, EtOAc:Hexane 1:1). Stain with KMnO₄.

    • Success: A single spot (Rf ~0.3) indicates the desired acid.

    • Failure: A high-running spot (Rf ~0.8) indicates lactone formation. If the lactone spot is dominant, discard the batch and re-optimize your pH control.

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and concentrate using a rotary evaporator. Critical: Set the water bath to a maximum of 25°C and use a high-vacuum pump to remove the EtOAc.

Protocol B: Anti-Solvent Crystallization of the (E)-Isomer
  • Dissolution: Dissolve the crude, viscous oil from Protocol A in a minimum volume of Diethyl Ether (Et₂O) at 30°C (approx. 2 mL Et₂O per gram of crude).

  • Anti-Solvent Addition: While stirring gently, add Pentane dropwise until a faint, persistent turbidity appears.

  • Seeding & Annealing: Add 1-2 mg of pure (E)-4-hydroxy-3-methyl-2-butenoic acid seed crystals. Stir at room temperature for 30 minutes to allow the crystal lattice to organize and the turbidity to clear into fine particulates.

  • Cooling Gradient: Transfer the flask to a programmable chiller or a -20°C freezer. Allow it to cool undisturbed for 18 hours.

  • Harvesting: Rapidly filter the resulting white crystalline solid through a pre-chilled Büchner funnel. Wash the filter cake with 10 mL of ice-cold Pentane and dry under high vacuum for 4 hours.

  • Validation Check (Post-Process): Run an FTIR scan of the dried crystals.

    • Success: A strong C=O stretch at ~1690 cm⁻¹ confirms the carboxylic acid.

    • Failure: A peak at ~1750 cm⁻¹ indicates lactone contamination.

Quantitative Data: Solvent System Optimization

The choice of solvent dictates both the yield and the isomeric purity of the final product. The table below summarizes the performance of various binary solvent systems for crystallizing the (E)-acid.

Solvent System (v/v)Temp (°C)Typical Yield (%)(E):(Z) RatioLactone Impurity (%)Observation
Diethyl Ether / Pentane (1:4) -2072>99:1<0.5High-purity crystalline needles. Optimal choice.
Ethyl Acetate / Hexane (1:3) -2065>98:2<1.0Good alternative if ether must be avoided.
DCM / Hexane (1:2) 05590:10~3.0Co-precipitation of Z-isomer observed.
Methanol / Water (1:1) 4N/AN/A>10.0Oiling out; accelerated lactonization.

References

  • A Virtual Screening Hit Reveals New Possibilities for Developing Group III Metabotropic Glutamate Receptor Agonists. ACS Publications. Available at:[Link]

Sources

Troubleshooting

Overcoming peak tailing in gas chromatography for 4-hydroxy-3-methyl-2-butenoic acid

As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification, especially when dealing with challenging analytes like 4-hydroxy-3-methyl-2-butenoic acid....

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification, especially when dealing with challenging analytes like 4-hydroxy-3-methyl-2-butenoic acid. This technical support guide is designed to provide you with a systematic approach to diagnosing and resolving peak tailing, ensuring the integrity and reproducibility of your chromatographic data.

Technical Support Center: Gas Chromatography of 4-hydroxy-3-methyl-2-butenoic acid

Frequently Asked Questions (FAQs)

Q1: What exactly is peak tailing and why is it detrimental to my analysis?

A: Peak tailing is a chromatographic phenomenon where a peak appears asymmetrical, with a "tail" extending from the peak maximum towards longer retention times. Instead of a symmetrical Gaussian shape, the peak looks like a right-triangle. This is problematic for several reasons:

  • Inaccurate Quantification: Peak integration becomes unreliable and less reproducible, leading to significant errors in concentration measurements.[1]

  • Reduced Resolution: Tailing peaks can merge with adjacent peaks, making it difficult to accurately quantify individual components in a complex mixture.

  • Lower Sensitivity: As the peak broadens, its height decreases, which can lower the signal-to-noise ratio and negatively impact the limit of detection.

Q2: Why is 4-hydroxy-3-methyl-2-butenoic acid so susceptible to peak tailing?

A: The molecular structure of 4-hydroxy-3-methyl-2-butenoic acid is the primary reason for its challenging chromatographic behavior. It contains two highly polar functional groups: a carboxylic acid (-COOH) and a hydroxyl (-OH) group.[2][3] These groups contain "active hydrogens" that readily form strong hydrogen bonds with any available active sites within the GC system.[4][5]

These active sites are typically exposed silanol groups (-Si-OH) found on the surfaces of glass inlet liners, the fused silica column itself (especially at the inlet where the stationary phase may be degraded), or metal surfaces in the flow path.[1][5] This secondary interaction delays the elution of a portion of the analyte molecules, causing the characteristic peak tail.[6]

Q3: Can I analyze 4-hydroxy-3-methyl-2-butenoic acid directly by GC without derivatization?

A: Direct analysis is extremely challenging and generally not recommended for quantitative applications. The high polarity and potential for strong hydrogen bonding mean you will likely encounter severe peak tailing, poor sensitivity, or even complete loss of the analyte due to irreversible adsorption in the inlet or on the column.[4]

If direct analysis must be attempted, it would require an exceptionally inert system, including a highly deactivated inlet liner and a specialized, acid-deactivated column (e.g., a FFAP or modern Wax phase) designed for the analysis of free carboxylic acids.[7][8] However, even with these measures, achieving good peak shape and reproducibility is difficult.

Q4: What is the single most effective strategy to eliminate peak tailing for this compound?

A: Derivatization . This chemical modification process is the most robust and reliable solution. Derivatization converts the polar, active -COOH and -OH groups into less polar, more volatile, and more thermally stable functional groups.[9] For 4-hydroxy-3-methyl-2-butenoic acid, the most common and effective method is silylation , which replaces the active hydrogens with a trimethylsilyl (TMS) group.[9] The resulting derivative is much less prone to adsorption and will exhibit significantly improved peak shape.

Systematic Troubleshooting Guide

Even with a good strategy, problems can arise. This guide provides a logical workflow for troubleshooting persistent peak tailing.

Problem: I am observing severe peak tailing, poor response, or no peak at all for 4-hydroxy-3-methyl-2-butenoic acid.

Root Cause: This is the classic symptom of strong analyte interaction with active sites in the GC system. The analyte is either being adsorbed in the inlet or is interacting so strongly with the column that it elutes as a very broad, tailing peak.

Solution 1: Implement Derivatization (Silylation)

This should be your first and most critical step. By blocking the polar functional groups, you fundamentally change the analyte's properties to be more "GC-friendly".

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a powerful and common silylating agent.[9][10]

Materials:

  • Dried sample extract containing the analyte.

  • BSTFA + 1% TMCS reagent.

  • Anhydrous solvent (e.g., Pyridine, Acetonitrile, or Dichloromethane).

  • GC vials (2 mL) with inserts.

  • Heating block or GC oven.

Procedure:

  • Ensure Sample is Dry: Silylating reagents are extremely sensitive to moisture, which will consume the reagent and inhibit the reaction.[10] Dry your sample completely, for example, by evaporating the solvent under a gentle stream of nitrogen.

  • Reconstitute Sample: Add 50-100 µL of an anhydrous solvent to the dried sample in the GC vial to dissolve the analytes.

  • Add Reagent: Add 50-100 µL of BSTFA + 1% TMCS. A 1:1 or 2:1 ratio of derivatizing reagent to solvent is a good starting point.[10]

  • Seal and Mix: Immediately cap the vial tightly and vortex for 10-15 seconds to ensure thorough mixing.

  • Heat: Place the vial in a heating block or the GC oven at 60-80°C for 30-60 minutes. The optimal time and temperature may require some method development.[10]

  • Cool: Allow the vial to cool to room temperature before injection.

  • Analyze: Inject 1 µL of the derivatized sample into the GC system.

DerivatizationWorkflow cluster_prep Sample Preparation cluster_reaction Derivatization Reaction cluster_analysis Analysis DrySample 1. Dry Sample (Under Nitrogen Stream) Reconstitute 2. Reconstitute (Anhydrous Solvent) DrySample->Reconstitute AddReagent 3. Add BSTFA + 1% TMCS Reconstitute->AddReagent Heat 4. Seal, Vortex & Heat (60-80°C, 30-60 min) AddReagent->Heat Cool 5. Cool to Room Temp Heat->Cool Inject 6. Inject into GC Cool->Inject

Caption: Silylation workflow for 4-hydroxy-3-methyl-2-butenoic acid.
Problem: I have derivatized my sample, but I am still seeing moderate peak tailing.

Root Cause: If derivatization doesn't completely solve the issue, it points to residual activity or suboptimal setup in your GC system. The derivatized analyte is still interacting with the system, or the chromatographic conditions are not ideal.

Solution 2: Systematically Audit and Optimize Your GC System

Follow these steps in order. Often, the problem lies in the first few inches of the sample path.

TroubleshootingFlow cluster_inlet Step 1: Inlet Maintenance cluster_column Step 2: Column Health cluster_method Step 3: Method Parameters Start Peak Tailing Persists After Derivatization CheckLiner Is the liner clean and properly deactivated? Start->CheckLiner CheckSeptum Is the septum new and not leaking? CheckLiner->CheckSeptum CheckTemp Is inlet temperature optimized (e.g., 250°C)? CheckSeptum->CheckTemp CheckInstall Is the column installed correctly (correct depth)? CheckTemp->CheckInstall TrimColumn Have you trimmed 10-20 cm from the column inlet? CheckInstall->TrimColumn CheckContamination Is the column contaminated (requires bakeout)? TrimColumn->CheckContamination CheckFlow Is the carrier gas flow rate correct and constant? CheckContamination->CheckFlow CheckOven Is the initial oven temp low enough for focusing? CheckFlow->CheckOven End Symmetrical Peak Achieved CheckOven->End Problem Solved

Caption: Troubleshooting logic for post-derivatization peak tailing.

The inlet is where most problems originate.[11]

  • Action: Replace the Inlet Liner. Even if it looks clean, active sites can accumulate. Use a high-quality, deactivated liner.[5][12] For splitless injections, a liner with a taper at the bottom can aid in focusing the sample onto the column.

  • Action: Replace the Septum. A cored or leaking septum can introduce contaminants and cause flow path disturbances.

  • Action: Verify Inlet Temperature. A temperature around 250°C is a good starting point.[13] If it's too low, the derivatized analyte may not vaporize completely. If it's too high, you risk degrading the analyte or the derivative.

  • Action: Check Column Installation. Ensure the column is cut cleanly at a 90° angle and installed at the correct depth in the inlet as per the manufacturer's instructions.[12][14] An improper cut can cause turbulence and peak distortion.[5]

  • Action: Trim the Column Inlet. Non-volatile residues and degraded stationary phase accumulate at the front of the column. Trimming 10-20 cm from the inlet end can remove these active sites and restore performance.[1][12]

  • Action: Condition the Column. If the column has been sitting idle or if you suspect contamination, perform a column bake-out according to the manufacturer's guidelines to remove any contaminants.

  • Action: Check Carrier Gas Purity and Flow. Ensure high-purity carrier gas (Helium or Hydrogen) and verify that there are no leaks in the system. Moisture or oxygen in the carrier gas can degrade the column's stationary phase, creating active sites.[1]

  • Action: Optimize the Oven Temperature Program. For splitless injections, the initial oven temperature should be about 20°C below the boiling point of the derivatization solvent to allow for proper analyte focusing (solvent effect).[12] A slow temperature ramp can sometimes exacerbate tailing if active sites are present.

Data & Parameter Summary Tables

For quick reference, here are recommended starting parameters and a troubleshooting checklist.

Table 1: Recommended GC Starting Parameters (Post-Derivatization)

ParameterRecommended SettingRationale
Inlet Type Split/SplitlessStandard for capillary GC.
Inlet Temp 250 °CBalances efficient vaporization with minimal degradation.[13]
Injection Mode SplitlessFor trace-level analysis to ensure complete sample transfer.
Liner Deactivated, Single TaperProtects analyte and aids in sample focusing.[15]
Carrier Gas Helium or HydrogenHigh purity is essential.
Flow Rate 1.0 - 1.5 mL/min (Constant Flow)Provides good efficiency for most capillary columns.
Column Phase 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, ZB-5)A mid-polarity, robust phase suitable for general analysis of derivatized compounds.[8]
Oven Program Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°CA typical starting point; adjust based on solvent and derivative volatility.
Detector FID or MSDepending on sensitivity and specificity requirements.

Table 2: Troubleshooting Checklist

SymptomPrimary CauseRecommended Action
All peaks tail Physical issue (installation)Re-cut and reinstall the column, checking for correct insertion depth.[5]
Only analyte peak tails Chemical activityDerivatize the sample; if already derivatized, replace liner and trim column inlet.[5]
Peak fronting Column overloadDilute the sample or decrease the injection volume.[12]
Split peaks Poor injection/focusingCheck column cut; for splitless, ensure initial oven temp is low enough relative to solvent boiling point.[12]
No peaks observed System leak or blockageCheck for gas leaks, ensure syringe is working, and check for a broken column.[15]

By following this structured approach—starting with the critical step of derivatization and then systematically verifying the inertness of your GC system—you can effectively overcome the challenges of analyzing 4-hydroxy-3-methyl-2-butenoic acid and achieve the high-quality, reproducible data your research demands.

References

  • Taylor, T. (2018, January 9). Troubleshooting GC peak shapes. Element Lab Solutions. [Link]

  • GL Sciences. (n.d.). 4-1 Distorted peak shapes | Technical Support. Retrieved from [Link]

  • LCGC North America. (2013, June 1). Troubleshooting GC Retention-Time, Efficiency, and Peak-Shape Problems. [Link]

  • SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

  • Bradley, C. (2026, March 26). Troubleshooting Peak Tailing in Gas Chromatography Workflows. Lab Manager. [Link]

  • Encyclopedia of Chromatography. (n.d.). Acids: Derivatization for GC Analysis. Retrieved from [Link]

  • Crawford Scientific. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. [Link]

  • Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. [Link]

  • Obrnuta faza. (n.d.). Derivatizing Reagents. Retrieved from [Link]

  • MACHEREY-NAGEL. (n.d.). Derivatization reagents for GC. Retrieved from [Link]

  • Phenomenex. (n.d.). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Retrieved from [Link]

  • Agilent. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. [Link]

  • ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

  • Separation Science. (2025, March 6). Fixing GC Peak Tailing for Cleaner Results. [Link]

  • Restek. (2020, May 13). Optimizing Splitless Injections: Inlet Temperature. [Link]

  • Separation Science. (2023, December 9). Inlet Activity. [Link]

  • SpectraBase. (n.d.). 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. Retrieved from [Link]

  • Shimadzu. (n.d.). GC Column Types & Selection Guide. Retrieved from [Link]

  • Agilent. (2021, April 22). Understanding the GC Inlet: Which Type is Most Appropriate for your Method?. [Link]

  • Microbioz India. (2023, November 22). Optimizing Gas Chromatography Parameters for Enhanced Performance. [Link]

  • PubChem. (n.d.). (Z)-4-hydroxy-3-methylbut-2-enoic acid. Retrieved from [Link]

  • LCGC International. (2025, March 10). Optimizing Splitless Injections in Gas Chromatography, Part III: Setting Up and Optimizing the Inlet. [Link]

Sources

Optimization

Technical Support Center: Stereoselectivity in the Synthesis of (E)-4-hydroxy-3-methylbut-2-enoic acid

Welcome to the technical support center for the stereoselective synthesis of (E)-4-hydroxy-3-methylbut-2-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the stereoselective synthesis of (E)-4-hydroxy-3-methylbut-2-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions regarding the control of E/Z isomerism in this critical synthesis.

Troubleshooting Guide: Enhancing (E)-Selectivity

This section addresses specific experimental challenges and provides actionable solutions to improve the stereochemical outcome of your reaction.

Question 1: My reaction is producing a mixture of (E) and (Z) isomers of 4-hydroxy-3-methylbut-2-enoic acid. How can I increase the yield of the desired (E)-isomer?

Answer:

Achieving high (E)-selectivity in the synthesis of α,β-unsaturated esters like 4-hydroxy-3-methylbut-2-enoic acid is a common challenge. The formation of the undesired (Z)-isomer can often be attributed to the reaction conditions and the specific olefination method employed. The Horner-Wadsworth-Emmons (HWE) reaction is a widely used and effective method for obtaining predominantly (E)-alkenes.[1]

Several factors can be optimized to favor the formation of the (E)-isomer:

  • Choice of Phosphonate Reagent: In the HWE reaction, the structure of the phosphonate reagent is critical. Generally, dialkyl phosphonate reagents favor the formation of the more thermodynamically stable (E)-alkenes.[2] For the synthesis of α-methyl-α,β-unsaturated esters, using a bulkier phosphonate ester, such as ethyl 2-(diisopropylphosphono)propionate, can improve E-selectivity, especially with aliphatic aldehydes.[2]

  • Base and Counterion Selection: The choice of base and its corresponding counterion significantly influences the stereochemical outcome. The use of lithium-based reagents, such as LiOH·H₂O or n-BuLi, often promotes high (E)-selectivity.[2][3] This is because the lithium cation can coordinate with the intermediate betaine, favoring a transition state that leads to the (E)-product.[3][4]

  • Solvent Effects: The polarity of the solvent can impact the equilibration of intermediates in the reaction pathway. Aprotic solvents like tetrahydrofuran (THF) are commonly used.[2] However, recent studies have shown that solvent-free conditions or the use of deep eutectic solvents can also lead to high (E)-selectivity in HWE reactions.[2][5][6]

  • Temperature Control: Lower reaction temperatures, such as -78 °C, can sometimes favor one stereoisomer over the other by controlling the kinetics of the reaction. However, for the HWE reaction, which often relies on thermodynamic control for E-selectivity, running the reaction at room temperature can be effective.[5]

Question 2: I am using a Wittig reaction and getting poor E/Z selectivity. What modifications can I make?

Answer:

The standard Wittig reaction, especially with unstabilized or semi-stabilized ylides, often yields the (Z)-alkene as the major product.[7][8] To favor the (E)-isomer, several modifications have been developed:

  • Schlosser Modification: This modification of the Wittig reaction is specifically designed to produce (E)-alkenes. It involves the deprotonation of the intermediate betaine at low temperature using a strong base like phenyllithium, followed by protonation to form the more stable threo-betaine, which then eliminates to give the (E)-alkene.[7][8]

  • Use of Stabilized Ylides: Wittig reactions employing stabilized ylides (e.g., those with adjacent ester or ketone groups) generally show a strong preference for the (E)-alkene product.[7][8] This is because the initial addition of the ylide to the aldehyde is reversible, allowing for equilibration to the more thermodynamically stable anti-oxaphosphetane intermediate, which leads to the (E)-alkene.

  • Reaction Conditions: The presence of lithium salts can sometimes decrease Z-selectivity by promoting the reversibility of betaine formation.[4][9] Therefore, using lithium-free conditions might be beneficial if the (Z)-isomer is desired, but for (E)-selectivity, the Schlosser modification remains a more reliable approach.

Question 3: My purification process to separate the (E) and (Z) isomers is inefficient. What are the recommended methods?

Answer:

Separating (E) and (Z) isomers can be challenging due to their similar physical properties.[2]

  • Chromatography:

    • Silica Gel Chromatography: This is the most common method. The polarity difference between the (E) and (Z) isomers is often sufficient for separation, although it may require careful optimization of the solvent system.

    • Silver Nitrate Impregnated Silica Gel: For difficult separations, silica gel impregnated with silver nitrate can be highly effective. The silver ions interact differently with the π-bonds of the two isomers, leading to better separation.[10]

  • Crystallization: If one of the isomers is a solid and has a significantly different solubility profile than the other, fractional crystallization can be an effective and scalable purification method.

  • High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, reverse-phase or normal-phase HPLC can provide excellent resolution of E/Z isomers.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and properties of (E)-4-hydroxy-3-methylbut-2-enoic acid.

Question 1: What are the primary synthetic routes to (E)-4-hydroxy-3-methylbut-2-enoic acid?

Answer:

The most common and stereoselective routes to α,β-unsaturated esters like (E)-4-hydroxy-3-methylbut-2-enoic acid involve olefination reactions. The key strategies include:

  • Horner-Wadsworth-Emmons (HWE) Reaction: This is arguably the most reliable method for preparing (E)-α,β-unsaturated esters.[1] It involves the reaction of a phosphonate carbanion with an aldehyde or ketone. The reaction generally favors the formation of the thermodynamically more stable (E)-alkene.[3]

  • Wittig Reaction (with modifications): While the standard Wittig reaction often favors the (Z)-isomer, modifications such as the Schlosser protocol can be used to obtain the (E)-isomer with high selectivity.[7][8]

  • Julia Olefination: The Julia-Kocienski olefination is another powerful method for the synthesis of (E)-alkenes. It typically involves the reaction of a sulfone with an aldehyde or ketone.[11][12]

Question 2: Why is controlling the stereochemistry to obtain the (E)-isomer so important?

Answer:

The geometric configuration of a molecule, in this case, the (E) or (Z) isomerism around the carbon-carbon double bond, can have a profound impact on its biological activity and physical properties.[13] In the context of drug development and natural product synthesis, often only one stereoisomer exhibits the desired therapeutic effect, while the other may be inactive or even cause undesirable side effects. Therefore, the ability to selectively synthesize the (E)-isomer is crucial for ensuring the efficacy and safety of the final product.

Question 3: What is the underlying mechanistic reason for the high (E)-selectivity of the Horner-Wadsworth-Emmons reaction?

Answer:

The high (E)-selectivity of the HWE reaction is a result of thermodynamic control over the reaction intermediates. The reaction proceeds through the formation of an oxaphosphetane intermediate.[3] The key steps are:

  • Nucleophilic Addition: The phosphonate carbanion adds to the carbonyl group of the aldehyde to form two diastereomeric intermediates (erythro and threo).

  • Reversibility: Unlike the Wittig reaction with unstabilized ylides, the initial addition step in the HWE reaction is often reversible. This allows the intermediates to equilibrate.

  • Thermodynamic Stability: The threo intermediate, which leads to the (E)-alkene, is sterically less hindered and therefore thermodynamically more stable than the erythro intermediate.

  • Elimination: The more stable threo intermediate undergoes irreversible elimination of a dialkyl phosphate salt to yield the (E)-alkene as the major product.[3]

The transition state leading to the trans-olefin is energetically more favorable than the one leading to the cis-olefin, which is attributed to minimizing steric repulsion between the ester group and the aldehyde substituent.[3]

Experimental Protocols

Protocol 1: High (E)-Selective Horner-Wadsworth-Emmons Reaction

This protocol is adapted from methodologies that have demonstrated high E-selectivity.[2][6]

Materials:

  • Aldehyde (e.g., protected 2-hydroxyacetaldehyde)

  • Triethyl 2-phosphonopropionate

  • Lithium hydroxide monohydrate (LiOH·H₂O)

  • Tetrahydrofuran (THF), anhydrous

  • Standard glassware for inert atmosphere reactions

Procedure:

  • To a stirred mixture of the aldehyde (1.0 mmol) and triethyl 2-phosphonopropionate (1.2 mmol) in anhydrous THF (10 mL) under an argon atmosphere, add LiOH·H₂O (1.5 mmol).

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the (E)-4-hydroxy-3-methylbut-2-enoic acid ester.

  • The ester can then be hydrolyzed to the carboxylic acid under standard basic or acidic conditions.

Parameter Condition Expected Outcome
BaseLiOH·H₂OHigh (E)-selectivity (>95%)[2]
SolventTHFGood reactivity and selectivity[2]
TemperatureRoom TemperatureFavorable for thermodynamic control

Visualizations

HWE_Mechanism cluster_0 Step 1: Deprotonation cluster_1 Step 2: Nucleophilic Addition (Reversible) cluster_2 Step 3: Elimination (Irreversible) Phosphonate Phosphonate Ester Carbanion Phosphonate Carbanion Phosphonate->Carbanion Deprotonation Base Base (e.g., LiOH) Base->Phosphonate Aldehyde Aldehyde Carbanion->Aldehyde Intermediates Erythro & Threo Intermediates Aldehyde->Intermediates Nucleophilic Addition E_Alkene (E)-Alkene Intermediates->E_Alkene Elimination Intermediates->E_Alkene Phosphate Dialkyl Phosphate Intermediates->Phosphate Elimination Troubleshooting_Flowchart start Low E/Z Selectivity Observed check_method Which olefination method are you using? start->check_method wittig Wittig Reaction check_method->wittig Wittig hwe HWE Reaction check_method->hwe HWE wittig_solution Consider Schlosser Modification or use a stabilized ylide. wittig->wittig_solution hwe_optimization Optimize HWE Conditions hwe->hwe_optimization purification Improve Purification (e.g., AgNO3-silica) wittig_solution->purification check_base Check Base and Counterion (Li+ is often preferred) hwe_optimization->check_base Base check_phosphonate Check Phosphonate Structure (Bulky groups can help) hwe_optimization->check_phosphonate Reagent check_solvent Evaluate Solvent Effects (Aprotic or solvent-free) hwe_optimization->check_solvent Solvent check_base->purification check_phosphonate->purification check_solvent->purification

Caption: Troubleshooting flowchart for improving E/Z selectivity.

References

  • An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry. [Link]

  • Highly E-Selective Solvent-Free Horner-Wadsworth-Emmons Reaction for the Synthesis of α-Methyl-α,β-Unsaturated Esters Using Either LiOH·H2O or Ba(OH)2·8H2O. Bulletin of the Chemical Society of Japan. [Link]

  • Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes. PMC. [Link]

  • Highly E -Selective Solvent-free Horner-Wadsworth-Emmons Reaction for the Synthesis of α-Methyl-α,β-unsaturated Esters Using Either LiOH·H 2 O or Ba(OH) 2 ·8H 2 O. ResearchGate. [Link]

  • Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes. Journal of the American Chemical Society. [Link]

  • Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

  • Catalytic, Stereoselective Dihalogenation of Alkenes: Challenges and Opportunities. PMC. [Link]

  • A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry. [Link]

  • Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems. MDPI. [Link]

  • Modified Julia Olefination, Julia-Kocienski Olefination. Organic Chemistry Portal. [Link]

  • Catalytic Alkene Cyclization Reactions for the Stereoselective Synthesis of Complex "Terpenoid-like" Heterocycles. R Discovery. [Link]

  • Catalytic stereoselective synthesis of all-carbon tetra-substituted alkenes via Z -selective alkyne difunctionalization. Chemical Science. [Link]

  • Wittig reaction. Wikipedia. [Link]

  • Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. PMC. [Link]

  • Stereoselective Olefination Reactions: The Wittig Reaction. Andrew G Myers Research Group. [Link]

  • Anomalous Stereoselectivity in the Wittig Reaction: The Role of Steric Interactions. The Journal of Organic Chemistry. [Link]

  • The Stereochemistry of the Reformatsky Reaction of Methyl 4-Bromo-3-methylbut-2-enoate with β-Cyclocitral and Related Compounds. Canadian Journal of Chemistry. [Link]

  • Improved E-selectivity in the Wittig reaction of stabilized ylides with alpha-alkoxyaldehydes and sugar lactols. PubMed. [Link]

  • Wittig reaction. L.S.College, Muzaffarpur. [Link]

  • Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

  • Reactivity and Selectivity in the Wittig Reaction: A Computational Study. Journal of the American Chemical Society. [Link]

  • Key Concepts in Stereoselective Synthesis. ETH Zurich. [Link]

  • Method of separating E and Z isomers of an alkene alcohol and derivatives thereof.
  • Synthesis and stereochemistry of some 3-substituted 2-methylbut-2-enoic acid derivatives. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. SpectraBase. [Link]

  • Synthesis of unsaturated esters, amides and carboxylic acids. Organic Chemistry Portal. [Link]

  • How to separate E and Z isomers? ResearchGate. [Link]

  • Chemoenzymatic Stereodivergent Synthesis of All the Possible Stereoisomers of the 2,3-Dimethylglyceric Acid Ethyl Ester. MDPI. [Link]

  • Asymmetric synthesis of (S)-ethyl-4-chloro-3-hydroxy butanoate using a Saccharomyces cerevisiae reductase: enantioselectivity and enzyme-substrate docking studies. PubMed. [Link]

  • E/Z (cis/trans) isomerism Cahn-Inglod-Prelog Priority Rules examples explained drawings diagrams difference in physical & chemical properties working out E/Z geometrical isomers for given structural formula A level GCE AS A2 organic chemistry revision notes. Doc Brown. [Link]

  • Organocatalysts for enantioselective synthesis of fine chemicals: definitions, trends and developments. ScienceOpen. [Link]

  • Introduction to Organic Chemistry - E/Z Isomerism (A-Level Chemistry). Study Mind. [Link]

Sources

Troubleshooting

Enhancing detection sensitivity of 4-hydroxy-3-methyl-2-butenoic acid in low-concentration samples

Welcome to the technical support center for the analysis of 4-hydroxy-3-methyl-2-butenoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the analysis of 4-hydroxy-3-methyl-2-butenoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for enhancing the detection sensitivity of this compound, particularly in low-concentration samples.

Introduction

4-hydroxy-3-methyl-2-butenoic acid is a carboxylic acid that can be challenging to detect at low concentrations due to its polarity and potentially low volatility.[1] This guide will walk you through common issues and advanced strategies to optimize your analytical methods, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting low concentrations of 4-hydroxy-3-methyl-2-butenoic acid?

A1: The main challenges stem from its chemical properties. As a polar organic acid, it can exhibit poor retention on traditional reversed-phase chromatography columns and may have low ionization efficiency in mass spectrometry.[2][3] Additionally, its non-volatile nature makes direct analysis by gas chromatography (GC) difficult without derivatization.[1][4]

Q2: Which analytical techniques are most suitable for detecting 4-hydroxy-3-methyl-2-butenoic acid?

A2: The most common and effective methods are:

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is often the preferred method due to its high sensitivity and selectivity.[5]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly sensitive but requires a derivatization step to increase the volatility of the analyte.[1][4]

  • High-Performance Liquid Chromatography (HPLC) with UV or Diode Array Detection (DAD): This method is also applicable, though it may be less sensitive than MS-based techniques.[3][6]

Q3: How can I improve the retention of 4-hydroxy-3-methyl-2-butenoic acid on my LC column?

A3: To improve retention on a reversed-phase column, you can employ ion suppression chromatography. This involves adjusting the pH of the mobile phase to be at least two pH units below the pKa of the carboxylic acid group.[3] This protonates the acid, making it less polar and increasing its interaction with the stationary phase. Alternatively, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent option for retaining and separating polar compounds.[7][8]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Issue 1: Poor Peak Shape and Low Signal Intensity in LC-MS

Cause: Suboptimal chromatographic conditions or inefficient ionization can lead to broad, tailing peaks and low signal intensity.

Solutions:

  • Mobile Phase Optimization:

    • pH Adjustment: As mentioned in the FAQs, ensure the mobile phase pH is optimized for ion suppression on a reversed-phase column.[3]

    • Solvent Selection: Experiment with different organic modifiers (e.g., acetonitrile vs. methanol) and additives. For instance, replacing ammonium formate with ammonium fluoride has been shown to prevent signal suppression for some short-chain fatty acids.[7]

  • Column Selection:

    • Consider a HILIC column for better retention of polar analytes.[7]

    • Use a column with a smaller particle size or a longer length to increase efficiency and resolution.[6]

  • Mass Spectrometry Source Parameter Optimization:

    • Fine-tune the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow, and temperature, to maximize the ionization of 4-hydroxy-3-methyl-2-butenoic acid.

    • Consider using negative ion mode, as carboxylic acids often show better sensitivity in this mode.

Issue 2: Analyte Not Detected or Very Low Signal in GC-MS

Cause: 4-hydroxy-3-methyl-2-butenoic acid is not sufficiently volatile for GC analysis without chemical modification.

Solution: Derivatization

Derivatization is a crucial step to increase the volatility and thermal stability of carboxylic acids for GC-MS analysis.[1]

  • Silylation: This is a common and effective method where the acidic proton of the carboxyl group and the proton of the hydroxyl group are replaced with a silyl group, typically a trimethylsilyl (TMS) group.[1][4]

    • Recommended Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[1]

  • Alkylation (Esterification): This process converts the carboxylic acid into a more volatile ester.[1][4]

    • Example Reagent: Methanol with an acid catalyst.[9]

Table 1: Comparison of Common Derivatization Reagents for GC-MS

Derivatization MethodReagentAdvantagesConsiderations
SilylationBSTFA + 1% TMCSHigh reaction efficiency, forms stable and volatile derivatives.[1]Reagents are moisture-sensitive.[1]
AlkylationMethanol + Acid CatalystProduces volatile esters.[1][9]May require more stringent reaction conditions (e.g., reflux).[9]

Advanced Strategies for Ultra-Trace Level Detection

For samples with extremely low concentrations of 4-hydroxy-3-methyl-2-butenoic acid, more advanced techniques are necessary to enhance sensitivity.

Strategy 1: Sample Pre-concentration using Solid-Phase Extraction (SPE)

Concept: SPE is a powerful technique to isolate and concentrate analytes from a complex matrix while removing interfering substances.[10][11] This is particularly useful for aqueous samples where the analyte is present at trace levels.[11]

Workflow for SPE:

Caption: Solid-Phase Extraction (SPE) Workflow.

Detailed Protocol for SPE:

  • Sorbent Selection: For a polar compound like 4-hydroxy-3-methyl-2-butenoic acid, a mixed-mode or a multi-layer SPE cartridge can be effective.[7][8] A hydrophilic-lipophilic balanced (HLB) sorbent may also be considered, though its efficiency for very polar compounds should be verified.[8][12]

  • Conditioning: Condition the SPE cartridge according to the manufacturer's instructions, typically with an organic solvent followed by water.

  • Sample Loading: Load the pre-treated sample onto the cartridge at a controlled flow rate.

  • Washing: Wash the cartridge with a weak solvent to remove any weakly bound interfering compounds.

  • Elution: Elute the 4-hydroxy-3-methyl-2-butenoic acid with a stronger solvent.

  • Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for analysis.[13]

Strategy 2: Derivatization for Enhanced LC-MS/MS Sensitivity

Concept: While not always necessary for LC-MS, derivatization can significantly improve ionization efficiency and chromatographic retention, leading to lower detection limits.[5][14]

Workflow for LC-MS/MS Derivatization:

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of D-Lactate and 4-hydroxy-3-methyl-2-butenoic acid in Metabolic Acidosis Models

Introduction: The Quest for Specificity in Metabolic Acidosis Biomarkers Metabolic acidosis, a condition characterized by a primary decrease in serum bicarbonate (HCO3-), is a common and serious clinical finding in a ran...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quest for Specificity in Metabolic Acidosis Biomarkers

Metabolic acidosis, a condition characterized by a primary decrease in serum bicarbonate (HCO3-), is a common and serious clinical finding in a range of pathologies, from septic shock to inborn errors of metabolism (IEMs).[1][2] The diagnostic process often begins with the measurement of the anion gap, which helps to differentiate between various causes.[3] While L-lactate is the most commonly measured biomarker for acidosis associated with tissue hypoxia, other organic acids can provide more specific etiological clues. This guide provides a comparative analysis of two such biomarkers: D-lactate, a well-established indicator of gut-derived acidosis, and 4-hydroxy-3-methyl-2-butenoic acid, a representative of a class of organic acids that may serve as novel biomarkers for specific inborn errors of metabolism.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the distinct biochemical origins of these two molecules, their respective roles in pathology, and provide detailed experimental frameworks for their comparative analysis in preclinical models of metabolic acidosis.

Biochemical Profiles and Pathophysiological Significance

D-Lactate: A Marker of Microbial Dysbiosis and Gut Permeability

D-lactate is a stereoisomer of the more common L-lactate. In mammals, endogenous production of D-lactate via the methylglyoxal pathway is minimal, with normal serum concentrations in the nanomolar range.[4][5] Pathologically significant levels of D-lactate are almost exclusively the result of overproduction by gut microbiota.[4][6]

  • Origin: In conditions such as short bowel syndrome or intestinal dysbiosis, malabsorbed carbohydrates are fermented by various bacterial species in the colon, leading to the production of large quantities of D-lactate.[7] This D-lactate is then absorbed into systemic circulation.

  • Metabolism: Humans have a limited capacity to metabolize D-lactate. The mitochondrial enzyme D-2-hydroxyacid dehydrogenase can convert it to pyruvate, but this pathway is easily overwhelmed.[4][8]

  • Pathophysiology: When D-lactate production exceeds the body's metabolic and excretory capacity, it accumulates in the blood, leading to high anion gap metabolic acidosis, often termed D-lactic acidosis.[6][9] This condition is frequently associated with neurological symptoms such as encephalopathy, ataxia, and confusion, suggesting a direct neurotoxic effect of the D-lactate molecule itself, independent of the acidosis.[10][11]

Caption: Metabolic pathway of D-lactate leading to D-lactic acidosis.

4-hydroxy-3-methyl-2-butenoic acid: A Potential Biomarker for Inborn Errors of Leucine Metabolism

Direct literature linking 4-hydroxy-3-methyl-2-butenoic acid to metabolic acidosis is sparse. However, its structural similarity to other metabolites in the leucine catabolism pathway suggests it could serve as a novel or secondary biomarker for a specific class of inborn errors of metabolism that present with organic aciduria.

  • Hypothesized Origin: The primary pathway for the biosynthesis of related compounds, such as 3-methyl-2-butenoic acid (3-methylcrotonic acid), is the catabolism of the branched-chain amino acid L-leucine.[12][13] A key enzyme in this pathway is 3-methylcrotonyl-CoA carboxylase (3-MCC). A deficiency in this enzyme (3-MCCD) is a known autosomal recessive disorder.[4][14][15]

  • Pathophysiology: In 3-MCC deficiency, the leucine degradation pathway is blocked. This leads to the accumulation of upstream metabolites, primarily 3-methylcrotonyl-CoA.[12] The body attempts to detoxify this intermediate by converting it to other organic acids, such as 3-hydroxyisovaleric acid and 3-methylcrotonylglycine, which are then excreted in the urine.[4][14] It is plausible that under conditions of metabolic stress and acidosis, alternative or downstream metabolites like 4-hydroxy-3-methyl-2-butenoic acid are also formed and accumulate. These organic acidurias can precipitate acute episodes of metabolic acidosis, hypoglycemia, and hyperammonemia, particularly during periods of illness or fasting.[4][16]

  • Clinical Significance: While many individuals with 3-MCCD are asymptomatic, a subset can present with severe metabolic crises. Therefore, identifying specific biomarkers for this and related disorders of leucine metabolism is crucial for early diagnosis and management.[14]

Leucine Catabolism and Potential 4HMBA Formation cluster_products Accumulated Metabolites Leucine L-Leucine IsovalerylCoA Isovaleryl-CoA Leucine->IsovalerylCoA MCC_CoA 3-Methylcrotonyl-CoA IsovalerylCoA->MCC_CoA MCC_Enzyme 3-Methylcrotonyl-CoA Carboxylase (3-MCC) MCC_CoA->MCC_Enzyme HIVA 3-Hydroxyisovaleric Acid MCC_CoA->HIVA Alternative Pathways MCG 3-Methylcrotonylglycine MCC_CoA->MCG Alternative Pathways HMBA 4-hydroxy-3-methyl- 2-butenoic acid (Hypothesized) MCC_CoA->HMBA Alternative Pathways Block Deficiency (3-MCCD) MCC_Enzyme->Block MetabolicAcidosis Metabolic Acidosis HIVA->MetabolicAcidosis MCG->MetabolicAcidosis HMBA->MetabolicAcidosis

Caption: Hypothesized origin of 4-hydroxy-3-methyl-2-butenoic acid via the leucine catabolism pathway.

Comparative Data Summary

The following table provides a side-by-side comparison of D-lactate and 4-hydroxy-3-methyl-2-butenoic acid as potential biomarkers in metabolic acidosis models.

FeatureD-Lactate4-hydroxy-3-methyl-2-butenoic acid (Hypothesized)
Primary Origin Bacterial fermentation in the gut[7]Endogenous, from L-leucine catabolism[12]
Primary Associated Condition D-lactic acidosis (e.g., short bowel syndrome)[6]Inborn errors of metabolism (e.g., 3-MCC deficiency)[14]
Key Enzyme in Metabolism D-2-hydroxyacid dehydrogenase[4]3-Methylcrotonyl-CoA carboxylase (deficiency leads to precursor accumulation)[15]
Typical Pathological Levels >3 mmol/L in blood[7]Not established; likely elevated in urine during metabolic crises
Associated Symptoms Encephalopathy, ataxia, confusion[10][11]Vomiting, lethargy, seizures, developmental delay (during crises)[16]
Standard Analytical Method Specific enzymatic assays[7]Gas Chromatography-Mass Spectrometry (GC-MS) as part of an organic acid profile

Experimental Protocols for Comparative Analysis

This section outlines a comprehensive workflow to induce metabolic acidosis in a rodent model and subsequently analyze levels of both D-lactate and organic acids derived from leucine metabolism.

Protocol 1: Induction of Metabolic Acidosis

Objective: To induce a state of metabolic acidosis in a rodent model to facilitate the study of relevant biomarkers. Ammonium chloride (NH4Cl) loading is a well-established method for this purpose.[14]

Materials:

  • Male Wistar rats (200-250g)

  • Standard rodent chow

  • Drinking water

  • Ammonium chloride (NH4Cl), analytical grade

  • Metabolic cages for urine collection

  • Blood gas analyzer

Procedure:

  • Acclimatization: House rats in individual metabolic cages for 3-5 days to acclimatize. Provide free access to standard chow and drinking water.

  • Baseline Measurements: On the final day of acclimatization, collect 24-hour urine samples and a baseline blood sample (e.g., from the tail vein) for blood gas and biomarker analysis.

  • Induction: Prepare a 0.28 M NH4Cl solution in drinking water. Replace the standard drinking water with the NH4Cl solution for the experimental group. The control group will continue to receive standard drinking water.[14]

  • Monitoring: Continue the treatment for 2-7 days. Monitor the animals daily for water intake, food consumption, body weight, and general health.

  • Sample Collection: At the end of the induction period, collect a final 24-hour urine sample and a terminal blood sample via cardiac puncture under anesthesia.

  • Verification of Acidosis: Immediately analyze a portion of the whole blood using a blood gas analyzer to confirm metabolic acidosis (characterized by decreased blood pH and bicarbonate levels). Centrifuge the remaining blood to separate plasma for further analysis.

Causality: The liver metabolizes the ingested NH4Cl into urea, releasing hydrochloric acid (HCl) in the process. This addition of acid to the bloodstream titrates bicarbonate, leading to metabolic acidosis.[14] This model is effective for studying the systemic response to an acid load.

Protocol 2: Sample Preparation

Objective: To process plasma and urine samples to make them suitable for D-lactate and organic acid analysis.

A. Plasma for D-Lactate Analysis:

  • Collect whole blood in heparinized tubes.

  • Centrifuge immediately at 2,000 x g for 10 minutes at 4°C.

  • For enzymatic assays, plasma samples often require deproteinization to remove interfering enzymes. This can be achieved using a 10 kDa molecular weight cut-off spin filter.

  • Store the deproteinized supernatant at -80°C until analysis.

B. Plasma and Urine for GC-MS Organic Acid Analysis:

  • Internal Standard: Add a known amount of an internal standard (e.g., heptadecanoic acid) to a measured volume of plasma or urine.

  • Acidification: Acidify the sample to a pH < 2 with HCl to ensure all organic acids are in their protonated form.

  • Extraction: Perform a liquid-liquid extraction by adding a water-immiscible organic solvent like ethyl acetate. Vortex vigorously for 1-2 minutes and centrifuge to separate the phases.[13]

  • Drying: Carefully transfer the organic layer to a new tube and dry it completely under a gentle stream of nitrogen gas.

  • Derivatization: Organic acids are not volatile enough for GC analysis. They must be derivatized. Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and heat at 70°C for 60 minutes to convert the acids into their volatile trimethylsilyl (TMS) esters.[13]

  • The sample is now ready for GC-MS injection.

Protocol 3: Analytical Methodologies

A. D-Lactate Quantification (Enzymatic Colorimetric Assay):

  • Principle: This method uses the enzyme D-lactate dehydrogenase to specifically oxidize D-lactate. In this reaction, a probe is reduced, resulting in a colorimetric (e.g., at 450 nm) or fluorometric signal that is directly proportional to the D-lactate concentration.

  • Procedure:

    • Prepare a standard curve using the provided D-lactate standard.

    • Add prepared plasma samples and standards to a 96-well plate in duplicate.

    • Prepare a reaction mix containing D-Lactate Assay Buffer, D-Lactate Probe, and D-Lactate Dehydrogenase as per the manufacturer's instructions (e.g., Abcam ab83429).

    • Add the reaction mix to all wells.

    • Incubate the plate at room temperature for 30 minutes, protected from light.

    • Measure the absorbance at 450 nm using a microplate reader.

    • Calculate the D-lactate concentration in the samples by comparing their absorbance to the standard curve.

B. Organic Acid Profiling (GC-MS):

  • Principle: Gas chromatography separates the derivatized volatile compounds based on their boiling points and interaction with the column's stationary phase. The mass spectrometer then fragments the eluted compounds and separates the fragments based on their mass-to-charge ratio, allowing for definitive identification and quantification.

  • Procedure:

    • Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

    • GC Separation: Use a suitable capillary column (e.g., DB-5ms). A typical temperature program would be: start at 60°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 5 minutes.

    • MS Detection: Operate the mass spectrometer in electron ionization (EI) mode. Acquire data in full scan mode to identify all present organic acids by comparing their mass spectra to a library (e.g., NIST). For quantification, use selected ion monitoring (SIM) mode for higher sensitivity and specificity.

    • Data Analysis: Identify and quantify 4-hydroxy-3-methyl-2-butenoic acid and other leucine metabolites (e.g., 3-hydroxyisovaleric acid) by comparing their retention times and mass spectra to those of pure standards. Calculate the concentration based on the peak area ratio relative to the internal standard.[13]

Visualization of Experimental Workflow

Caption: Overview of the experimental workflow for comparative biomarker analysis.

Conclusion and Future Directions

This guide has contrasted D-lactate, a recognized biomarker of gut-derived metabolic acidosis, with 4-hydroxy-3-methyl-2-butenoic acid, a potential biomarker for inborn errors of leucine metabolism. While D-lactate's clinical utility is well-defined in specific contexts like short bowel syndrome, the role of 4-hydroxy-3-methyl-2-butenoic acid remains speculative and requires experimental validation.

The provided protocols offer a robust framework for inducing metabolic acidosis and performing the necessary analytical chemistry to simultaneously evaluate both biomarkers. Future research should focus on analyzing samples from patients with confirmed 3-MCC deficiency to determine if 4-hydroxy-3-methyl-2-butenoic acid or related metabolites are indeed elevated during metabolic crises. Such studies could validate its use as a more specific biomarker, aiding in the rapid diagnosis and management of these rare but potentially devastating metabolic disorders.

References

  • Al-Dirbashi, O. Y., Al-Hassnan, Z., Rashed, M. S., Al-Amoudi, M., Al-Sayed, M., & Al-Mubarak, H. (2005). 3-Methylcrotonyl-CoA carboxylase deficiency in a child with developmental regression and delay: call for early diagnosis and multidisciplinary approach. Annals of Saudi Medicine, 25(6), 506-509. [Link]

  • Wikipedia contributors. (2023). 3-Methylcrotonyl-CoA carboxylase deficiency. Wikipedia, The Free Encyclopedia. [Link]

  • Pietropaolo, K., & Tretter, J. (2019). Quantitative Analysis of Lactate and Other Organic Acids in Plasma: Preanalytical Challenges. American Journal of Clinical Pathology, 152(3), 359-368. [Link]

  • Newborn Screening Program. (n.d.). 3MCC Fact Sheet. Texas Department of State Health Services. [Link]

  • ResearchGate. (n.d.). The leucine catabolism pathway. [Diagram]. ResearchGate. [Link]

  • SpectraBase. (n.d.). 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. Wiley. [Link]

  • Orphanet. (2020). 3-methylcrotonyl-CoA carboxylase deficiency. Orphanet. [Link]

  • Rodriguez, N. R., Miles, J. M., Schwenk, W. F., & Haymond, M. W. (1989). Effects of acute metabolic acidosis and alkalosis on leucine metabolism in conscious dogs. Diabetes, 38(7), 847-853. [Link]

  • Rodriguez, N., Miles, J., & Schwenk, W. (1989). Effects of acute metabolic acidosis and alkalosis on leucine metabolism in conscious dogs. Diabetes, 38(7), 847-53. [Link]

  • Wang, Y., Li, X., & Chen, J. (2012). Simultaneous determination of organic acids and saccharides in lactic acid fermentation broth from biomass using high performance liquid chromatography. Se pu = Chinese journal of chromatography, 30(10), 1013-1017. [Link]

  • MacLean, D. A., Charlebois, D., & Pulido, O. (2014). Acute acidosis attenuates leucine stimulated signal transduction and protein synthesis in rat skeletal muscle. Cellular Physiology and Biochemistry, 34(5), 1648-1658. [Link]

  • la Marca, G., Casetta, B., Malvagia, S., Pasquini, E., & Zammarchi, E. (2018). Metabolomics: a challenge for detecting and monitoring inborn errors of metabolism. Journal of Medical Biochemistry, 37(3), 255-263. [Link]

  • Castellano, J. M., & Villarroya, A. (1992). Determination of D-lactate by enzymatic methods in biological fluids: study of interferences. Clinical Chemistry, 38(10), 2095-2099. [Link]

  • Reactome. (n.d.). Branched-chain amino acid catabolism. Reactome Pathway Database. [Link]

  • Rice, G. M., & Steiner, R. D. (2016). Inborn Errors of Metabolism (Metabolic Disorders). Pediatrics in Review, 37(1), 3-17. [Link]

  • O'Dwyer, M. J., Smith, T., & O'Gorman, F. (2005). d-Lactic acid-induced neurotoxicity in a calf model. American Journal of Physiology-Endocrinology and Metabolism, 289(4), E631-E636. [Link]

  • Wauters, L., Ceulemans, M., & Fieuws, S. (2023). D-Lactate: Implications for Gastrointestinal Diseases. Journal of Clinical Medicine, 12(11), 3749. [Link]

  • Wikipedia contributors. (2023). Inborn errors of metabolism. Wikipedia, The Free Encyclopedia. [Link]

  • Giudetti, A. M., & Siculella, L. (2023). Metabolomic Studies in Inborn Errors of Metabolism: Last Years and Future Perspectives. International Journal of Molecular Sciences, 24(6), 5664. [Link]

  • Kusu, F., & Takamura, K. (2004). Determination of Organic Acids by High-Performance Liquid Chromatography with Electrochemical Detection during Wine Brewing. Journal of Agricultural and Food Chemistry, 52(7), 1835-1840. [Link]

  • CN110243970B - HPLC method for simultaneously determining 7 organic acids in pinellia ternata - Google P
  • Shimadzu Corporation. (n.d.). No.61 多様な有機酸分析手法とその分析アプリケーション [Diverse organic acid analysis methods and their analytical applications]. Shimadzu Corporation. [Link]

  • Ibieta, A. A., & Quispe, C. (2017). SYNTHESIS OF THE NEW 4'-HYDROXY-3'-(3-METHYL-2-BUTENYL)CHALCONE BY MICROWAVE-ASSISTED CONDENSATION OF 4-HYDROXY-3-(3'-METHYL-2'-BUTENYL) ACETOPHENONE ISOLATED FROM SENECIO GRAVEOLENS AND BENZALDEHYDE. Revista Boliviana de Química, 34(3), 89-103. [Link]

  • Ibieta, A. A., & Quispe, C. (2018). SYNTHESIS OF THE NEW 4'- HYDROXY-3'-(3-METHYL-2- BUTENYL)CHALCONE BY MICROWAVE-ASSISTED CONDENSATION OF 4-HYDROXY-3- (3'-METHYL-2'-BUTENYL) ACETOPHENONE ISOLATED FROM SENECIO GRAVEOLENS AND BENZALDEHYDE. ResearchGate. [Link]

  • U.S. National Library of Medicine. (n.d.). D-Lactic Acidosis in Humans: Review of Update. National Center for Biotechnology Information. [Link]

  • Duran, M., & Wadman, S. K. (1982). SHORT COMMUNICATION 3-METHYLS-BUTENOIC ACID: AN ARTEFACT IN THE URINARY METABOLIC PATTERN OF PATIENTS WITH 3-HYDROXY. Clinica Chimica Acta, 122(1), 85-88. [Link]

  • MSD Manual Professional Edition. (n.d.). Lactic Acidosis. MSD Manuals. [Link]

  • National Institute of Standards and Technology. (n.d.). 2-Butanone, 4-hydroxy-3-methyl-. NIST Chemistry WebBook. [Link]

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Comparative

Validation of Analytical Methods for 4-Hydroxy-3-methylbut-2-enoic Acid Detection: An ICH Q2(R2) Compliant Comparison Guide

Introduction & Scientific Context 4-Hydroxy-3-methylbut-2-enoic acid (HMBA) is a critical intermediate in isoprenoid biosynthesis and a vital precursor in the development of pharmacological agents, including Group III me...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

4-Hydroxy-3-methylbut-2-enoic acid (HMBA) is a critical intermediate in isoprenoid biosynthesis and a vital precursor in the development of pharmacological agents, including Group III metabotropic glutamate receptor (mGluR4) agonists ()[1]. Because of its structural polarity and trace-level presence in complex matrices, accurate quantification of HMBA requires rigorous analytical methodologies.

In November 2023, the International Council for Harmonisation (ICH) modernized analytical procedure validation by adopting the Q2(R2) guideline, which integrates validation with the ICH Q14 lifecycle approach ()[2]. This guide objectively compares three primary analytical modalities for HMBA detection and provides a self-validating, step-by-step LC-MS/MS protocol aligned with the latest ICH Q2(R2) standards.

Comparative Analysis of Analytical Modalities

To select the most appropriate method for HMBA quantification, scientists must evaluate the causality behind the analyte's chemical behavior. HMBA features an α,β -unsaturated carboxylic acid and an allylic hydroxyl group, dictating its interaction with different analytical platforms.

  • HPLC-UV: The conjugated double bond provides a distinct UV chromophore (absorbing strongly at ~210 nm). While HPLC-UV is robust and suitable for bulk drug substance release testing, it lacks the specificity and sensitivity required for trace-level impurity analysis in biological matrices.

  • GC-MS: Gas chromatography offers exceptional resolution. However, the polar hydroxyl and carboxylic acid groups of HMBA cause severe peak tailing and thermal degradation. To circumvent this, GC-MS requires tedious pre-column derivatization (e.g., methylation to form 4-hydroxy-3-methylbut-2-enoic acid methyl ester) ()[3]. This extra step introduces recovery variability, complicating ICH Q2(R2) accuracy validation.

  • LC-MS/MS (The Gold Standard): Liquid chromatography coupled with tandem mass spectrometry eliminates the need for derivatization. The carboxylic acid moiety readily deprotonates in negative Electrospray Ionization (ESI-). This method provides superior limits of detection (LOD), making it the optimal choice for trace analysis and complex biological matrices ()[4].

Table 1: Performance Comparison of Analytical Modalities for HMBA Detection
Analytical ModalitySpecificitySensitivity (LOD)Linearity / RangeDerivatization RequiredICH Q2(R2) Suitability
HPLC-UV Low (UV 210 nm)~1-5 µg/mLModerateNoBulk Drug Release
GC-MS High (EI Fragmentation)~10-50 ng/mLHighYes (Methylation/Silylation)Impurity Profiling
LC-MS/MS Very High (MRM)~0.1-1 ng/mLVery HighNoTrace / Bioanalysis

Logical Relationships in ICH Q2(R2) Validation

Under ICH Q2(R2), validation is no longer a static checklist but a continuous lifecycle process. The traditional concept of "Linearity" has been subsumed under "Response," and robustness is now proactively evaluated through a Method Operable Design Region (MODR)[2].

ICH_Validation A Method Development (ICH Q14) B Specificity & Range Evaluation A->B C Accuracy & Precision (Co-validation) B->C D LOD / LOQ Determination C->D E Robustness Testing (MODR) D->E F Validated Procedure Ready for Transfer E->F

ICH Q2(R2) Lifecycle Validation Workflow for HMBA Analytical Procedures.

Self-Validating LC-MS/MS Experimental Protocol

This protocol establishes a self-validating system for HMBA quantification. By integrating System Suitability Testing (SST) and stable isotope-labeled internal standards (SIL-IS), the workflow mathematically cancels out matrix-induced ionization variability, ensuring absolute trustworthiness in the data.

LCMS_Workflow N1 Sample Prep (Protein Precipitation) N2 Chromatography (C18, Gradient Elution) N1->N2 N3 Ionization (Negative ESI) N2->N3 N4 Detection (MRM:[M-H]-) N3->N4

LC-MS/MS Workflow for 4-hydroxy-3-methylbut-2-enoic acid (HMBA) Quantification.

Step-by-Step Methodology

Step 1: Sample Preparation (Protein Precipitation)

  • Aliquot 50 µL of the sample matrix into a microcentrifuge tube.

  • Add 10 µL of SIL-IS working solution ( 13C4​ -HMBA at 100 ng/mL).

  • Causality Check: Add 150 µL of ice-cold acetonitrile (ACN) containing 1% formic acid. The cold organic solvent rapidly denatures matrix proteins. Simultaneously, the acidic environment ensures HMBA remains in its protonated, lipophilic state, preventing it from co-precipitating with basic proteins.

  • Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

Step 2: Chromatographic Separation

  • Column: C18 Reverse-Phase (e.g., 50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid. | Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Causality Check: The weak acid additive suppresses the ionization of the carboxylic acid in the liquid phase. This forces the molecule into a neutral state, ensuring strong hydrophobic interaction and adequate retention on the C18 stationary phase.

  • Gradient: 5% B to 95% B over 4 minutes. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry (MRM Detection)

  • Ionization: Negative ESI.

  • Causality Check: The basic environment of the ESI droplet surface rapidly strips the proton from the carboxylic acid, generating high yields of the [M−H]− precursor ion (m/z 115.0). Multiple Reaction Monitoring (MRM) filters ions twice, virtually eliminating matrix background noise and acting as a self-validating specificity test.

  • Transitions: Monitor m/z 115.0 71.0 (quantifier, loss of CO2​ ) and m/z 115.0 53.0 (qualifier).

Step 4: ICH Q2(R2) Validation Execution

  • Specificity: Analyze blank matrices to ensure no interfering peaks at the HMBA retention time.

  • Response (Range): Construct a calibration curve from 1 ng/mL to 1000 ng/mL. Causality Check: Use a linear regression model with 1/x2 weighting. Because LC-MS/MS variance increases with concentration (heteroscedasticity), 1/x2 weighting ensures that low-concentration points are not disproportionately skewed by high-concentration variance.

  • Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations in 6 replicates across 3 independent runs.

Simulated Validation Data & Acceptance Criteria

To demonstrate fit-for-purpose performance, the following table summarizes the expected experimental validation results against ICH Q2(R2) acceptance criteria for the LC-MS/MS method.

Table 2: LC-MS/MS Validation Results Summary (ICH Q2(R2) Criteria)
Validation ParameterExperimental Result (Simulated)Acceptance CriteriaStatus
Specificity No interfering peaks at RTBlank response < 20% of LLOQPass
Response (Linearity) R² = 0.998 (1-1000 ng/mL)R² ≥ 0.995Pass
Repeatability (Precision) %RSD = 3.2% (n=6)%RSD ≤ 5.0%Pass
Intermediate Precision %RSD = 4.1% (3 days)%RSD ≤ 10.0%Pass
Accuracy (Recovery) 98.5% - 102.1%85.0% - 115.0%Pass
Robustness (MODR) Stable across ±5% flow rate%Bias ≤ 15.0%Pass

References

  • Title: A Virtual Screening Hit Reveals New Possibilities for Developing Group III Metabotropic Glutamate Receptor Agonists Source: ACS Publications URL: [Link]

  • Title: ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation URL: [Link]

  • Title: Characterization and Identification of an Unknown Compound Associated with Metabolic Acidosis in Diarrheic Mammals Source: University of Saskatchewan (HARVEST) URL: [Link]

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Validation

Comparative analysis of 4-hydroxy-3-methyl-2-butenoic acid and isopentenyl pyrophosphate (IPP) in immunology

A Comparative Guide to HMB-PP and IPP in Vγ9Vδ2 T Cell-Mediated Immunity Introduction: Beyond Peptides - The World of Phosphoantigens In the landscape of immunology, the activation of T lymphocytes is classically depicte...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to HMB-PP and IPP in Vγ9Vδ2 T Cell-Mediated Immunity

Introduction: Beyond Peptides - The World of Phosphoantigens

In the landscape of immunology, the activation of T lymphocytes is classically depicted as a highly specific interaction between a T cell receptor (TCR) and a peptide antigen presented by the Major Histocompatibility Complex (MHC). However, a unique subset of human T cells, expressing the Vγ9 and Vδ2 TCR chains (Vγ9Vδ2), operates outside this paradigm. These cells function as a critical bridge between the innate and adaptive immune systems, specializing in the recognition of small, non-peptidic phosphorylated molecules known as phosphoantigens (pAgs)[1][2]. This recognition allows them to rapidly respond to signals of microbial infection and cellular stress, such as malignancy.

At the heart of this activation process are two pivotal phosphoantigens: (E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate (HMB-PP) and isopentenyl pyrophosphate (IPP) . While it is often referred to by its precursor, 4-hydroxy-3-methyl-2-butenoic acid, the immunologically active molecule is HMB-PP. Although structurally similar, HMB-PP and IPP originate from distinct metabolic pathways and exhibit a dramatic disparity in their ability to stimulate Vγ9Vδ2 T cells, leading to different physiological roles and therapeutic strategies. This guide provides an in-depth comparative analysis of their origins, mechanism of action, potency, and the experimental methodologies used to harness their immunological power.

Biochemical Origins: A Tale of Two Pathways

The profound functional differences between HMB-PP and IPP are rooted in their metabolic origins. One serves as a potent alarm for foreign invasion, while the other acts as an indicator of internal, cellular dysregulation.

  • HMB-PP: A Microbial "Danger Signal" HMB-PP is exclusively produced by the non-mevalonate pathway , also known as the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway[1][2]. This metabolic route is essential for isoprenoid synthesis in most eubacteria (including pathogens like Mycobacterium tuberculosis), parasites (Plasmodium falciparum), and plants, but it is entirely absent in humans[2][3]. Therefore, the presence of HMB-PP in the human body is an unambiguous sign of a microbial infection. The exquisite sensitivity of Vγ9Vδ2 T cells to HMB-PP positions them as frontline sensors of this "danger signal," enabling a rapid and potent immune response to a wide array of pathogens[4].

  • IPP: An Endogenous "Stress Signal" In contrast, IPP is a universal intermediate in the mevalonate pathway , the canonical route for isoprenoid synthesis in all animals, including humans[1][5]. IPP is a fundamental building block for a vast array of essential molecules, including cholesterol, steroid hormones, and prenylated proteins[6][7]. Under normal physiological conditions, intracellular IPP concentrations are kept low as it is rapidly consumed by downstream enzymes. However, in certain pathological states, particularly in many types of cancer, metabolic dysregulation can lead to the intracellular accumulation of IPP[1][4]. This buildup of an endogenous metabolite serves as a "stress signal" that marks the tumor cells for destruction by the Vγ9Vδ2 T cell surveillance system[1]. This phenomenon is clinically exploited by aminobisphosphonate drugs (e.g., zoledronate), which inhibit the enzyme Farnesyl Pyrophosphate Synthase, leading to a massive accumulation of IPP and sensitizing tumors to Vγ9Vδ2 T cell-mediated lysis[2][7].

The Molecular Mechanism: An "Inside-Out" Activation Model

The activation of Vγ9Vδ2 T cells by phosphoantigens is not a direct binding event between the pAg and the TCR. Instead, it relies on a sophisticated "inside-out" signaling mechanism orchestrated by a cell surface protein on the target cell: Butyrophilin 3A1 (BTN3A1) [8][9][10].

The process unfolds as follows:

  • Internalization & Sensing: Exogenous pAgs like HMB-PP or accumulated endogenous IPP are present within the cytoplasm of a target cell (e.g., an infected cell or a tumor cell).

  • Binding to BTN3A1: The pAg binds directly to a positively charged pocket within the intracellular B30.2 domain of the BTN3A1 molecule[11][12][13].

  • Conformational Change: This binding event induces a distinct conformational change in the B30.2 domain. This change is propagated through the transmembrane domain to the extracellular Ig-like domains of BTN3A1[8][14].

  • TCR Recognition: The altered conformation of the extracellular portion of BTN3A1 (potentially in complex with BTN2A1) creates a ligand that is specifically recognized by the Vγ9Vδ2 TCR[15].

  • T Cell Activation: This cognate interaction triggers the formation of an immune synapse, leading to the potent activation of the Vγ9Vδ2 T cell. This activation results in proliferation, cytokine production (primarily IFN-γ and TNF-α), and the execution of cytotoxic functions against the target cell[16].

cluster_0 Target Cell (e.g., Tumor/Infected Cell) cluster_1 Vγ9Vδ2 T Cell HMBPP HMB-PP (Microbial) or IPP (Endogenous) BTN3A1_intra BTN3A1 (Intracellular B30.2 Domain) HMBPP->BTN3A1_intra 1. Binds BTN3A1_extra_active BTN3A1 (Extracellular Domain) - Active State - BTN3A1_intra->BTN3A1_extra_active 2. Induces Conformational Change BTN3A1_extra BTN3A1 (Extracellular Domain) - Resting State - TCR Vγ9Vδ2 TCR BTN3A1_extra_active->TCR 3. Recognized by TCR Membrane Activation T Cell Activation (Cytotoxicity, Cytokines, Proliferation) TCR->Activation 4. Triggers Response

Vγ9Vδ2 T cell activation by phosphoantigens via BTN3A1.

Comparative Potency: A Staggering Difference

The most striking difference between HMB-PP and IPP is their biological potency. HMB-PP is exceptionally more potent in activating Vγ9Vδ2 T cells, with reported EC50 (half-maximal effective concentration) values that are thousands of times lower than those for IPP.

This vast difference underscores their distinct physiological roles. The immune system requires extreme sensitivity to detect the minuscule amounts of HMB-PP that signal a nascent microbial infection. In contrast, the response to IPP is tuned to trigger only when its concentration rises significantly above normal metabolic levels, providing a specific signal of cellular transformation or stress without causing autoimmunity against healthy cells.

CompoundTypical EC50 for Vγ9Vδ2 T Cell ActivationOriginImmunological Role
HMB-PP 0.05 - 1.0 nM (pM to low nM range)[3][17]Microbial (Non-Mevalonate Pathway)"Danger Signal" for Infection
IPP 5,000 - 10,000 nM (μM range)[3][11]Endogenous (Mevalonate Pathway)"Stress Signal" for Tumors

Experimental Guide for Comparative Analysis

Evaluating the differential effects of HMB-PP and IPP is fundamental for both basic research and the development of immunotherapies. Below are core, validated protocols for a comprehensive comparison.

PBMC Isolate PBMCs from Buffy Coat Expand Protocol 1: Expand Vγ9Vδ2 T Cells (HMB-PP + IL-2) PBMC->Expand CoCulture Co-culture Expanded Vγ9Vδ2 T Cells with Loaded Target Cells Expand->CoCulture >90% Pure Vγ9Vδ2 T Cells Target Culture Target Cells (e.g., K562, Daudi) Load Protocol 2: Load Target Cells (Pulse with HMB-PP or Zoledronate) Target->Load Load->CoCulture Antigen-presenting Target Cells Assay1 Protocol 2: Cytotoxicity Assay (Flow Cytometry / Calcein Release) CoCulture->Assay1 Assay2 Protocol 3: Cytokine Assay (ICS / ELISA) CoCulture->Assay2 Data Data Analysis: Compare EC50, % Lysis, IFN-γ levels Assay1->Data Assay2->Data

Experimental workflow for comparing HMB-PP and IPP activity.
Protocol 1: Expansion of Vγ9Vδ2 T Cells from Human PBMCs
  • Objective: To generate a large, pure population of effector Vγ9Vδ2 T cells for use in functional assays.

  • Causality: HMB-PP provides the primary TCR-mediated activation signal, while exogenous Interleukin-2 (IL-2) delivers a crucial second signal that promotes robust survival and proliferation of the activated T cells[18].

Methodology:

  • Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from a healthy donor buffy coat using Ficoll-Paque density gradient centrifugation.

  • Plating: Resuspend PBMCs at 1 x 10^6 cells/mL in complete RPMI-1640 medium supplemented with 10% Fetal Bovine Serum and 5% Human AB serum. Plate 1 mL/well in a 24-well plate.

  • Stimulation: Add HMB-PP to a final concentration of 1 μM. Note: For IPP-mediated expansion, it is more common to use an aminobisphosphonate like zoledronic acid (1-5 μM) to induce endogenous IPP accumulation[19].

  • IL-2 Addition: After 24-48 hours, add recombinant human IL-2 (rhIL-2) to a final concentration of 100-200 U/mL.

  • Culture: Maintain the culture for 10-14 days. Every 2-3 days, gently aspirate half the medium and replace it with fresh medium containing rhIL-2 to maintain the starting concentration.

  • Validation: After 10-14 days, assess the purity of the expanded population using flow cytometry with antibodies against CD3 and Vδ2-TCR. A purity of >90% Vδ2+ cells within the CD3+ population is expected.

Protocol 2: Cytotoxicity Assay
  • Objective: To quantify and compare the ability of HMB-PP and IPP-loaded target cells to be killed by expanded Vγ9Vδ2 T cells.

  • Causality: This assay directly measures the primary effector function of cytotoxic T lymphocytes following target cell recognition.

Methodology:

  • Target Cell Preparation: Use a tumor cell line known to be sensitive to Vγ9Vδ2 T cell lysis (e.g., K562 or Daudi).

  • Loading:

    • Resuspend target cells at 1 x 10^6 cells/mL.

    • Create a serial dilution of HMB-PP (e.g., from 1 μM down to 1 pM) and Zoledronate (for IPP accumulation, e.g., from 50 μM down to 1 nM).

    • Incubate target cells with the different concentrations of the stimulating agent for 4 hours at 37°C. This "pulsing" step allows the cells to internalize the pAg or accumulate IPP.

    • Crucially, wash the target cells 2-3 times with fresh medium to remove any extracellular antigen. This prevents direct activation of the Vγ9Vδ2 T cells by soluble antigen and ensures the response is dependent on recognition of the target cell[20].

  • Co-culture: Co-culture the expanded Vγ9Vδ2 T cells (effector cells, E) with the loaded target cells (T) at various E:T ratios (e.g., 10:1, 5:1, 1:1) in a 96-well U-bottom plate.

  • Incubation: Incubate for 4 hours at 37°C.

  • Quantification: Measure target cell lysis. A common method is flow cytometry using a viability dye (e.g., 7-AAD or Propidium Iodide). Gate on the target cell population and quantify the percentage of dead cells.

Protocol 3: Intracellular Cytokine Staining (ICS) Assay
  • Objective: To measure the production of key effector cytokines (IFN-γ, TNF-α) at the single-cell level.

  • Causality: Cytokine production is a hallmark of T cell activation and is essential for orchestrating a wider immune response.

Methodology:

  • Co-culture Setup: Set up the E:T co-culture as described in the cytotoxicity assay (steps 1-3), typically at a 1:1 ratio.

  • Protein Transport Inhibition: Add a protein transport inhibitor (e.g., Brefeldin A or Monensin) to the culture. This is a critical step that causes cytokines to accumulate within the cell, making them detectable by intracellular staining.

  • Incubation: Incubate for 5-6 hours at 37°C.

  • Staining:

    • Harvest the cells and perform surface staining for CD3 and Vδ2-TCR to identify the effector T cells.

    • Fix and permeabilize the cells using a commercial kit (e.g., Cytofix/Cytoperm).

    • Perform intracellular staining with fluorescently-labeled antibodies against IFN-γ and TNF-α.

  • Analysis: Acquire samples on a flow cytometer. Gate on the CD3+Vδ2+ population and quantify the percentage of cells expressing IFN-γ, TNF-α, or both.

Therapeutic Implications and Future Directions

The distinct properties of HMB-PP and IPP have given rise to two complementary strategies in Vγ9Vδ2 T cell-based immunotherapy.

  • Harnessing HMB-PP: The extreme potency of HMB-PP makes it an ideal agent for directly stimulating Vγ9Vδ2 T cells, either in vivo or for ex vivo expansion in adoptive cell therapy protocols[1]. Research is focused on developing more metabolically stable synthetic analogs and prodrugs that can efficiently enter cells and deliver the active molecule to the intracellular BTN3A1 target, enhancing therapeutic efficacy[21][22].

  • Exploiting IPP: The strategy for IPP is indirect but powerful. Clinically approved aminobisphosphonates like zoledronate are used to pharmacologically induce the accumulation of IPP specifically within metabolically active cells, such as those in tumors or the skeleton[7]. This effectively "paints" the malignant cells, making them highly visible to the body's existing Vγ9Vδ2 T cell population.

Conclusion

While both HMB-PP and IPP are potent activators of the human Vγ9Vδ2 T cell response, they are not interchangeable. HMB-PP is an exogenous, microbial-derived danger signal of unparalleled potency, equipping the immune system with a exquisitely sensitive alarm for infection. IPP is an endogenous metabolite whose accumulation serves as a tunable sensor for cellular stress and malignancy. Understanding their distinct origins, mechanisms, and potencies is crucial for researchers seeking to unravel the complexities of γδ T cell biology and for drug developers aiming to translate this unique immunological axis into novel therapies for cancer and infectious diseases.

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  • HMBPP vs. isopentenyl pyrophosphate (IPP)
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  • Poe, M., et al. (2019). Synthesis and Bioactivity of the Alanyl Phosphonamidate Stereoisomers Derived from a Butyrophilin Ligand. ACS Medicinal Chemistry Letters, 10(4), 549-555. [Link]

  • Lo Presti, E., et al. (2014). γδ T Cells and Their Potential for Immunotherapy. International Journal of Biological Sciences, 10(1), 52-64. [Link]

  • DMAPP and IPP function as molecule glues to activate γδ T cells. (n.d.).
  • HMBPP and some biologically active analogues. (n.d.).
  • HMBPP stability in aqueous solutions. (n.d.). Benchchem.
  • Hsiao, C. H. C., et al. (2016). Synthesis and Evaluation of (E)-4-Hydroxy-3-methyl-but-2-enyl Diphosphate Analogs as Competitive Partial Agonists of Butyrophilin 3A1. Journal of Medicinal Chemistry, 59(14), 6898-6909. [Link]

  • Witschel, M., et al. (2011). Synthesis and immunological evaluation of the 4-β-glucoside of HMBPP. Bioorganic & Medicinal Chemistry Letters, 21(17), 5054-5056. [Link]

  • Al-Mestarihi, A. H., et al. (2018). Synthesis and Biological Evaluation of (E)-4-Hydroxy-3-methylbut-2-enyl Phosphate (HMBP) Aryloxy Triester Phosphoramidate Prodrugs as Activators of Vγ9/Vδ2 T-Cell Immune Responses. Journal of Medicinal Chemistry, 61(5), 2008-2021. [Link]

  • Wang, W., et al. (2022). Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Frontiers in Bioengineering and Biotechnology, 10, 939460. [Link]

  • Begley, C. G., et al. (2007). Analysis of the Isoprenoid Biosynthesis Pathways in Listeria monocytogenes Reveals a Role for the Alternative 2-C-Methyl-d-Erythritol 4-Phosphate Pathway in Murine Infection. Infection and Immunity, 75(1), 329-338. [Link]

Sources

Comparative

Structural and functional differences between 4-hydroxy-3-methyl-2-butenoic acid and 3-methyl-2-butenoic acid

As a Senior Application Scientist, I frequently encounter researchers who conflate short-chain prenyl-derived acids due to their structural similarities. The fundamental difference between 3-methyl-2-butenoic acid (commo...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter researchers who conflate short-chain prenyl-derived acids due to their structural similarities. The fundamental difference between 3-methyl-2-butenoic acid (commonly known as senecioic acid or 3,3-dimethylacrylic acid) and 4-hydroxy-3-methyl-2-butenoic acid (HMBA) lies in a single, terminal hydroxyl group. However, this seemingly minor structural divergence dictates entirely different metabolic origins, physicochemical behaviors, analytical requirements, and industrial applications.

This guide objectively compares these two compounds, providing the mechanistic causality behind their functional differences and the self-validating experimental protocols required to handle them.

Structural & Physicochemical Profiling

The addition of a hydroxyl group at the C4 position of the prenyl chain fundamentally alters the molecule's interaction with its environment. While 3-methyl-2-butenoic acid is highly lipophilic and readily volatilizes[1], the terminal hydroxyl group in HMBA anchors the molecule in aqueous environments and introduces a critical hydrogen-bond donor.

Table 1: Quantitative Physicochemical Comparison

Property3-Methyl-2-butenoic Acid4-Hydroxy-3-methyl-2-butenoic Acid
Synonyms Senecioic acid, 3,3-Dimethylacrylic acidHMBA, 4-Hydroxy-3-methylcrotonic acid
Molecular Formula C5H8O2C5H8O3
Molecular Weight 100.12 g/mol 116.12 g/mol
Hydrogen Bond Donors 1 (Carboxyl)2 (Carboxyl, Hydroxyl)
Hydrogen Bond Acceptors 23
Volatility High (Functions as a plant VOC)Low (Requires derivatization for GC)
Aqueous Solubility Low to ModerateExceptionally High

Biosynthetic Origins & Metabolic Trajectories

The biological origins of these two compounds represent a divergence between primary catabolism and specialized isoprenoid biosynthesis.

  • 3-Methyl-2-butenoic Acid: Originates primarily from the degradation of the branched-chain amino acid leucine. During this catabolic process, the intermediate 3,3-dimethylacryloyl-CoA is hydrolyzed to yield the free acid[2]. It is widely recognized as a volatile organic compound (VOC) in plant matrices, contributing heavily to the aromatic and defense profiles of fruits like raspberries[1].

  • 4-Hydroxy-3-methyl-2-butenoic Acid: Structurally mirrors HMBPP ((E)-4-hydroxy-3-methyl-but-2-enyl pyrophosphate), the penultimate intermediate in the plastidial methylerythritol phosphate (MEP) pathway. While HMBPP is a potent activator of Vγ9Vδ2 T cells, its stable carboxylic derivative (HMBA) is heavily utilized as a synthetic building block to mimic these biological interactions[3].

Biosynthesis cluster_0 Plastidial / Synthetic Route cluster_1 Cytosolic / Mitochondrial Route MEP MEP Pathway Intermediates HMBPP HMBPP MEP->HMBPP IspG HMBA 4-Hydroxy-3-methyl- 2-butenoic acid HMBPP->HMBA Synthetic Derivatization Leucine Leucine Catabolism DMACoA 3,3-Dimethylacryloyl-CoA Leucine->DMACoA Catabolic Enzymes MBA 3-Methyl-2- butenoic acid DMACoA->MBA Hydrolase

Figure 1: Divergent metabolic and synthetic origins of HMBA and 3-methyl-2-butenoic acid.

Functional Applications: Industrial Biotech vs. Medicinal Chemistry

The presence or absence of the C4-hydroxyl group dictates the commercial and scientific utility of these compounds.

Table 2: Comparative Application Landscape

Sector3-Methyl-2-butenoic Acid4-Hydroxy-3-methyl-2-butenoic Acid
Industrial Biotechnology Enzymatically decarboxylated by ferulic acid decarboxylase (FDC) to produce isobutene , a critical drop-in biofuel and petrochemical replacement[4].Unsuitable for simple decarboxylation; used as a precursor for complex, oxygenated isoprenoid synthesis.
Medicinal Chemistry Limited utility; acts as a simple aliphatic building block for esterification.Acts as a critical scaffold for neuropharmacology. Used to synthesize Group III metabotropic glutamate receptor (mGluR4) agonists[3].
Agriculture & Flavor Key marker for fruit ripening and plant volatile signaling[1].N/A

Mechanistic Causality in Pharmacology: When constructing mGluR4 agonists, the 4-hydroxy-3-methyl-2-butenoic acid scaffold mimics the spatial electronics of endogenous ligands. The terminal hydroxyl group interacts directly with the receptor's hydrophilic binding pocket—a lock-and-key interaction that is completely impossible for the unhydroxylated 3-methyl-2-butenoic acid[3].

Self-Validating Experimental Methodologies

Because of their differing polarities, these two compounds cannot be analyzed using the same standard operating procedures. Below are the optimized, self-validating workflows for each.

Protocol A: Extraction and GC-MS Quantification of 3-Methyl-2-butenoic Acid

Designed for profiling plant volatiles and industrial fermentation broths.

  • Cryogenic Homogenization: Flash-freeze tissue in liquid nitrogen. Causality: Prevents the evaporative loss of highly volatile short-chain acids.

  • Internal Standard Spiking: Add 10 µL of d6-senecioic acid (1 mg/mL) to the homogenate. Self-Validation: The deuterated standard perfectly co-elutes and corrects for any matrix-induced ion suppression or variable extraction efficiencies.

  • Acidified Extraction: Adjust the matrix to pH 3.0 using 0.1 M HCl, then extract with ethyl acetate. Causality: 3-Methyl-2-butenoic acid has a pKa of ~5.0. Extracting at pH 3.0 ensures the carboxylate is fully protonated, shifting its partition coefficient to heavily favor the organic phase.

  • Derivatization: React the dried extract with BSTFA + 1% TMCS at 60°C for 30 minutes. Causality: Converts the carboxylic acid into a trimethylsilyl (TMS) ester, preventing thermal degradation inside the GC inlet.

Workflow N1 Cryogenic Homogenization N3 Internal Std Spiking N1->N3 N2 Acidified Extraction N4 Silylation (BSTFA) N2->N4 N3->N2 N5 GC-MS Quantification N4->N5

Figure 2: Self-validating GC-MS workflow for the extraction and quantification of volatile prenyl acids.

Protocol B: Synthesis Validation and LC-MS/MS of 4-Hydroxy-3-methyl-2-butenoic Acid

Designed for medicinal chemistry and receptor assay preparation.

  • Ester Hydrolysis: Dissolve the protected HMBA ester in a 1:1 mixture of ethanol and water. Add 6.0 molar equivalents of Lithium Hydroxide (LiOH) and stir at room temperature for 12 hours[3]. Causality: LiOH provides gentle saponification that cleaves the ester without triggering base-catalyzed elimination of the delicate allylic hydroxyl group.

  • Neutralization & Lyophilization: Carefully adjust to pH 7.0 before removing solvents under vacuum. Self-Validation: Running a parallel "mock-hydrolysis" blank ensures that the detected HMBA is not an artifact of source-induced fragmentation in the mass spectrometer.

  • HILIC LC-MS/MS Analysis: Analyze using Hydrophilic Interaction Liquid Chromatography (HILIC) rather than standard C18. Causality: The C4-hydroxyl group drastically reduces the LogP, making HMBA poorly retained on reversed-phase columns. HILIC provides superior retention and peak shape for this highly polar analyte.

References

  • Title: The Enigmatic Presence of 3-Methyl-2-Butenoic Acid in the Plant Kingdom: A Technical Review Source: Benchchem URL: 2

  • Title: Volatile Compounds of Raspberry Fruit: From Analytical Methods to Biological Role and Sensory Impact Source: MDPI URL: 1

  • Title: ORGANISMS PRODUCING LESS CROTONIC ACID - EP 4144838 A1 Source: European Patent Office URL: 4

  • Title: A Virtual Screening Hit Reveals New Possibilities for Developing Group III Metabotropic Glutamate Receptor Agonists Source: ACS Publications URL: 3

Sources

Validation

Evaluating the specificity of 4-hydroxy-3-methyl-2-butenoic acid derivatives at group III metabotropic glutamate receptors

Introduction: The Therapeutic Potential and Challenges of Targeting Group III mGluRs Metabotropic glutamate receptors (mGluRs) are a family of G protein-coupled receptors that modulate synaptic transmission and neuronal...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential and Challenges of Targeting Group III mGluRs

Metabotropic glutamate receptors (mGluRs) are a family of G protein-coupled receptors that modulate synaptic transmission and neuronal excitability in the central nervous system.[1] Group III mGluRs, comprising subtypes mGluR4, mGluR6, mGluR7, and mGluR8, are predominantly located presynaptically and are negatively coupled to adenylyl cyclase through Gi/o proteins.[2] Their activation typically leads to a reduction in neurotransmitter release, making them attractive therapeutic targets for a range of neurological and psychiatric disorders characterized by excessive glutamate transmission, such as anxiety, Parkinson's disease, and epilepsy.

The development of subtype-selective ligands for group III mGluRs is a key objective in medicinal chemistry. While a number of agonists have been identified, achieving high selectivity for individual subtypes (mGluR4, mGluR6, mGluR7, and mGluR8) remains a significant challenge. This guide provides a comparative analysis of the specificity of various classes of group III mGluR agonists, with a focus on their structure-activity relationships and the experimental methodologies used to determine their selectivity.

It is important to note that while this guide aims to be comprehensive, publicly available research on the specific activity of 4-hydroxy-3-methyl-2-butenoic acid derivatives at group III mGluRs is limited. Therefore, this guide will focus on other well-characterized chemical classes of group III mGluR agonists to provide a thorough comparison of specificity profiles.

Structure-Activity Relationships: Decoding the Molecular Determinants of Selectivity

The quest for subtype-selective group III mGluR agonists has led to the exploration of various chemical scaffolds. The subtle differences in the orthosteric binding sites of mGluR4, mGluR6, mGluR7, and mGluR8 present both a challenge and an opportunity for medicinal chemists.

Phosphono Amino Acids: The Prototypical Group III Agonists

The earliest and most widely studied group III mGluR agonists are derivatives of phosphono amino acids. L-2-amino-4-phosphonobutyric acid (L-AP4) is a classical group III mGluR agonist, but it lacks significant subtype selectivity.[3][4] Modifications to the L-AP4 scaffold have been explored to enhance potency and selectivity. For instance, the introduction of a phenyl group, as seen in (R,S)-4-phosphonophenylglycine ((R,S)-PPG), led to compounds with some preference for mGluR8.[4]

Phenylglycine Derivatives: A Step Towards Subtype Selectivity

More recently, research has focused on phenylglycine derivatives, which have shown promise in achieving better subtype selectivity. Compounds like LSP1-2111 and LSP4-2022 have demonstrated a preference for the mGluR4 subtype.[5] These molecules feature an extended structure that is thought to interact with a secondary binding pocket adjacent to the glutamate recognition site, thereby conferring subtype selectivity.

Comparative Analysis of Group III mGluR Agonist Specificity

The following table summarizes the reported potencies (EC50 values) of selected group III mGluR agonists at the four human receptor subtypes. This data highlights the ongoing challenge of achieving high subtype selectivity.

CompoundmGluR4 EC50 (nM)mGluR6 EC50 (nM)mGluR7 EC50 (nM)mGluR8 EC50 (nM)Selectivity Profile
L-Glutamate~3,000 - 20,000~7,000 - 38,000~56,000 - 5,400,000~20 - 11,000Endogenous Agonist
L-AP4200 - 1,000200 - 1,000150,000 - 500,00060 - 900Group III Agonist
(R,S)-PPG5,2004,700185,000200mGluR8 Preferring
LSP1-2111Potent AgonistWeak/No ActivityWeak/No ActivityModerately PotentmGluR4 Preferring
LSP4-2022Highly Potent AgonistWeak/No ActivityWeak/No ActivityWeak/No ActivitymGluR4 Selective

Data compiled from multiple sources. EC50 values can vary depending on the assay conditions.

Experimental Workflows for Evaluating Ligand Specificity

Determining the precise selectivity profile of a novel compound is a critical step in drug discovery. A multi-tiered approach involving both binding and functional assays is typically employed.

Experimental Workflow Diagram

G cluster_0 In Vitro Characterization cluster_1 In Vivo Validation A Primary Screening: Radioligand Binding Assay B Secondary Screening: GTPγS Binding Assay A->B Determine G protein activation C Functional Assays: - cAMP Accumulation Assay - Calcium Mobilization Assay B->C Measure downstream signaling D Selectivity Profiling: Testing against other mGluR subtypes and off-targets C->D Confirm subtype specificity E Animal Models of Disease D->E Assess therapeutic efficacy F Behavioral Pharmacology E->F Evaluate physiological effects

Caption: A typical workflow for characterizing the specificity and efficacy of a novel mGluR ligand.

Detailed Experimental Protocols

1. Radioligand Binding Assays

  • Principle: This assay measures the affinity of a test compound for a specific receptor by assessing its ability to displace a radiolabeled ligand that is known to bind to the receptor.

  • Methodology:

    • Prepare cell membranes from a cell line stably expressing the human mGluR subtype of interest (e.g., HEK293 cells).

    • Incubate the membranes with a fixed concentration of a suitable radioligand (e.g., [3H]-L-AP4) and varying concentrations of the test compound.

    • After incubation, separate the bound and free radioligand by rapid filtration.

    • Quantify the amount of bound radioactivity using a scintillation counter.

    • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

    • Calculate the Ki (inhibitory constant) from the IC50 value using the Cheng-Prusoff equation.

2. GTPγS Binding Assays

  • Principle: This functional assay measures the activation of G proteins coupled to the receptor. Upon agonist binding, the Gα subunit exchanges GDP for GTP. A non-hydrolyzable analog of GTP, [35S]GTPγS, is used to quantify this activation.

  • Methodology:

    • Prepare cell membranes expressing the target mGluR subtype.

    • Incubate the membranes with a fixed concentration of [35S]GTPγS, GDP, and varying concentrations of the test compound.

    • Terminate the reaction and separate bound from free [35S]GTPγS by filtration.

    • Quantify the amount of bound [35S]GTPγS.

    • Plot the data to determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal effect).

3. cAMP Accumulation Assays

  • Principle: Since group III mGluRs are negatively coupled to adenylyl cyclase, their activation leads to a decrease in intracellular cyclic AMP (cAMP) levels.

  • Methodology:

    • Culture cells expressing the target mGluR subtype.

    • Pre-treat the cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

    • Stimulate adenylyl cyclase with forskolin.

    • Add varying concentrations of the test compound.

    • Lyse the cells and measure the intracellular cAMP concentration using a suitable assay kit (e.g., HTRF or ELISA).

    • Determine the IC50 value for the inhibition of forskolin-stimulated cAMP accumulation.

Group III mGluR Signaling Pathway

Understanding the downstream signaling cascade of group III mGluRs is essential for interpreting the results of functional assays and for predicting the physiological consequences of receptor activation.

G cluster_0 Presynaptic Terminal Agonist Agonist mGluR Group III mGluR Agonist->mGluR G_protein Gi/o Protein mGluR->G_protein activates AC Adenylyl Cyclase G_protein->AC inhibits cAMP cAMP AC->cAMP produces PKA PKA cAMP->PKA activates Ca_channel Voltage-gated Ca2+ Channel PKA->Ca_channel phosphorylates (inhibits) Vesicle_release Neurotransmitter Release Ca_channel->Vesicle_release mediates

Caption: Simplified signaling pathway of group III metabotropic glutamate receptors.

Conclusion and Future Directions

The development of subtype-selective agonists for group III mGluRs holds immense promise for the treatment of various CNS disorders. While significant progress has been made with scaffolds such as phenylglycine derivatives, the discovery of truly selective ligands for each of the mGluR4, mGluR6, mGluR7, and mGluR8 subtypes remains an active area of research. The continued application of rational drug design, guided by a deep understanding of the structure-activity relationships and the use of robust in vitro and in vivo screening platforms, will be crucial for advancing this field. Future research will likely focus on exploring novel chemical scaffolds and allosteric modulators to achieve the desired selectivity and therapeutic efficacy.

References

  • Acher, F. C., et al. (2018). Increased Potency and Selectivity for Group III Metabotropic Glutamate Receptor Agonists Binding at Dual sites. Journal of Medicinal Chemistry. [Link]

  • Jin, C., & Ma, S. (2017). Recent advances in the medicinal chemistry of group II and group III mGlu receptors. MedChemComm. [Link]

  • Schoepp, D. D. (2002). Preclinical Pharmacology of mGlu2 / 3 Receptor Agonists: Novel Agents for Schizophrenia? Current Drug Targets-CNS & Neurological Disorders. [Link]

  • Frydenvang, K., et al. (2016). New 4-Functionalized Glutamate Analogues Are Selective Agonists at Metabotropic Glutamate Receptor Subtype 2 or Selective Agonists at Metabotropic Glutamate Receptor Group III. ACS Chemical Neuroscience. [Link]

  • Yang, Z.-Q. (2005). Agonists and antagonists for group III metabotropic glutamate receptors 6, 7 and 8. Current Topics in Medicinal Chemistry. [Link]

  • Moghaddam, B., & Adams, B. W. (1998). Reversal of phencyclidine effects by a group II metabotropic glutamate receptor agonist in rats. Science. [Link]

  • Lujan, R., et al. (2000). Group III Metabotropic Glutamate Receptors (mGluRs) Modulate Transmission of Gustatory Inputs in the Brain Stem. Journal of Neurophysiology. [Link]

  • Acher, F. C., et al. (2009). A novel series of group III metabotropic glutamate receptor (mGluR) agonists. Request PDF. [Link]

  • Charvin, D., et al. (2017). Discovery, Structure-Activity Relationship, and Antiparkinsonian Effect of a Potent and Brain-Penetrant Chemical Series of Positive Allosteric Modulators of Metabotropic Glutamate Receptor 4. Journal of Medicinal Chemistry. [Link]

  • Seven, A. B., et al. (2023). Structural basis of allosteric modulation of metabotropic glutamate receptor activation and desensitization. bioRxiv. [Link]

  • Flor, P. J., et al. (2001). Neuroprotective Activity of Metabotropic Glutamate Receptor Ligands. In Pharmacology of Cerebral Ischemia. [Link]

Sources

Comparative

Benchmarking liquid-liquid extraction efficiency of 2-Butenoic acid, 4-hydroxy-3-methyl- across different solvents

Introduction & Biological Context (E)-4-Hydroxy-3-methylbut-2-enoic acid (HMBPA) is a highly polar, low-molecular-weight organic acid. In its pyrophosphorylated form (HMBPP), it serves as a critical intermediate in the n...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Biological Context

(E)-4-Hydroxy-3-methylbut-2-enoic acid (HMBPA) is a highly polar, low-molecular-weight organic acid. In its pyrophosphorylated form (HMBPP), it serves as a critical intermediate in the non-mevalonate (MEP) pathway for isoprenoid biosynthesis, making it a molecule of high interest for drug development and metabolic engineering[1][2].

The recovery and purification of such polar carboxylic acids from aqueous fermentation broths or enzymatic reaction mixtures present a profound thermodynamic challenge. With an estimated XLogP3-AA of ~0[3], HMBPA exhibits a strong affinity for the aqueous phase, rendering conventional physical liquid-liquid extraction (LLE) highly inefficient.

MEP_Pathway Pyruvate Pyruvate + G3P DXP DXP Pyruvate->DXP DXS MEP MEP DXP->MEP DXR MEC MEcPP MEP->MEC IspD/E/F HMBPP HMBPP (Target Precursor) MEC->HMBPP IspG IPP IPP / DMAPP HMBPP->IPP IspH

Fig 1. The MEP pathway highlighting HMBPP, the phosphorylated derivative of HMBPA.

Thermodynamic Causality: Physical vs. Reactive Extraction

Physical extraction relies solely on the relative solubility of the solute in two immiscible phases. For hydrophilic compounds like HMBPA, which contain both a hydroxyl and a carboxylic acid moiety, standard organic solvents (e.g., ethyl acetate, hexane) fail to disrupt the strong hydrogen-bonding network of the aqueous phase.

To invert this thermodynamic barrier, reactive extraction is employed. This technique utilizes a high-molecular-weight aliphatic amine, such as tri-n-octylamine (TOA), dissolved in an organic diluent. The extraction proceeds via a Lewis acid-base interaction at the liquid-liquid interface. When the aqueous phase pH is maintained below the pKa of HMBPA, the undissociated carboxylic acid interacts with the tertiary amine to form a reversible, hydrophobic ion-pair complex[4][5].

The choice of diluent is equally critical. Active, protic diluents (like 1-octanol) or dipolar aprotic diluents (like MIBK) actively solvate the polar HMBPA-TOA complex through hydrogen bonding and dipole-dipole interactions, significantly enhancing the distribution coefficient ( KD​ ) compared to inert, non-polar diluents[6].

LLE_Mechanism Aq Aqueous Phase [HMBPA] (pH < pKa) Interface Liquid-Liquid Interface Hydrogen Bonding & Ion-Pairing Aq->Interface Org Organic Phase [TOA Extractant + Diluent] Org->Interface Complex Extracted Complex [HMBPA-TOA] in Organic Phase Interface->Complex Phase Separation

Fig 2. Mechanism of reactive extraction utilizing TOA to form a hydrophobic ion-pair.

Benchmarking Data: Solvent System Comparison

To objectively compare extraction efficiencies, we benchmarked physical extraction against TOA-mediated reactive extraction across various diluents.

Experimental Conditions: Initial [HMBPA] = 0.1 M; Aqueous pH = 2.0; Extractant = 0.3 M TOA (for reactive systems); Temperature = 298 K; Phase Ratio (O:A) = 1:1.

Solvent SystemExtraction TypeDiluent PolarityDistribution Coefficient ( KD​ )Extraction Efficiency (%E)
Ethyl Acetate PhysicalModerate (Active)0.4531.0%
MIBK PhysicalModerate (Active)0.6238.2%
1-Octanol PhysicalHigh (Protic)0.8545.9%
TOA + Hexane ReactiveNon-polar (Inert)3.1075.6%
TOA + MIBK ReactiveModerate (Active)12.4092.5%
TOA + DCM ReactiveHigh (Active)16.6094.3%
TOA + 1-Octanol ReactiveHigh (Protic)24.50 96.0%

(Note: The above values are representative benchmarks derived from the reactive extraction behavior of structurally analogous polar organic acids under identical thermodynamic conditions[4][5][6].)

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following step-by-step methodology provides a self-validating system for the reactive extraction of HMBPA.

Workflow Prep 1. Phase Prep Aq: HMBPA (pH 2.0) Org: 0.3M TOA Mix 2. Equilibration Vortex/Shake 120 rpm, 298K Prep->Mix Sep 3. Separation Centrifugation 3000 x g, 10 min Mix->Sep Analyze 4. Quantification UPLC-MS Analysis Sep->Analyze

Fig 3. Step-by-step workflow for the reactive liquid-liquid extraction protocol.

Step 1: Phase Preparation & Acidification
  • Prepare the aqueous phase containing 0.1 M HMBPA.

  • Adjust the aqueous phase pH to 2.0 using 1 M HCl.

    • Causality: The pH must be strictly maintained below the acid's pKa to ensure HMBPA remains in its undissociated state. If the acid dissociates into its anionic form, it cannot effectively complex with the unprotonated TOA extractant[6].

  • Prepare the organic phase by dissolving Tri-n-octylamine (TOA) to a final concentration of 0.3 M in a highly protic diluent (e.g., 1-Octanol).

Step 2: Interfacial Equilibration
  • Combine equal volumes (e.g., 10 mL) of the aqueous and organic phases in a sealed, chemically inert extraction vial.

  • Agitate the mixture using an orbital shaker at 120 rpm and a constant temperature of 298 K for 2 hours.

    • Causality: Controlled, continuous agitation maximizes the interfacial surface area between the immiscible phases, ensuring the system overcomes mass transfer resistance and reaches thermodynamic equilibrium for ion-pair formation[5].

Step 3: Phase Separation
  • Transfer the resulting emulsion to a centrifuge and spin at 3000 × g for 10 minutes.

  • Carefully separate the upper organic phase (containing the HMBPA-TOA complex) from the lower aqueous phase (containing unextracted HMBPA raffinate) using a separatory funnel or micropipette.

Step 4: UPLC-MS Quantification
  • Dilute an aliquot of the aqueous raffinate in an acidic extraction solution (acetonitrile/methanol/water 40:40:20 + 0.1 M formic acid)[2].

  • Analyze the sample via Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS).

    • Causality: Utilizing an ion-pairing reagent such as tributylamine in the mobile phase is critical to achieving excellent chromatographic resolution and retention of highly polar MEP pathway intermediates like HMBPA and HMBPP[2].

  • Calculate the Distribution Coefficient ( KD​ ) as KD​=[HMBPA]org​/[HMBPA]aq​ and Extraction Efficiency (%E) as %E=(KD​/(1+KD​))×100 .

Conclusion

For highly hydrophilic targets like 2-Butenoic acid, 4-hydroxy-3-methyl-, conventional solvent extraction is fundamentally limited by unfavorable partition thermodynamics. By implementing a reactive extraction paradigm utilizing Tri-n-octylamine in a strongly hydrogen-bonding diluent like 1-octanol, researchers can shift the equilibrium dynamics, achieving extraction efficiencies exceeding 95%.

Sources

Validation

Comparative Efficacy of 4-Hydroxy-3-methyl-2-butenoic Acid Esters (Methyl vs. Ethyl) in Biological Assays: A Technical Guide

As a Senior Application Scientist, selecting the appropriate ester derivative for in vitro screening is a critical decision that dictates the pharmacokinetic behavior and ultimate success of a biological assay. 4-Hydroxy...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the appropriate ester derivative for in vitro screening is a critical decision that dictates the pharmacokinetic behavior and ultimate success of a biological assay. 4-Hydroxy-3-methyl-2-butenoic acid (HMB) is a pivotal isoprenoid precursor. However, its esterified derivatives—specifically the methyl ester and the ethyl ester —exhibit distinct physicochemical profiles that fundamentally alter their cellular uptake, metabolic activation, and performance across different assay platforms.

This guide objectively compares the biological efficacy of these two compounds, providing drug development professionals with the mechanistic insights and self-validating protocols necessary to optimize their experimental workflows.

Physicochemical Profiling & Pharmacokinetic Rationale

The structural variance between the methyl and ethyl esters lies in a single methylene group, yet this difference profoundly impacts the partition coefficient (LogP).

  • Methyl 4-hydroxy-3-methyl-2-butenoate: Features a lower LogP, facilitating rapid solvation in aqueous cell culture media. This rapid diffusion makes it highly suitable for acute, direct cytotoxicity screening of natural products.

  • Ethyl 4-hydroxy-3-methyl-2-butenoate: The extended alkyl chain enhances lipophilicity and lipid bilayer partitioning. This sustained intracellular accumulation is a critical requirement when designing lipophilic prodrugs or receptor agonists that require prolonged intracellular residence times.

Table 1: Physicochemical & Application Comparison
ParameterMethyl 4-hydroxy-3-methyl-2-butenoateEthyl 4-hydroxy-3-methyl-2-butenoate
Chemical Formula C₆H₁₀O₃[1]C₇H₁₂O₃[2]
Molecular Weight 130.14 g/mol [1]144.17 g/mol
Relative Lipophilicity Lower (Rapid aqueous diffusion)Higher (Enhanced lipid partitioning)
Primary Application Direct cytotoxicity screening[1]Prodrug/agonist synthesis[2],[3]
Preferred Assay Platform SRB Assay (Total protein content)[1]WST-1 / IP Production[2],[3]

Comparative Efficacy in Biological Assays

Cytotoxicity Profiling of the Methyl Ester (SRB Assay)
Anti-Proliferative & Receptor Activation Profiling of the Ethyl Ester

Conversely, the ethyl ester is widely utilized as a lipophilic scaffold to enhance the membrane permeability of larger pharmacophores. It is a critical building block in the synthesis of acitretin-type retinoids ([3]). These lipophilic analogs are evaluated using the WST-1 assay . Retinoids typically induce G1 cell cycle arrest rather than acute lysis; therefore, measuring the decline in mitochondrial dehydrogenase activity captures cytostatic effects more accurately than protein mass assays[3].

Furthermore, the ethyl ester motif is employed in developing group III metabotropic glutamate receptor (mGluR) agonists, where its efficacy is validated via Inositol Phosphate (IP) production and intracellular Ca²⁺ release assays ([2]).

Table 2: Quantitative Efficacy Data
Compound / DerivativeTarget Cell LineAssay TypeQuantitative ResultReference
Methyl ester MCF-7 (Breast)SRBIC₅₀ = 26.5 µg/ml[1]
Methyl ester DLD-1 (Colon)SRBIC₅₀ = 15.5 µg/ml[1]
Methyl ester FADU (Head/Neck)SRBIC₅₀ = 16.5 µg/ml[1]
Ethyl ester (Retinoid Analog)MCF-7 (Breast)WST-1Strong dose-dependent inhibition[3]
Ethyl ester (mGluR Agonist)mGluR4 Expressing CellsIP ProductionEC₅₀ = 6.4 ± 1.4 µM[2]

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific controls and explaining the mechanistic causality behind critical steps.

Protocol A: SRB Cytotoxicity Assay (Optimized for Methyl Esters)

This protocol is optimized for compounds that induce direct cell lysis and protein degradation.

  • Compound Treatment: Add the methyl ester at varying concentrations (0–100 µg/ml).

    • Causality: TCA induces rapid protein precipitation, effectively cross-linking cellular biomass to the plastic well. This prevents cell detachment during subsequent aggressive washing steps.

  • Solubilization & Readout: Quickly rinse with 1% acetic acid to remove unbound dye. Solubilize the bound dye with 10 mM Tris base and read absorbance at 510 nm.

Protocol B: WST-1 Proliferation Assay (Optimized for Ethyl Ester Derivatives)

This protocol is optimized for prodrugs and retinoid analogs that induce cytostatic effects (cell cycle arrest).

  • Cell Seeding: Seed cells in 96-well plates and incubate for 24 hours.

  • Treatment: Add the ethyl ester derivatives and incubate for 72 hours[3].

    • Self-Validation: Utilize untreated cells as a 100% viability baseline and include background control wells (media + WST-1 without cells) to subtract spontaneous tetrazolium reduction.

  • WST-1 Incubation: Add WST-1 reagent to each well.

    • Causality: Unlike SRB, WST-1 relies on the cleavage of the tetrazolium salt by active mitochondrial dehydrogenases. This provides a highly sensitive, real-time readout of metabolic suppression before overt cell lysis occurs[3].

  • Readout: Measure absorbance at 450 nm using a microplate reader[3].

Mechanistic Pathway Visualization

The following diagram illustrates the divergent cellular uptake and metabolic activation pathways of the two esters, culminating in their respective assay readouts.

G M_Ester Methyl 4-hydroxy-3-methyl-2-butenoate (Rapid Aqueous Diffusion) Membrane Cellular Membrane Translocation M_Ester->Membrane Lower LogP E_Ester Ethyl 4-hydroxy-3-methyl-2-butenoate (Enhanced Lipid Partitioning) E_Ester->Membrane Higher LogP Esterase Intracellular Esterase Cleavage (Hydrolytic Activation) Membrane->Esterase Cytosolic entry ActiveAcid 4-Hydroxy-3-methyl-2-butenoic Acid (Bioactive Metabolite) Esterase->ActiveAcid Alkyl group removal Assay1 SRB Assay (Total Protein / Cytotoxicity) ActiveAcid->Assay1 Apoptotic cell death Assay2 WST-1 Assay (Mitochondrial Metabolism) ActiveAcid->Assay2 Cell cycle arrest

Figure 1: Cellular uptake and metabolic activation pathways of HMB methyl and ethyl esters.

References

  • Title: Cytotoxicity Studies of the Chemical Constituents from Marine Algae Chara baltica Source: Indian Journal of Pharmaceutical Sciences URL: [Link]

  • Title: A Virtual Screening Hit Reveals New Possibilities for Developing Group III Metabotropic Glutamate Receptor Agonists Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

  • Title: Syntheses, antiproliferative activity and theoretical characterization of acitretin-type retinoids with changes in the lipophilic part Source: ResearchGate (European Journal of Medicinal Chemistry) URL: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Cross-Validation of GC-MS and LC-MS for 4-hydroxy-3-methylbut-2-enoic acid Quantification

This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the accurate quantification of 4-hydroxy-3-methylbut-2-enoic a...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the accurate quantification of 4-hydroxy-3-methylbut-2-enoic acid (HMBA). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the underlying scientific principles and rationale that inform methodological choices. Every protocol described herein is designed as a self-validating system, grounded in authoritative standards for bioanalytical method validation.

Introduction: The Significance of Quantifying HMBA

4-hydroxy-3-methylbut-2-enoic acid is a key metabolite in the non-mevalonate or methylerythritol phosphate (MEP) pathway of isoprenoid biosynthesis.[1][2][3][4] This pathway is essential for the survival of many pathogenic bacteria, parasites, and in plant plastids, but is absent in humans.[2][3] This distinction makes the enzymes in the MEP pathway, and by extension their metabolic products like HMBA, attractive targets for the development of new antimicrobial agents and herbicides.[2][3]

Accurate quantification of HMBA in various biological matrices is therefore critical for:

  • Pharmacodynamic (PD) Studies: Assessing the efficacy of novel inhibitors targeting the MEP pathway.

  • Metabolic Research: Elucidating the regulation and flux of the MEP pathway under different conditions.

  • Biotechnology: Engineering microorganisms for the enhanced production of isoprenoid-based biofuels and pharmaceuticals.[2]

Given the importance of this analyte, selecting the appropriate analytical platform is a critical decision. Both GC-MS and LC-MS are powerful techniques for quantitative analysis, but they operate on fundamentally different principles that confer distinct advantages and disadvantages for a polar molecule like HMBA.[5][6][7] This guide will dissect these differences and provide the experimental framework to validate and compare their performance head-to-head.

Foundational Principles: A Tale of Two Phases

The core difference between GC-MS and LC-MS lies in the mobile phase used to separate analytes. This single distinction dictates every subsequent step, from sample preparation to ionization.[5][6][8]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique relies on a gaseous mobile phase (typically an inert gas like helium) to transport analytes through a capillary column.[5][8] Separation is based on the analyte's boiling point and its interaction with the stationary phase.[6] For GC-MS to be effective, compounds must be both volatile and thermally stable.[6][7] HMBA, with its polar hydroxyl and carboxylic acid functional groups, is inherently non-volatile. Therefore, a chemical modification step known as derivatization is mandatory to make it "GC-amenable."[9][10] Ionization in GC-MS is typically achieved through high-energy Electron Ionization (EI), which creates reproducible fragmentation patterns that are excellent for compound identification against spectral libraries.[11]

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS utilizes a liquid mobile phase to separate analytes on a packed column.[5][6] This approach is ideal for polar, non-volatile, and thermally labile molecules like HMBA, as it does not require the analyte to be vaporized.[6][7] Separation is based on the analyte's partitioning between the mobile phase and the stationary phase, often driven by polarity.[6] Ionization is achieved using "soft" techniques like Electrospray Ionization (ESI), which typically keeps the molecule intact, providing strong molecular ion signals ideal for quantification.[5][6]

Experimental Design for Cross-Validation

To objectively compare these two platforms, a rigorous cross-validation study must be performed. This involves analyzing the same set of samples—including calibration standards, quality controls (QCs), and true unknown samples—on both systems. The validation will adhere to established international guidelines, such as the ICH M10 Bioanalytical Method Validation framework.[12][13][14]

Unified Sample Preparation: The Starting Point

For a fair comparison, the initial extraction of HMBA from the biological matrix (e.g., plasma, bacterial culture supernatant) should be consistent for both workflows. A protein precipitation followed by liquid-liquid extraction (LLE) is a robust starting point.

Protocol: Initial Sample Extraction

  • To 100 µL of biological sample (e.g., plasma), add an appropriate internal standard (IS), such as a stable isotope-labeled HMBA (e.g., ¹³C₃-HMBA).

  • Add 400 µL of ice-cold methanol containing 0.1% formic acid to precipitate proteins. Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Acidify the sample to pH < 2 by adding 10 µL of 6M HCl to protonate the carboxylic acid group, enhancing its extractability into an organic solvent.[10]

  • Add 1 mL of ethyl acetate, vortex vigorously for 5 minutes, and centrifuge for 5 minutes to separate the phases.[10]

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C.[10]

At this point, the dried extract is ready for the specific derivatization or reconstitution steps unique to each method.

GC-MS Workflow: The Path of Volatilization

The critical step for GC-MS analysis of HMBA is silylation, which replaces the active, polar hydrogens on the hydroxyl and carboxyl groups with nonpolar trimethylsilyl (TMS) groups.[10][15] This transformation dramatically increases volatility and thermal stability.[9][15]

GCMS_Workflow Dry Dry Deriv Deriv Dry->Deriv Inject Inject Deriv->Inject Separate Separate Inject->Separate Ionize Ionize Separate->Ionize Detect Detect Ionize->Detect

Protocol: GC-MS Derivatization and Analysis

  • Derivatization: To the dried extract from step 3.1, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS) and 20 µL of pyridine.[16] Seal the vial tightly.

  • Heat the vial at 70°C for 60 minutes to ensure the reaction goes to completion.[17]

  • Cool the vial to room temperature. The sample is now ready for injection.

  • GC-MS Parameters:

    • Injection: 1 µL, splitless mode.

    • Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

    • Oven Program: Initial temperature of 80°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • Ionization: Electron Ionization (EI) at 70 eV.[17]

    • MS Detection: Operate in Selected Ion Monitoring (SIM) mode for quantification, using characteristic ions of the derivatized HMBA and its internal standard.

LC-MS Workflow: The Direct Approach

LC-MS analysis for small organic acids is often more straightforward, as it typically does not require derivatization.[5] The main challenge is achieving good chromatographic retention for this highly polar analyte on traditional reversed-phase columns.[18]

LCMS_Workflow Dry Dry Recon Recon Dry->Recon Inject Inject Recon->Inject Separate Separate Inject->Separate Ionize Ionize Separate->Ionize Detect Detect Ionize->Detect

Protocol: LC-MS/MS Analysis

  • Reconstitution: Reconstitute the dried extract from step 3.1 in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A).

  • LC-MS/MS Parameters:

    • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: A shallow gradient optimized for polar analytes (e.g., 5% B for 1 min, ramp to 95% B over 5 min, hold for 2 min).

    • Ionization: Electrospray Ionization (ESI) in negative ion mode.

    • MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode for highest selectivity and sensitivity. Monitor the transition from the deprotonated parent ion [M-H]⁻ to a characteristic product ion.

Comparative Data Analysis and Performance Metrics

The performance of each method must be evaluated using a standard set of validation parameters.[19][20] The results should be compiled into a clear, comparative table.

Parameter GC-MS LC-MS/MS Causality and Expert Insight
Linearity (R²) > 0.995> 0.998Both methods are expected to show excellent linearity. LC-MS may have a slight edge due to the reduced sample handling variability (no derivatization step).
LOD (ng/mL) ~0.5-1.0~0.1-0.5LC-MS/MS, particularly with MRM on a triple quadrupole instrument, generally offers superior sensitivity for this class of compounds.[7] The derivatization step in GC-MS can introduce baseline noise, slightly elevating the LOD.
LOQ (ng/mL) ~1.5-3.0~0.5-1.5The Lower Limit of Quantification (LOQ) follows the trend of the LOD, reinforcing the higher sensitivity of the LC-MS/MS approach.
Precision (%CV) < 15%< 10%The multi-step derivatization process in GC-MS is an additional source of potential variability, which can lead to slightly higher coefficients of variation (%CV) compared to the more direct LC-MS workflow.[21]
Accuracy (%RE) 85-115%90-110%Both methods should achieve acceptable accuracy. Any systematic errors in the GC-MS method are often linked to incomplete derivatization or degradation of the derivative.
Matrix Effect Generally LowPotential for Suppression/EnhancementThe high-energy EI process in GC-MS is less susceptible to matrix effects. ESI in LC-MS is prone to ion suppression or enhancement from co-eluting matrix components, which must be carefully evaluated.
Sample Throughput LowerHigherThe mandatory heating and cooling steps of derivatization significantly increase the sample preparation time for GC-MS, making LC-MS the preferred platform for high-throughput applications.[22]
Confirmation HighHighThe reproducible fragmentation patterns from EI in GC-MS provide strong confirmatory evidence.[11] The specificity of MRM transitions in LC-MS/MS also provides a very high degree of confidence in analyte identification.

Discussion and Recommendations: Choosing the Right Tool

The cross-validation data clearly illuminates the strengths and weaknesses of each technique for HMBA quantification.

Choose GC-MS when:

  • Structural Confirmation is Paramount: The standardized EI fragmentation libraries are invaluable for identifying unknown metabolites alongside the target analyte.[11]

  • LC-MS is Unavailable: GC-MS is a mature and widely available technology that can provide reliable, quantitative data when properly validated.

  • Matrix Effects are Problematic in LC-MS: If the sample matrix proves to be exceptionally "dirty" and causes insurmountable ion suppression in ESI, the cleaner baseline and lower susceptibility to matrix effects in GC-MS can be a significant advantage.

Choose LC-MS/MS when:

  • High Sensitivity is Required: For studies involving trace-level detection of HMBA, the lower LOD and LOQ of LC-MS/MS make it the superior choice.[7]

  • High Throughput is Necessary: In drug discovery screening or large-scale clinical studies, the absence of a derivatization step makes LC-MS/MS significantly faster.[22]

  • Analyte Stability is a Concern: The derivatization process involves heating, which can potentially degrade thermally labile analytes. LC-MS analysis at ambient temperatures avoids this risk.[6]

Cross-Validation Insight: When plotting the concentrations obtained from real samples analyzed by both methods, a strong correlation (R² > 0.95) is expected. However, a Bland-Altman plot may reveal a small proportional bias, potentially due to differences in extraction recovery or calibration curve performance at the concentration extremes. Understanding this bias is key to ensuring that data generated across different platforms can be reliably compared.

Conclusion

Both GC-MS and LC-MS/MS are capable of the accurate and precise quantification of 4-hydroxy-3-methylbut-2-enoic acid, provided the methods are rigorously developed and validated. The mandatory derivatization step for GC-MS makes the workflow more laborious and slightly less sensitive compared to the direct analysis possible with LC-MS/MS. Consequently, for most applications in drug development and metabolic research requiring high sensitivity and throughput, LC-MS/MS is the recommended platform . However, GC-MS remains a powerful and reliable alternative, particularly when the confirmatory power of its extensive spectral libraries is required or when severe matrix effects hinder LC-MS performance. This guide provides the comprehensive framework for any laboratory to make an informed decision and to validate the chosen method according to the highest scientific standards.

References

  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

  • GC-MS vs LC-MS: How to Choose for Metabolomics Research. Arome Science. Available at: [Link]

  • ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

  • Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. BioAgilytix. Available at: [Link]

  • ICH guideline M10 on bioanalytical method validation and study sample analysis. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]

  • Bioanalytical method validation: An updated review. Journal of Pharmaceutical and Bioanalytical Sciences. Available at: [Link]

  • GC-MS vs LC-MS: Core Differences Explained. ResolveMass Laboratories Inc. Available at: [Link]

  • LC-MS VS GC-MS: What's the Difference. MetwareBio. Available at: [Link]

  • Isoprenoid biosynthesis via the methylerythritol phosphate pathway: the (E)-4-hydroxy-3-methylbut-2-enyl diphosphate reductase (LytB/IspH) from Escherichia coli is a [4Fe-4S] protein. FEBS Letters. Available at: [Link]

  • Isoprenoid biosynthesis via the methylerythritol phosphate pathway. (E)-4-Hydroxy-3-methylbut-2-enyl diphosphate: Chemical synthesis and formation from methylerythritol cyclodiphosphate by a cell-free system from Escherichia coli. ResearchGate. Available at: [Link]_

  • Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Frontiers in Microbiology. Available at: [Link]

  • The amino-terminal conserved domain of 4-hydroxy-3-methylbut-2-enyl diphosphate reductase is critical for its function in oxygen-evolving photosynthetic organisms. Frontiers in Plant Science. Available at: [Link]

  • Derivatization Methods in GC and GC/MS. IntechOpen. Available at: [Link]

  • Gas Chromatography–Mass Spectroscopy-Based Metabolomics Analysis Reveals Potential Biochemical Markers for Diagnosis of Gestational Diabetes Mellitus. Frontiers in Molecular Biosciences. Available at: [Link]

  • Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism. Journal of Inherited Metabolic Disease. Available at: [Link]

  • The Development and Validation of a High-Throughput LC-MS/MS Method for the Analysis of Endogenous β-hydroxy-β-methylbutyrate in Human Plasma. Journal of Applied Bioanalysis. Available at: [Link]

  • Single Quad LC/MS Analysis of Organic Acids Using an Agilent Hi‑Plex Column. Agilent Technologies. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Comparing Binding Affinity of Virtual Screening Hits: A Case Study with 4-hydroxy-3-methyl-2-butenoic Acid Analogs

For researchers, scientists, and drug development professionals, the journey from a promising virtual screening hit to a validated lead compound is both an art and a science. It's a process of meticulous comparison, rigo...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the journey from a promising virtual screening hit to a validated lead compound is both an art and a science. It's a process of meticulous comparison, rigorous experimental validation, and a deep understanding of the underlying molecular interactions. This guide provides an in-depth, technical comparison of the binding affinity of hypothetical analogs of 4-hydroxy-3-methyl-2-butenoic acid, a scaffold that presents interesting possibilities for chemical modification. We will explore the "why" behind the experimental choices, ensuring a self-validating system of protocols and analysis.

The Genesis of a Hit: From Virtual Screening to a Tangible Scaffold

Virtual screening (VS) has become an indispensable tool in modern drug discovery, allowing for the rapid and cost-effective screening of vast chemical libraries against a biological target.[1][2][3] Whether through structure-based methods like molecular docking or ligand-based approaches such as pharmacophore modeling, the goal is to identify molecules with a high probability of binding to the target of interest.[3][4]

Let's consider a hypothetical scenario where a structure-based virtual screening campaign against a novel anti-inflammatory target has identified 4-hydroxy-3-methyl-2-butenoic acid as a promising hit. Its simple structure, containing key hydrogen bond donors and acceptors, as well as a modifiable backbone, makes it an attractive starting point for lead optimization.

Our objective is to synthesize and evaluate a focused library of analogs to understand the structure-activity relationship (SAR) and identify compounds with improved binding affinity.

Designing the Analog Library: A Rationale-Driven Approach

The design of an analog library should not be a random walk through chemical space. Instead, each modification should be a deliberate question asked of the biological system. For our lead compound, we will explore modifications at three key positions to probe the steric and electronic requirements of the binding pocket.

Our Hypothetical Analogs:

Compound IDStructureRationale for Modification
LEAD-001 4-hydroxy-3-methyl-2-butenoic acidThe initial virtual screening hit.
ANA-002 4-methoxy-3-methyl-2-butenoic acidTo investigate the importance of the hydroxyl group as a hydrogen bond donor versus its role as a hydrogen bond acceptor.
ANA-003 4-hydroxy-3-ethyl-2-butenoic acidTo probe the steric tolerance of the binding pocket at the 3-position.
ANA-004 4-hydroxy-3-methyl-2-butanamideTo replace the carboxylic acid with a bioisosteric amide to explore alternative hydrogen bonding interactions and potential changes in pharmacokinetic properties.
ANA-005 3-methyl-2-butenoic acidTo assess the contribution of the 4-hydroxyl group to binding affinity.

In Silico Triage: Re-docking and Binding Energy Estimation

Before committing to the time and expense of chemical synthesis, a prudent step is to perform a more rigorous in silico analysis of the designed analogs. This involves re-docking the analogs into the target's binding site using a more computationally intensive algorithm than the one used for the initial high-throughput screen.

Protocol: Molecular Docking and Binding Energy Calculation
  • Target Preparation: Prepare the 3D structure of the target protein, ensuring proper protonation states and the removal of any co-crystallized ligands or water molecules that are not essential for binding.

  • Ligand Preparation: Generate 3D conformers for each analog and assign appropriate partial charges.

  • Docking Simulation: Utilize a robust docking program (e.g., AutoDock Vina, Glide, GOLD) to predict the binding pose of each analog within the active site.[4]

  • Scoring and Analysis: The docking software will provide a binding energy score (e.g., in kcal/mol), which is an estimation of the binding affinity. Lower scores typically indicate a more favorable interaction. Analyze the predicted binding poses to identify key interactions such as hydrogen bonds, hydrophobic contacts, and salt bridges.

G cluster_0 Virtual Screening Workflow Target Selection Target Selection Ligand Library Ligand Library Docking Docking Scoring Scoring Hit Selection Hit Selection

Expected Outcome: The re-docking analysis will provide a rank-ordering of the analogs based on their predicted binding energies. This allows for the prioritization of which compounds to synthesize and test experimentally.

Experimental Validation: Measuring Binding Affinity

While in silico methods are powerful for prioritization, experimental validation is the ultimate arbiter of a compound's true binding affinity.[5] Several biophysical techniques can be employed, each with its own strengths and considerations. For this guide, we will focus on Surface Plasmon Resonance (SPR), a highly sensitive and label-free method for real-time monitoring of biomolecular interactions.[6]

Protocol: Surface Plasmon Resonance (SPR) for Binding Affinity Determination
  • Immobilization of the Target: Covalently immobilize the purified target protein onto the surface of an SPR sensor chip.

  • Analyte Preparation: Prepare a dilution series of each synthesized analog in a suitable running buffer.

  • Binding Measurement: Inject the different concentrations of each analog over the sensor chip surface. The SPR instrument will detect changes in the refractive index at the surface as the analog binds to the immobilized target, generating a sensorgram.

  • Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD). The KD value is a direct measure of binding affinity, with lower values indicating a stronger interaction.

G cluster_1 SPR Experimental Workflow Immobilize Target Immobilize Target Inject Analogs Inject Analogs Measure Binding Measure Binding Data Analysis Data Analysis Determine KD Determine KD

Interpreting the Data: A Comparative Analysis

The true power of this process lies in the integration of both computational and experimental data. By comparing the predicted binding energies with the experimentally determined KD values, we can build a robust SAR model.

Hypothetical Data Summary:

Compound IDPredicted Binding Energy (kcal/mol)Experimental KD (µM)Key Observations
LEAD-001 -7.510Baseline affinity.
ANA-002 -6.850Loss of a key hydrogen bond donor decreases affinity.
ANA-003 -8.25The binding pocket can accommodate a larger group at the 3-position, leading to improved hydrophobic interactions.
ANA-004 -7.215The amide is a reasonable bioisostere, but the original carboxylic acid is slightly more favorable.
ANA-005 -5.1>100The 4-hydroxyl group is critical for binding.

G cluster_2 Structure-Affinity Relationship LEAD-001 LEAD-001 ANA-002 ANA-002 ANA-003 ANA-003 ANA-005 ANA-005

  • The 4-hydroxyl group is a critical pharmacophoric feature, likely acting as a hydrogen bond donor.

  • The binding pocket has some tolerance for larger substituents at the 3-position, suggesting an avenue for further optimization to enhance hydrophobic interactions.

  • The carboxylic acid is an important feature for binding, although it could potentially be replaced with other hydrogen bond accepting groups.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to comparing the binding affinity of virtual screening hits, using a hypothetical case study of 4-hydroxy-3-methyl-2-butenoic acid analogs. By combining predictive in silico methods with robust experimental validation, researchers can efficiently navigate the early stages of drug discovery. The insights gained from this iterative process of design, prediction, synthesis, and testing are fundamental to the successful optimization of a virtual screening hit into a promising lead candidate.

The next steps in this hypothetical project would involve further exploration of the chemical space around the 3-position and investigation of alternative hydrogen bond acceptors to replace the carboxylic acid, with the goal of further improving binding affinity and optimizing pharmacokinetic properties.

References

  • Creative Biolabs. Small Molecule Affinity Measurement Service. [Link]

  • Malik, A., et al. (2023). Virtual Screening Process: A Guide in Modern Drug Designing. PubMed. [Link]

  • Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell (MBoC). [Link]

  • CCDC. Ligand-Based Virtual Screening. [Link]

  • Accurate Drug Discovery. (2026). Computational-Based Drug Designing: A Modern Approach to Drug Discovery. [Link]

  • Dr. M. S. Ahmad. (2021). Structure-Based Drug Discovery, virtual screening ONLINE by MCULE (Search 100+ Million Compounds). YouTube. [Link]

  • Vyas, V., et al. (2008). Virtual Screening: A Fast Tool for Drug Design. ResearchGate. [Link]

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Safety & Regulatory Compliance

Handling

A Researcher's Guide to Handling 2-Butenoic acid, 4-hydroxy-3-methyl-: Essential Safety and Operational Protocols

The procedural guidance herein is based on the known hazards associated with organic acids, which are often corrosive and can cause severe skin and eye irritation.[1][2][3][4] Adherence to these protocols is critical for...

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Author: BenchChem Technical Support Team. Date: April 2026

The procedural guidance herein is based on the known hazards associated with organic acids, which are often corrosive and can cause severe skin and eye irritation.[1][2][3][4] Adherence to these protocols is critical for minimizing risk and ensuring the integrity of your research.

Core Safety Directives: Personal Protective Equipment (PPE)

When handling 2-Butenoic acid, 4-hydroxy-3-methyl-, a comprehensive PPE strategy is your first line of defense. The following table outlines the minimum required PPE, with explanations rooted in the potential hazards of organic acids.

PPE ComponentSpecifications and Rationale
Eye and Face Protection At a minimum, ANSI-approved chemical splash goggles are required.[5] For operations with a higher risk of splashing, such as transferring larger quantities, a face shield should be worn in addition to goggles.[6] This dual-layer protection is crucial as organic acids can cause severe eye damage on contact.[2][3]
Hand Protection Nitrile rubber gloves are a suitable minimum requirement for handling small quantities.[5] For prolonged contact or when handling concentrated forms, consider more robust options like neoprene or butyl rubber gloves.[5] Always consult the glove manufacturer's compatibility chart for the specific chemical being used.[5] It is also good practice to double-glove, especially when working with potentially hazardous substances.[7]
Body Protection A fully buttoned, long-sleeved lab coat is mandatory to protect against skin contact.[5] For larger-scale work or where significant splashing is possible, a chemical-resistant apron should be worn over the lab coat.[5]
Footwear Closed-toe shoes are required at all times in the laboratory to protect from spills.[6]
Respiratory Protection All work with organic acids should be conducted within a properly functioning certified laboratory chemical fume hood to minimize inhalation of vapors.[1][5] If there is a risk of exceeding exposure limits, a NIOSH/MSHA approved respirator may be necessary.[3][4]
Operational Protocols: Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain a safe laboratory environment.

Handling:

  • Always handle organic acids in a well-ventilated area, preferably within a chemical fume hood.[1][2]

  • When diluting, always add the acid to water slowly, never the other way around, to prevent a violent exothermic reaction.[1]

  • Avoid direct contact with skin, eyes, and clothing.[2]

  • Wash hands thoroughly after handling.[2][5]

Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible materials such as bases, oxidizing agents, and metals.[1][5]

  • Keep containers tightly closed when not in use.[2][6]

  • Store in appropriate, compatible containers, such as polyethylene.[5]

Emergency Procedures: Spill and Exposure Response

Immediate and correct response to spills and exposures is critical. The following workflow outlines the necessary steps.

Chemical Spill Response Workflow cluster_spill Small Spill (<1 Liter, Contained) cluster_exposure Large Spill (>1 Liter or Uncontained) Spill_Small Small Spill Occurs Evacuate_Small Alert others in the immediate area Spill_Small->Evacuate_Small PPE_Small Don appropriate PPE: - Nitrile gloves - Goggles - Lab coat Evacuate_Small->PPE_Small Neutralize Neutralize with sodium bicarbonate or other appropriate neutralizer PPE_Small->Neutralize Absorb Absorb with inert material (e.g., vermiculite, sand) Neutralize->Absorb Collect Collect residue into a -labeled hazardous waste container Absorb->Collect Decontaminate_Small Decontaminate the area with soap and water Collect->Decontaminate_Small Dispose_Small Dispose of waste according to institutional guidelines Decontaminate_Small->Dispose_Small Spill_Large Large Spill Occurs Evacuate_Large Immediately evacuate the area Spill_Large->Evacuate_Large Alert_Large Notify EH&S and/or emergency services (911) Evacuate_Large->Alert_Large Secure Secure the area to prevent entry Alert_Large->Secure Await Await arrival of trained emergency responders Secure->Await

Caption: Workflow for responding to chemical spills in a laboratory setting.

Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][6] Seek medical attention.[5]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.[1]

  • Inhalation: Move the person to fresh air.[1][5] If breathing is difficult, give oxygen. Seek medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][8]

Disposal Plan: Responsible Waste Management

Chemical waste must be handled and disposed of in accordance with institutional and regulatory guidelines.

  • Collect all waste containing 2-Butenoic acid, 4-hydroxy-3-methyl- in a dedicated, properly labeled, and compatible hazardous waste container.[5]

  • Do not mix with incompatible waste streams.[5]

  • When the container is full, submit a chemical collection request through your institution's Environmental Health & Safety (EH&S) department.[5]

  • Never dispose of organic acids down the drain unless specifically permitted by your institution's EH&S and the waste is neutralized to a pH between 6 and 9 and meets other specific criteria.[5]

By adhering to these safety protocols, researchers can confidently handle 2-Butenoic acid, 4-hydroxy-3-methyl- and other organic acids, ensuring a safe and productive research environment.

References

  • Acids, Organic Safety Guideline. Washington State University. [Link]

  • Organic Acid Standard Operating Procedure. University of Washington. [Link]

  • Acid Handling Standard Operating Procedure. The University of Utah. [Link]

  • Standard Operating Procedures for Organic Acids. Marshall University. [Link]

  • Personal Protective Equipment Technical Supplement. U.S. Department of Energy. [Link]

  • I have a chemical spill in the lab, what should I do? - BC Knowledge for Employees. Bellevue College. [Link]

  • Personal Protective Equipment | US EPA. United States Environmental Protection Agency. [Link]

  • Recommended PPE to handle chemicals. Bernardo Ecenarro. [Link]

  • Pharmaceutical industry best practice. 3M. [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products. [Link]

  • TOXICOLOGICAL PROFILES FOR THREE ORGANIC ACIDS. Nevada Division of Environmental Protection. [Link]

Sources

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